5-Benzyl-3-chloro-1H-1,2,4-triazole

• CAS: 1256643-53-4

Core Science & Biosynthesis

The Synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole: A Technical Guide for Drug Development Professionals

Introduction: The Significance of the 1,2,4-Triazole Scaffold in Medicinal Chemistry

The 1,2,4-triazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a broad spectrum of biological activities.[1][2] Its unique electronic properties and ability to participate in hydrogen bonding interactions make it a valuable pharmacophore in the design of enzyme inhibitors and receptor antagonists. The strategic substitution on the triazole ring allows for the fine-tuning of a molecule's pharmacological profile. Specifically, the 5-Benzyl-3-chloro-1H-1,2,4-triazole moiety serves as a crucial building block in the synthesis of various targeted therapeutics, where the benzyl group can provide important hydrophobic interactions and the chloro substituent acts as a key reactive handle for further molecular elaboration. This guide provides an in-depth technical overview of a reliable and well-established synthetic pathway to this important intermediate, intended for researchers and professionals in the field of drug development.

A Validated Two-Step Synthetic Pathway

The synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole is most effectively achieved through a robust two-step process commencing from the readily available 5-benzyl-1H-1,2,4-triazol-3-amine. This pathway leverages fundamental and well-understood reactions in heterocyclic chemistry: the formation of a diazonium salt from an amino group, followed by a copper(I)-catalyzed Sandmeyer reaction to introduce the chloro substituent.

Figure 2: Synthesis pathway for the 5-benzyl-1H-1,2,4-triazol-3-amine precursor.

Experimental Protocol: Synthesis of 5-Benzyl-1H-1,2,4-triazol-3-amine

Materials and Equipment:

• Phenylacetic acid

• Aminoguanidine bicarbonate

• Concentrated hydrochloric acid

• Sodium hydroxide

• Round-bottom flask with reflux condenser

• Heating mantle

• Magnetic stirrer

• Standard laboratory glassware for workup and purification

Procedure:

• In a round-bottom flask, a mixture of aminoguanidine bicarbonate and phenylacetic acid is heated under acidic conditions. [3]2. The reaction mixture is refluxed for several hours to ensure complete cyclization.

• Upon cooling, the reaction mixture is neutralized with a sodium hydroxide solution to precipitate the product.

• The crude 5-benzyl-1H-1,2,4-triazol-3-amine is collected by filtration, washed with cold water, and dried.

• Recrystallization from a suitable solvent, such as ethanol or an ethanol/water mixture, can be performed for further purification.

Parameter	Value
Molar Ratio (Phenylacetic Acid:Aminoguanidine)	1 : 1.1
Reaction Temperature	Reflux
Reaction Time	4-6 hours
Typical Yield	70-85%

Table 1: Typical reaction parameters for the synthesis of 5-benzyl-1H-1,2,4-triazol-3-amine.

Part 2: Diazotization and Sandmeyer Reaction

With the precursor in hand, the next critical steps involve the conversion of the amino group to a chloro group via a diazonium salt intermediate.

Causality Behind Experimental Choices

The diazotization of heterocyclic amines is a sensitive reaction that requires careful temperature control. The reaction is typically carried out at 0-5 °C to ensure the stability of the diazonium salt, which can be unstable and decompose at higher temperatures. The use of sodium nitrite in an acidic medium generates nitrous acid in situ, which is the active diazotizing agent.

The Sandmeyer reaction is a cornerstone of aromatic and heterocyclic chemistry for the conversion of diazonium salts to various functionalities. [4][5]The use of copper(I) chloride is crucial as it catalyzes the single-electron transfer process that initiates the radical mechanism, leading to the substitution of the diazonium group with a chloride ion and the liberation of nitrogen gas. [6]

Experimental Protocol: Synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole

Materials and Equipment:

• 5-Benzyl-1H-1,2,4-triazol-3-amine

• Sodium nitrite

• Concentrated hydrochloric acid

• Copper(I) chloride

• Ice bath

• Magnetic stirrer

• Standard laboratory glassware for reaction, workup, and purification

Procedure:

• 5-Benzyl-1H-1,2,4-triazol-3-amine is dissolved in a cold aqueous solution of hydrochloric acid in a beaker or flask maintained in an ice bath.

• A solution of sodium nitrite in cold water is added dropwise to the stirred solution of the amine hydrochloride, ensuring the temperature is maintained between 0 and 5 °C. The reaction is monitored for the completion of diazotization.

• In a separate flask, a solution of copper(I) chloride in concentrated hydrochloric acid is prepared.

• The cold diazonium salt solution is then slowly added to the copper(I) chloride solution.

• The reaction mixture is allowed to warm to room temperature and then gently heated to drive the reaction to completion, as evidenced by the cessation of nitrogen gas evolution.

• The mixture is cooled, and the crude product is extracted with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• The organic extracts are combined, washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• The resulting crude 5-Benzyl-3-chloro-1H-1,2,4-triazole can be purified by column chromatography or recrystallization.

Parameter	Value
Diazotization Temperature	0-5 °C
Sandmeyer Reaction Temperature	Room temperature to 50-60 °C
Molar Ratio (Amine:NaNO2)	1 : 1.05
Molar Ratio (Amine:CuCl)	1 : 1.2
Typical Yield	60-75%

Table 2: Typical reaction parameters for the synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole.

Conclusion and Future Perspectives

The described two-step synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole provides a reliable and scalable route to this valuable building block for drug discovery and development. The methodology relies on well-established and understood chemical transformations, ensuring reproducibility. The chloro substituent at the 3-position offers a versatile handle for further functionalization, enabling the exploration of a wide chemical space in the quest for novel therapeutic agents. Future work may focus on the development of more sustainable and environmentally friendly one-pot procedures or the exploration of alternative halogenation methods that avoid the use of copper catalysts.

References

• A review on methods of synthesis of 1,2,4-triazole derivatives. SciSpace. Available at: [Link].

• A recent overview on the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles. Beilstein Journals. Available at: [Link].

• Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. Royal Society of Chemistry. Available at: [Link].

• Synthesizing process of 1H-1,2,4-triazole. Google Patents.

• Synthesis and Antibacterial Activity of N-substituted-1-benzyl-1H-1,2,3- triazole-carbohydrazide derivatives. Der Pharma Chemica. Available at: [Link].

• 3-Benzylsulfanyl-1H-1,2,4-triazol-5-amine. National Center for Biotechnology Information. Available at: [Link].

• Synthesis of Some New 1,2,4-Triazole Derivatives Starting from 3-(4-Chlorophenyl)-5-(4-methoxybenzyl)-4 H -1,2,4-triazol with Anti-Lipase and Anti-Urease Activities. ResearchGate. Available at: [Link].

• ChemInform Abstract: Methods for the Synthesis of 3-Nitro-5-chloro-1,2,4-triazole. ResearchGate. Available at: [Link].

• Sandmeyer reactions. Part 7.1 An investigation into the reduction steps of Sandmeyer hydroxylation and chlorination reactions. ResearchGate. Available at: [Link].

• Synthesis of 3-Azido-5-amino-1,2,4-triazole. ResearchGate. Available at: [Link].

• Supporting Information for Ru-Catalyzed Cycloaddition of Alkynes and Organic Azides on Water. American Chemical Society. Available at: [Link].

• A kind of synthesis technique of triazolone. Google Patents.
• Method of synthesis of 3,5-diamino-1,2,4-triazole nitrate. Google Patents.

• One-Pot Synthesis of 3,4,5-Trisubstituted 1,2,4-Triazoles via the Addition of Hydrazides to Activated Secondary Amides. American Chemical Society. Available at: [Link].

• Sandmeyer Reaction. Organic Chemistry Portal. Available at: [Link].

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. National Center for Biotechnology Information. Available at: [Link].

• One-pot synthesis of N-substituted benzannulated triazoles via stable arene diazonium salts. Royal Society of Chemistry. Available at: [Link].

• Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Master Organic Chemistry. Available at: [Link].

• Microwave-Assisted Synthesis of 5-Substituted 3-Amino-1,2,4-triazoles from Aminoguanidine Bicarbonate and Carboxylic Acids. MDPI. Available at: [Link].

• Chiral Triazole-Substituted Iodonium Salts in Enantioselective Halogen Bond Catalysis. American Chemical Society. Available at: [Link].

• Deaminative chlorination of aminoheterocycles. National Center for Biotechnology Information. Available at: [Link].

• Synthesis of 5-phenyl-1H-1,2,4-triazol-3-amine under different conditions. ResearchGate. Available at: [Link].

Sources

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. Microwave-Assisted Synthesis of 5-Substituted 3-Amino-1,2,4-triazoles from Aminoguanidine Bicarbonate and Carboxylic Acids [mdpi.com]
• 4. Sandmeyer Reaction [organic-chemistry.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. researchgate.net [researchgate.net]

Chemical properties of 5-Benzyl-3-chloro-1H-1,2,4-triazole

An In-depth Technical Guide to the Chemical Properties of 5-Benzyl-3-chloro-1H-1,2,4-triazole

Introduction: A Versatile Heterocyclic Scaffold

5-Benzyl-3-chloro-1H-1,2,4-triazole is a substituted heterocyclic compound built upon the 1,2,4-triazole core. This five-membered ring, containing three nitrogen atoms and two carbon atoms, is a privileged scaffold in medicinal chemistry, renowned for its metabolic stability and ability to participate in hydrogen bonding.[1][2] The title compound is functionalized with a benzyl group at the C5 position and a reactive chloro group at the C3 position. This specific arrangement makes it a valuable intermediate, particularly in drug discovery, where the chlorine atom acts as a versatile synthetic handle for introducing diverse functionalities through nucleophilic substitution.[3][4] The 1,2,4-triazole moiety itself is a key component in numerous approved drugs, including well-known antifungal and antiviral agents.[5]

This guide provides a detailed examination of the synthesis, spectroscopic characteristics, and chemical reactivity of 5-Benzyl-3-chloro-1H-1,2,4-triazole, offering field-proven insights for its application in research and development.

Chemical Identifier	Value	Source
CAS Number	1256643-53-4	[6][7]
Molecular Formula	C₉H₈ClN₃	[6][8]
Molecular Weight	193.63 g/mol	[7]

Proposed Synthesis Pathway

Caption: Proposed two-step synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole.

Experimental Protocol: Synthesis

Step 1: Synthesis of 5-Benzyl-1H-1,2,4-triazol-3(2H)-one

• Reagents & Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add phenylacetic acid hydrazide (1 equiv.), potassium carbonate (2 equiv.), and ethanol to form a slurry.

• Reaction: Slowly add a solution of cyanogen bromide (1.1 equiv.) in ethanol to the slurry at room temperature. Causality: The base deprotonates the hydrazide, increasing its nucleophilicity to attack the electrophilic carbon of cyanogen bromide. The subsequent intramolecular cyclization is favored by the proximity of the terminal nitrogen.

• Reflux: Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction to room temperature and remove the ethanol under reduced pressure. Add water to the residue and acidify with 2M HCl to pH ~5-6 to precipitate the product.

• Purification: Filter the resulting solid, wash with cold water, and dry under vacuum to yield the triazolone intermediate.

Step 2: Synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole

• Reagents & Setup: In a flask fitted with a reflux condenser and protected from moisture with a drying tube, place the 5-Benzyl-1H-1,2,4-triazol-3(2H)-one (1 equiv.).

• Reaction: Carefully add an excess of phosphorus oxychloride (POCl₃, ~5-10 equiv.). The use of POCl₃ is a standard and effective method for converting hydroxyl groups on nitrogen heterocycles into chlorides.[9]

• Reflux: Heat the mixture at 110 °C for 2-3 hours. Causality: The lone pair on the carbonyl oxygen of the triazolone tautomer attacks the phosphorus atom, initiating a sequence that ultimately replaces the C-O bond with a C-Cl bond.

• Work-up: Cool the reaction mixture to room temperature and very slowly pour it onto crushed ice with vigorous stirring. This quenches the excess POCl₃. Neutralize the acidic solution carefully with a saturated sodium bicarbonate solution until a precipitate forms.

• Purification: Extract the aqueous mixture with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be further purified by column chromatography (silica gel, hexane:ethyl acetate gradient) or recrystallization.

Spectroscopic Profile

The structural identity and purity of 5-Benzyl-3-chloro-1H-1,2,4-triazole can be confirmed by a combination of spectroscopic methods. The following table summarizes the predicted data based on its structure and data from analogous compounds.[10][11][12]

Technique	Expected Observations
¹H NMR	~13-15 ppm (br s, 1H, NH -triazole); ~7.20-7.40 ppm (m, 5H, Ar-H ); ~4.10 ppm (s, 2H, -CH₂ -Ar).
¹³C NMR	~158 ppm (C -Cl); ~152 ppm (C -CH₂); ~135 ppm (Ar C -ipso); ~129 ppm (Ar C -ortho/para); ~127 ppm (Ar C -meta); ~32 ppm (-C H₂-).
Mass Spec (EI)	Molecular Ion (M⁺) at m/z 193 with an isotopic M+2 peak at m/z 195 (~33% intensity). Key fragment at m/z 91 (tropylium ion, [C₇H₇]⁺).
IR (KBr)	~3150 cm⁻¹ (br, N-H stretch); ~3050 cm⁻¹ (sp² C-H stretch); ~2950 cm⁻¹ (sp³ C-H stretch); ~1600, 1495, 1450 cm⁻¹ (C=C & C=N stretch).[11][13]

Chemical Reactivity and Mechanistic Insights

The chemical behavior of 5-Benzyl-3-chloro-1H-1,2,4-triazole is dominated by the electrophilic nature of the carbon atom at the C3 position, which is directly attached to the electron-withdrawing chloro group and is part of an aromatic, electron-deficient triazole ring.[1][14]

Nucleophilic Aromatic Substitution (SₙAr)

The primary and most synthetically useful reaction of this compound is the nucleophilic aromatic substitution (SₙAr) of the chloride. The triazole ring is sufficiently electron-withdrawing to activate the C3 position for attack by a wide range of nucleophiles, making the chloride a good leaving group.[9]

Caption: Mechanism of Nucleophilic Aromatic Substitution (SₙAr) at the C3 position.

This reactivity allows for the facile introduction of various functional groups, including:

• Amines: Reaction with primary or secondary amines yields 3-amino-1,2,4-triazole derivatives.

• Alkoxides: Treatment with sodium or potassium alkoxides produces 3-alkoxy-1,2,4-triazoles.

• Thiolates: Reaction with thiolates gives 3-thioether-1,2,4-triazole analogs.

Experimental Protocol: SₙAr with Benzylamine

• Reagents & Setup: Dissolve 5-Benzyl-3-chloro-1H-1,2,4-triazole (1 equiv.) in a suitable polar aprotic solvent like DMF or NMP in a reaction vessel.

• Addition: Add benzylamine (1.1 equiv.) and a non-nucleophilic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.5 equiv.). Causality: The base is not strictly required for the substitution but serves to neutralize the HCl generated in situ, preventing the protonation of the benzylamine nucleophile and driving the reaction to completion.

• Reaction: Heat the mixture to 80-100 °C and stir for 2-4 hours, monitoring by TLC.

• Work-up: After cooling, pour the reaction mixture into water to precipitate the product.

• Purification: Filter the solid, wash thoroughly with water to remove the solvent and amine salt, and dry. Recrystallization from ethanol or purification via column chromatography can provide the highly pure 3-(benzylamino) derivative.

Reactivity at Ring Nitrogens

The N-H proton of the triazole ring is weakly acidic. It can be deprotonated with a suitable base (e.g., NaH, K₂CO₃) to form a triazolide anion. This anion is a potent nucleophile and can react with various electrophiles, such as alkyl halides (e.g., methyl iodide) or acyl chlorides, leading to N-substituted derivatives. The substitution can occur at N1, N2, or N4, and the regioselectivity is often dependent on the nature of the electrophile and the reaction conditions.

Conclusion and Outlook

5-Benzyl-3-chloro-1H-1,2,4-triazole stands out as a strategically important building block. Its chemical properties are defined by the stable aromatic triazole core and the highly reactive C-Cl bond. The predictability of its nucleophilic substitution reactions makes it an ideal substrate for generating diverse chemical libraries for screening in drug discovery and agrochemical research. A thorough understanding of its synthesis, spectroscopic features, and reactivity is paramount for any scientist aiming to leverage this versatile molecule for the development of novel, biologically active compounds.

References

• Oue, M., et al. (2009). Synthesis of 3-(phenylazo)-1,2,4-triazoles by a nucleophilic reaction of primary amines with 5-chloro-2,3-diphenyltetrazolium salt via mesoionic 2,3-diphenyltetrazolium-5-aminides. Arkivoc, 2009(11), 263-274. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1H-1,2,4-triazoles. Retrieved from [Link]

• National Chemical Laboratory. (n.d.). NMR STUDIES ON FIVE MEMBERED 1,2,3/1,2,4- TRIAZOLES AND THEIR HYBRID SYSTEMS. Retrieved from [Link]

• Gümrükçüoğlu, N., et al. (2018). Synthesis of 5-chloro-8-((1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl)methoxy) quinoline. Molbank, 2019(1), M1027. Available at: [Link]

• Taylor & Francis Group. (n.d.). Synthesis, crystal structure and antimicrobial evaluation of 1,4-disubstituted 1,2,3-triazole enriched with varied functionality. Figshare. Retrieved from [Link]

• AKJournals. (n.d.). A Facile Route to Triazolopyrimidines Using Continuous Flow Chemistry. Retrieved from [Link]

• TRACE: Tennessee Research and Creative Exchange. (n.d.). Synthesis and Catalytic Applications of 1,2,4- Triazoles in Oxidative Processes. Retrieved from [Link]

• Paper Teplate. (n.d.). Nature, Spectroscopy Applications and Biological Activities Triazoles. Retrieved from [Link]

• El-Sayed, N. F., et al. (2022). New Benzimidazole-, 1,2,4-Triazole-, and 1,3,5-Triazine-Based Derivatives as Potential EGFRWT and EGFRT790M Inhibitors: Microwave-Assisted Synthesis, Anticancer Evaluation, and Molecular Docking Study. Molecules, 27(4), 1332. Available at: [Link]

• Manera, C., et al. (2009). Benzyl-1,2,4-triazoles as CB1 Cannabinoid Receptor Ligands: Preparation and In Vitro Pharmacological Evaluation. Archiv der Pharmazie, 342(8), 473-480.

• Elguero, J., et al. (1976). Carbon-13 magnetic resonance studies of azoles. Tautomerism, shift reagent effects, and solvent effects. The Journal of Organic Chemistry, 41(1), 38-45. Available at: [Link]

• Mikhailopulo, I. A., et al. (2024). Synthesis of Substituted 1,2,4-Triazole-3-Thione Nucleosides Using E. coli Purine Nucleoside Phosphorylase. International Journal of Molecular Sciences, 25(13), 6896. Available at: [Link]

• Küçükgüzel, Ş. G., et al. (2015). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Turkish Journal of Pharmaceutical Sciences, 12(1), 43-54. Available at: [Link]

• Angene Chemical. (n.d.). 5-benzyl-3-chloro-1H-1,2,4-triazole. Retrieved from [Link]

• National Institutes of Health. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Retrieved from [Link]

Sources

• 1. Synthesis, Properties, Chemical Reactivity of 1,2,4-Triazole_Chemicalbook [chemicalbook.com]
• 2. old.rrjournals.com [old.rrjournals.com]
• 3. chemimpex.com [chemimpex.com]
• 4. chemimpex.com [chemimpex.com]
• 5. Synthesis of Substituted 1,2,4-Triazole-3-Thione Nucleosides Using E. coli Purine Nucleoside Phosphorylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. You are being redirected... [hit2lead.com]
• 7. 1256643-53-4|5-Benzyl-3-chloro-1H-1,2,4-triazole|BLD Pharm [bldpharm.com]
• 8. angenechemical.com [angenechemical.com]
• 9. BJOC - Synthesis of 3-(phenylazo)-1,2,4-triazoles by a nucleophilic reaction of primary amines with 5-chloro-2,3-diphenyltetrazolium salt via mesoionic 2,3-diphenyltetrazolium-5-aminides [beilstein-journals.org]
• 10. dspace.ncl.res.in [dspace.ncl.res.in]
• 11. tandf.figshare.com [tandf.figshare.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. New Benzimidazole-, 1,2,4-Triazole-, and 1,3,5-Triazine-Based Derivatives as Potential EGFRWT and EGFRT790M Inhibitors: Microwave-Assisted Synthesis, Anticancer Evaluation, and Molecular Docking Study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 5-Benzyl-3-chloro-1H-1,2,4-triazole

CAS Number: 1256643-53-4

Introduction

The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a wide array of clinically significant drugs.[1][2] This five-membered heterocycle, with its unique electronic and hydrogen bonding capabilities, serves as a versatile pharmacophore capable of engaging with various biological targets.[1] The subject of this guide, 5-Benzyl-3-chloro-1H-1,2,4-triazole, is a specific derivative that combines the established biological relevance of the triazole core with the lipophilic benzyl group and a reactive chloro-substituent. This combination makes it a valuable intermediate for the synthesis of more complex molecules, particularly in the realm of drug discovery and agrochemical development. This document provides a detailed examination of its properties, a proposed synthetic route with a step-by-step protocol, and an exploration of its potential applications for researchers and drug development professionals.

Physicochemical and Structural Properties

Understanding the fundamental properties of a compound is critical for its application in synthesis and biological screening. Below is a summary of the key characteristics of 5-Benzyl-3-chloro-1H-1,2,4-triazole.

Property	Value	Source/Comment
CAS Number	1256643-53-4	[3]
Molecular Formula	C9H8ClN3	Calculated from structure
Molecular Weight	193.64 g/mol	Calculated from structure
Appearance	Expected to be a solid	Based on similar substituted triazoles
Tautomerism	Exists in 1H and 4H tautomeric forms, with the 1H form generally being more stable.	[1]
Key Structural Features	Benzyl group at C5, Chloro group at C3, 1H-1,2,4-triazole core	Provides a scaffold for further functionalization

Proposed Synthesis Pathway and Experimental Protocol

Conceptual Workflow of the Synthesis

Sources

• 1. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications [frontiersin.org]
• 3. 1256643-53-4|5-Benzyl-3-chloro-1H-1,2,4-triazole|BLD Pharm [bldpharm.com]
• 4. 1H-1,2,4-Triazole synthesis [organic-chemistry.org]
• 5. isres.org [isres.org]

Structure elucidation of 5-Benzyl-3-chloro-1H-1,2,4-triazole

An In-Depth Technical Guide to the Structure Elucidation of 5-Benzyl-3-chloro-1H-1,2,4-triazole

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Imperative of Structural Certainty

In the landscape of medicinal chemistry and materials science, the 1,2,4-triazole scaffold is a cornerstone of innovation, integral to a wide array of therapeutic agents and functional materials.[1][2][3] The precise arrangement of atoms within these molecules is not a trivial academic detail; it is the very foundation of their function, dictating their interaction with biological targets, their physicochemical properties, and ultimately, their efficacy and safety. The unambiguous determination of a molecule's structure is, therefore, the bedrock of reliable and reproducible science.

The Hypothesis: Proposed Structure and Synthetic Context

Before any analysis begins, we must establish the hypothesized structure. Based on its nomenclature, the target compound is:

• A five-membered heterocyclic ring containing three nitrogen atoms at positions 1, 2, and 4 (a 1,2,4-triazole).

• A benzyl group (-CH₂-Ph) attached at position 5.

• A chlorine atom attached at position 3.

• A hydrogen atom on one of the ring's nitrogen atoms, leading to potential tautomerism (1H, 2H, or 4H). The 1H tautomer is often the most stable.[3]

Hypothesized Structure:

Figure 1. Hypothesized structure of 5-Benzyl-3-chloro-1H-1,2,4-triazole.

A plausible synthetic route involves the reaction of a substituted thiosemicarbazide with a suitable reagent to form a triazole-thione, followed by a chlorination step.[4] Understanding the synthesis is crucial as it informs our expectations of potential impurities or isomeric byproducts that must be ruled out during analysis.

The Analytical Gauntlet: A Multi-Pronged Approach to Validation

No single technique can unequivocally prove a structure. True confidence is achieved by integrating data from multiple, independent analytical methods. Our workflow is designed to systematically deconstruct the molecule, examining its elemental composition, functional groups, and atomic connectivity.

Caption: Workflow for structure elucidation.

Mass Spectrometry: Confirming Molecular Weight and Elemental Formula

Expertise & Experience: Mass spectrometry is our first port of call. It provides the molecular weight, a fundamental check on our hypothesis. For halogenated compounds, it offers a distinct, self-validating signature: the isotopic pattern.[5][6]

Trustworthiness: The natural abundance of chlorine isotopes (³⁵Cl ≈ 75.8%, ³⁷Cl ≈ 24.2%) creates a predictable M+2 peak with an intensity approximately one-third that of the molecular ion (M+) peak. This is a non-negotiable feature for a monochlorinated compound. High-Resolution Mass Spectrometry (HRMS) further elevates confidence by providing a highly accurate mass, allowing for the determination of the exact elemental formula.

Experimental Protocol: High-Resolution ESI-MS

• Sample Preparation: Dissolve ~0.1 mg of the purified compound in 1 mL of HPLC-grade methanol or acetonitrile.

• Instrumentation: Utilize an Electrospray Ionization Time-of-Flight (ESI-TOF) or Orbitrap mass spectrometer.

• Acquisition (Positive Ion Mode):

  • Infuse the sample solution at a flow rate of 5-10 µL/min.

  • Set capillary voltage to ~3.5-4.5 kV.

  • Acquire data over a mass range of m/z 50-500.

  • Perform an internal calibration to ensure high mass accuracy (< 5 ppm).

• Data Analysis:

  • Identify the protonated molecular ion [M+H]⁺.

  • Verify the presence of the corresponding [M+H+2]⁺ peak at the correct m/z and with an intensity ratio of approximately 100:33.

  • Use the instrument's software to calculate the elemental formula from the accurate mass of the [M+H]⁺ peak.

Predicted Data Summary

Feature	Expected Value	Rationale
Molecular Formula	C₉H₈ClN₃	Derived from the hypothesized structure.
Exact Mass	209.0407	Monoisotopic mass calculated for C₉H₈³⁵ClN₃.
[M+H]⁺ Ion	m/z 210.0485	Protonated molecular ion.
[M+H+2]⁺ Ion	m/z 212.0455	Isotopic peak due to the presence of ³⁷Cl.
Intensity Ratio	~3:1	Characteristic natural abundance of ³⁵Cl vs. ³⁷Cl.[6]
Key Fragments	[M-N₂]⁺, [C₇H₇]⁺	Fragmentation of the triazole ring and loss of the benzyl group are common pathways.[7][8]

NMR Spectroscopy: Mapping the Carbon-Hydrogen Framework

Expertise & Experience: Nuclear Magnetic Resonance (NMR) is the most powerful technique for elucidating the precise connectivity of a molecule in solution.[9] ¹H NMR reveals the number and environment of different protons, while ¹³C NMR maps the carbon skeleton.

Trustworthiness: The combination of chemical shifts, integration values (for ¹H), and splitting patterns provides a detailed picture that must be entirely consistent with the proposed structure. Any deviation would immediately invalidate the hypothesis. For this molecule, we expect distinct signals for the benzyl group protons, the aromatic protons, and the labile N-H proton.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆, which is excellent for observing exchangeable protons like N-H). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00).

• Instrumentation: A 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a standard one-pulse proton spectrum.

  • Ensure a sufficient relaxation delay (d1) of at least 5 seconds to allow for accurate integration, especially of the aromatic signals.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum (e.g., using the zgpg30 pulse program).

  • A sufficient number of scans (e.g., 1024 or more) may be required due to the low natural abundance of ¹³C.

Predicted Spectral Data

Nucleus	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
¹H	13.0 - 15.0	Broad Singlet	1H	N-H	The triazole N-H proton is acidic and often appears as a broad signal at a high chemical shift in DMSO-d₆. Its position can vary with concentration and temperature.
¹H	7.20 - 7.40	Multiplet	5H	Phenyl-H	Protons of the benzyl's phenyl ring, typically appearing in the standard aromatic region.
¹H	4.15	Singlet	2H	CH₂	The benzylic protons are adjacent to an aromatic ring and the triazole ring, appearing as a singlet as there are no adjacent protons to couple with.
¹³C	~160	Singlet	-	C3 (Triazole)	Carbon attached to the electronegative chlorine and two nitrogen atoms, expected to be significantly downfield.
¹³C	~155	Singlet	-	C5 (Triazole)	Carbon attached to the benzyl group and two nitrogen atoms.
¹³C	136 - 138	Singlet	-	Phenyl C-ipso	The quaternary carbon of the phenyl ring attached to the CH₂ group.
¹³C	127 - 129	Singlet	-	Phenyl CH	Aromatic carbons of the benzyl group.[10]
¹³C	~32	Singlet	-	CH₂	The benzylic carbon.

FTIR Spectroscopy: Identifying Key Functional Groups

Expertise & Experience: FTIR spectroscopy provides a rapid and non-destructive method to confirm the presence of key functional groups, serving as another layer of validation.[11] It is particularly useful for identifying the N-H bond and the various bonds within the aromatic and heterocyclic rings.

Trustworthiness: The presence of a distinct N-H stretching band and characteristic aromatic C-H and C=C/C=N absorptions provides tangible evidence that corroborates the functional groups inferred from NMR and MS.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Acquisition:

  • Record a background spectrum of the clean, empty ATR crystal.

  • Apply pressure to ensure good contact between the sample and the crystal.

  • Record the sample spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Data Analysis: Identify characteristic absorption bands and assign them to specific functional groups.

Predicted Data Summary

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3100 - 3200	N-H Stretch	Triazole N-H
3000 - 3100	C-H Stretch	Aromatic C-H
1500 - 1600	C=N / N=N Stretch	Triazole ring
1450 - 1500	C=C Stretch	Aromatic ring
1000 - 1200	C-N Stretch	Ring C-N bonds
700 - 800	C-Cl Stretch	Carbon-Chlorine bond (often weak)

The Final Verdict: Data Integration and Definitive Confirmation

The ultimate proof of structure lies in the seamless convergence of all analytical data.

Caption: Convergence of analytical data.

The structure of 5-Benzyl-3-chloro-1H-1,2,4-triazole is confirmed if and only if:

• HRMS provides the exact mass for C₉H₈ClN₃ and shows the ~3:1 isotopic pattern for one chlorine atom.

• ¹H NMR shows signals integrating to 1, 2, and 5 protons with chemical shifts and multiplicities consistent with N-H, benzylic CH₂, and phenyl groups.

• ¹³C NMR displays a total of 9 distinct carbon signals, corresponding to the two triazole carbons, one benzylic carbon, and six phenyl carbons.

• FTIR confirms the presence of N-H, aromatic, and heterocyclic functionalities.

For absolute, unequivocal proof, particularly for regulatory filings or patent applications, single-crystal X-ray crystallography would be employed. If a suitable crystal can be grown, this technique provides a 3D model of the molecule, directly visualizing the atomic connectivity and removing any lingering doubt.[12][13]

References

• Trivedi, M. A., et al. (2015). FT-IR spectra of control and treated 1,2,4-triazole. ResearchGate. Available at: [Link]

• Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angewandte Chemie International Edition, 40(11), 2004-2021. Available at: [Link]

• Rajamohanan, P. R. (n.d.). NMR STUDIES ON FIVE MEMBERED 1,2,3/1,2,4- TRIAZOLES AND THEIR HYBRID SYSTEMS. National Chemical Laboratory. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Supplementary Information. Available at: [Link]

• Ismail, M. F., et al. (2023). Structure and IR spectroscopic properties of complexes of 1,2,4-triazole and 3-amino-1,2,4-triazole with dinitrogen isolated in solid argon. PubMed. Available at: [Link]

• Reddy, B., et al. (2022). Synthesis and Spectral Characterization of 1,2,4-triazole derivatives. ResearchGate. Available at: [Link]

• Yüksek, H., et al. (2021). Synthesis of Some New 1,2,4-Triazole Derivatives Starting from 3-(4-Chlorophenyl)-5-(4-methoxybenzyl)-4 H -1,2,4-triazol with Anti-Lipase and Anti-Urease Activities. ResearchGate. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information. Available at: [Link]

• Kaur, P., et al. (2018). A review on methods of synthesis of 1,2,4-triazole derivatives. SciSpace. Available at: [Link]

• Black, P. J., & Heffernan, M. L. (1967). Mass spectra of 1,2,3-triazoles. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

• Fun, H.-K., et al. (2017). 4-Benzyl-1-(4-nitrophenyl)-1H-1,2,3-triazole: crystal structure and Hirshfeld analysis. IUCr Journals. Available at: [Link]

• Mal, D. R. (2013). Mod-05 Lec-05 Overview of Structure Determination in Heterocyclic Chemistry. YouTube. Available at: [Link]

• El-Shamy, H., & El-Brolosy, T. A. (2021). Spectroscopic and Physicochemical Studies on 1,2,4-Triazine Derivative. MDPI. Available at: [Link]

• Srivastava, R. M., et al. (n.d.). 13C NMR Spectra of Some Substituted 1,2,4-Oxidiazoles and 4,5-Dihydro-1,2,4-Oxadiazoles. SciSpace. Available at: [Link]

• CN105906575A - Synthesizing process of 1H-1,2,4-triazole. Google Patents.

• Taylor & Francis. (n.d.). Structure elucidation – Knowledge and References. Available at: [Link]

• Takhistov, V. V., & Pleshkova, A. P. (2012). Mass spectrometry of halogen-containing organic compounds. ResearchGate. Available at: [Link]

• Pozdnyakov, V. P., et al. (n.d.). ¹H, ¹³C, and ¹⁵N NMR chemical shifts of 4-substituted 1,2,4-triazoles... ResearchGate. Available at: [Link]

• D'souza, R., et al. (2020). Synthesis of Biologically Relevant 1,2,3- and 1,3,4-Triazoles: From Classical Pathway to Green Chemistry. NIH. Available at: [Link]

• Lin, J., et al. (2009). 1-Benzyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid monohydrate. NIH. Available at: [Link]

• Al-Dhfyan, A., et al. (2021). Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo [4',3':2,3]pyridazino[4,5-b]indole and Its Precursor. MDPI. Available at: [Link]

• Kumar, R., et al. (2015). Mass Spectrometric Fragmentation and Pharmacological activities of 1,2,4 triazole derivatives. ResearchGate. Available at: [Link]

• ISRES Publishing. (n.d.). synthesis of 1,2,4 triazole compounds. Available at: [Link]

• Intertek. (n.d.). Molecular Structure Characterisation and Structural Elucidation. Available at: [Link]

• Wiecaszek, A., et al. (2022). X-ray structure of 5-methyl-11-(1-benzyl-1H-1,2,3-triazol-4-yl)... ResearchGate. Available at: [Link]

• Wiley Analytical Science. (2016). Structure Elucidation in Organic Chemistry. Available at: [Link]

• Chemistry LibreTexts. (2023). Organic Compounds Containing Halogen Atoms. Available at: [Link]

• Royal Society of Chemistry. (2014). 1H and 13C NMR Data for triazole 1. Available at: [Link]

• Sepuxianyun. (2023). [Readers Insight] Heterocycles Structural Analysis in HPLC Method Development. Welch Materials. Available at: [Link]

• Wang, Y., et al. (2023). Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments. NIH. Available at: [Link]

• Kaur, R., et al. (2020). An insight on medicinal attributes of 1,2,4-triazoles. PubMed Central. Available at: [Link]

• Royal Society of Chemistry. (2013). Supplementary Information. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. elar.urfu.ru [elar.urfu.ru]
• 3. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. rsc.org [rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. journals.iucr.org [journals.iucr.org]
• 13. researchgate.net [researchgate.net]

Spectroscopic Data of 5-Benzyl-3-chloro-1H-1,2,4-triazole: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the expected spectroscopic data—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—for the compound 5-Benzyl-3-chloro-1H-1,2,4-triazole. As a versatile heterocyclic scaffold, understanding the structural and electronic properties of substituted 1,2,4-triazoles is paramount for their application in medicinal chemistry and materials science. This document serves as a detailed reference for the characterization of this specific molecule, offering insights into the interpretation of its spectral data.

Molecular Structure and Tautomerism

5-Benzyl-3-chloro-1H-1,2,4-triazole can exist in different tautomeric forms. The most stable tautomers are the 1H and 2H forms, with the 1H tautomer generally being the most stable for chloro-substituted 1,2,4-triazoles[1]. The position of the proton on the triazole ring will significantly influence the spectroscopic data, particularly the ¹H NMR spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure of organic compounds. The following sections detail the predicted ¹H and ¹³C NMR spectra of 5-Benzyl-3-chloro-1H-1,2,4-triazole.

Experimental Protocol: NMR Spectroscopy

A standard protocol for acquiring NMR spectra of a solid sample like 5-Benzyl-3-chloro-1H-1,2,4-triazole would involve the following steps:

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a 5 mm NMR tube. The choice of solvent is critical as it can influence the chemical shifts, especially of exchangeable protons like the N-H proton.

• Instrument Setup: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

• ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Key parameters to optimize include the number of scans, relaxation delay, and spectral width.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. Due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C, a larger number of scans will be required.

• 2D NMR (Optional but Recommended): To aid in the definitive assignment of all proton and carbon signals, it is advisable to perform two-dimensional NMR experiments such as COSY (Correlation Spectroscopy) to identify proton-proton couplings and HSQC (Heteronuclear Single Quantum Coherence) to correlate directly bonded protons and carbons.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum of 5-Benzyl-3-chloro-1H-1,2,4-triazole is expected to exhibit the following signals:

• N-H Proton (Triazole Ring): A broad singlet is anticipated for the N-H proton of the triazole ring, typically in the region of 13.0-14.0 ppm, especially when DMSO-d₆ is used as the solvent. The broadness is due to quadrupole broadening and potential exchange with residual water in the solvent.

• Aromatic Protons (Benzyl Group): The five protons of the phenyl ring are expected to appear as a multiplet in the range of 7.20-7.40 ppm.

• Methylene Protons (Benzyl Group): A singlet corresponding to the two benzylic protons (CH₂) is predicted to be in the range of 4.10-4.30 ppm.

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
N-H (Triazole)	13.0 - 14.0	Broad Singlet	1H
Aromatic (Phenyl)	7.20 - 7.40	Multiplet	5H
Methylene (CH₂)	4.10 - 4.30	Singlet	2H

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum is predicted to show the following signals:

• Triazole Ring Carbons: Two distinct signals are expected for the C3 and C5 carbons of the triazole ring. The carbon bearing the chlorine atom (C3) is anticipated to be in the region of 150-155 ppm, while the carbon attached to the benzyl group (C5) is expected around 158-162 ppm.

• Benzyl Group Carbons: The phenyl group will show four signals: one for the ipso-carbon (attached to the methylene group), two for the ortho- and meta-carbons, and one for the para-carbon, typically in the range of 127-138 ppm. The methylene carbon is expected to appear around 30-35 ppm.

Carbon	Predicted Chemical Shift (δ, ppm)
C3 (Triazole, C-Cl)	150 - 155
C5 (Triazole, C-CH₂)	158 - 162
C-ipso (Phenyl)	135 - 138
C-ortho/meta (Phenyl)	127 - 129
C-para (Phenyl)	127 - 129
Methylene (CH₂)	30 - 35

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a molecule.

Experimental Protocol: IR Spectroscopy

• Sample Preparation: For a solid sample, the KBr pellet method is commonly employed. A small amount of the compound is ground with dry potassium bromide (KBr) and pressed into a thin, transparent disk. Alternatively, Attenuated Total Reflectance (ATR) can be used with the neat solid.

• Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm⁻¹.

Predicted IR Spectrum

The IR spectrum of 5-Benzyl-3-chloro-1H-1,2,4-triazole is expected to display the following characteristic absorption bands:

• N-H Stretch: A broad absorption band in the region of 3100-3300 cm⁻¹ corresponding to the N-H stretching vibration of the triazole ring[1].

• C-H Aromatic Stretch: Absorption bands above 3000 cm⁻¹, typically around 3030-3080 cm⁻¹, are characteristic of the C-H stretching vibrations of the phenyl ring.

• C-H Aliphatic Stretch: Absorptions just below 3000 cm⁻¹, in the range of 2900-2980 cm⁻¹, are expected for the methylene (CH₂) group.

• C=N and C=C Ring Stretching: The triazole and phenyl rings will exhibit characteristic stretching vibrations in the fingerprint region, typically between 1400 and 1600 cm⁻¹[1].

• C-Cl Stretch: A weak to medium absorption band for the C-Cl stretch is expected in the range of 700-800 cm⁻¹.

Vibrational Mode	Predicted Frequency (cm⁻¹)	Intensity
N-H Stretch	3100 - 3300	Broad, Medium
C-H Aromatic Stretch	3030 - 3080	Medium to Weak
C-H Aliphatic Stretch	2900 - 2980	Medium to Weak
C=N / C=C Ring Stretch	1400 - 1600	Medium to Strong
C-Cl Stretch	700 - 800	Weak to Medium

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio of ions, providing information about the molecular weight and fragmentation pattern of a compound.

Experimental Protocol: Mass Spectrometry

• Ionization Method: Electron Impact (EI) ionization is a common method for volatile and thermally stable compounds. Electrospray Ionization (ESI) is a softer ionization technique that can also be used, particularly for less volatile compounds or for analysis via liquid chromatography-mass spectrometry (LC-MS).

• Mass Analyzer: A variety of mass analyzers can be used, such as a quadrupole, time-of-flight (TOF), or ion trap.

• Data Acquisition: The mass spectrum is recorded, showing the relative abundance of ions at different mass-to-charge (m/z) ratios.

Predicted Mass Spectrum

The mass spectrum of 5-Benzyl-3-chloro-1H-1,2,4-triazole is expected to show the following key features:

• Molecular Ion Peak (M⁺): A prominent molecular ion peak is expected. Due to the presence of a chlorine atom, this peak will be accompanied by an M+2 peak with an intensity of approximately one-third of the M⁺ peak, which is characteristic of the natural isotopic abundance of ³⁵Cl and ³⁷Cl.

• Major Fragmentation Pathways:

  • Loss of Benzyl Radical: Cleavage of the C-C bond between the triazole ring and the benzyl group would result in the loss of a benzyl radical (C₇H₇•), leading to a significant fragment ion.

  • Formation of Tropylium Ion: A very common fragmentation pattern for benzyl-containing compounds is the formation of the highly stable tropylium ion (C₇H₇⁺) at m/z 91.

  • Loss of Chlorine: Fragmentation involving the loss of a chlorine atom is also a possible pathway.

  • Ring Cleavage: The triazole ring can undergo cleavage, leading to various smaller fragment ions.

Molecular Structure and Fragmentation

Caption: Predicted Mass Spectrometry Fragmentation Pathway.

Ion	m/z (for ³⁵Cl)	Identity
[M]⁺˙	193	Molecular Ion
[M+2]⁺˙	195	Molecular Ion with ³⁷Cl
[C₇H₇]⁺	91	Tropylium Ion
[M-Cl]⁺	158	Loss of Chlorine
[M-C₇H₇]⁺	102	Loss of Benzyl Radical

Conclusion

This technical guide provides a detailed, albeit predictive, overview of the NMR, IR, and MS spectroscopic data for 5-Benzyl-3-chloro-1H-1,2,4-triazole. The interpretations are grounded in the fundamental principles of spectroscopy and data from structurally related compounds. Experimental verification is essential to confirm these predictions. This guide is intended to be a valuable resource for researchers in the fields of synthetic chemistry, medicinal chemistry, and drug development, aiding in the structural elucidation and characterization of this and similar 1,2,4-triazole derivatives.

References

• Chemistry of 1, 2, 4-Triazole: A Review Article. International Journal of Science and Research (IJSR). Available at: [Link]

Sources

• 1. ijsr.net [ijsr.net]

An In-Depth Technical Guide to 5-Benzyl-3-chloro-1H-1,2,4-triazole: Synthesis, Properties, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry and agrochemical research, renowned for its diverse pharmacological activities. This guide provides a comprehensive technical overview of a specific, promising derivative: 5-Benzyl-3-chloro-1H-1,2,4-triazole. While direct literature on this exact molecule is sparse, this document extrapolates from established synthetic methodologies and the known reactivity of analogous compounds to present a robust guide for researchers. We will delve into a plausible synthetic pathway, explore the anticipated chemical properties, and discuss the potential applications of this versatile molecule.

The 1,2,4-Triazole Core: A Privileged Scaffold

The 1,2,4-triazole ring is a five-membered heterocycle containing three nitrogen atoms. This structural motif is found in numerous clinically approved drugs and agrochemicals, owing to its metabolic stability, ability to engage in hydrogen bonding, and its role as a bioisostere for amide and ester groups.[1] The diverse biological activities associated with 1,2,4-triazole derivatives include antifungal, antibacterial, anticancer, anticonvulsant, anti-inflammatory, and herbicidal properties.[2][3][4][5] The specific substitution pattern on the triazole ring is crucial in determining its biological target and efficacy.

Proposed Synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole

A logical and efficient synthetic route to the target compound involves a two-step process: first, the synthesis of the 5-benzyl-1H-1,2,4-triazol-3-ol precursor, followed by its chlorination.

Step 1: Synthesis of 5-Benzyl-1H-1,2,4-triazol-3-ol

The formation of the 3-hydroxy-5-substituted-1,2,4-triazole ring can be achieved through the cyclization of an appropriate acyl hydrazide or a related derivative. A common and effective method involves the reaction of a hydrazide with a source of the C3 carbon and N4 nitrogen, such as cyanogen bromide or a similar reagent, followed by cyclization.

Experimental Protocol: Synthesis of 5-Benzyl-1H-1,2,4-triazol-3-ol

Causality: This protocol is based on the well-established reaction of hydrazides with cyanogen bromide to form N-acylaminoguanidine-like intermediates, which then undergo base-catalyzed cyclization to yield the 3-hydroxy-1,2,4-triazole ring. Phenylacetic hydrazide is chosen as the starting material to introduce the desired benzyl group at the 5-position.

Materials:

• Phenylacetic hydrazide

• Cyanogen bromide (Caution: Highly toxic)

• Sodium hydroxide (NaOH)

• Ethanol

• Hydrochloric acid (HCl)

• Distilled water

Procedure:

• Preparation of Phenylacetic Hydrazide: Phenylacetic acid is first converted to its methyl or ethyl ester, which is then reacted with hydrazine hydrate to yield phenylacetic hydrazide.[6] This is a standard procedure and the product should be purified by recrystallization.

• Reaction with Cyanogen Bromide: In a well-ventilated fume hood, dissolve phenylacetic hydrazide (1 equivalent) in ethanol. Cool the solution in an ice bath.

• Slowly add a solution of cyanogen bromide (1.1 equivalents) in ethanol to the cooled hydrazide solution with constant stirring. Extreme caution should be exercised when handling cyanogen bromide.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4 hours.

• Cyclization: To the reaction mixture, add a solution of sodium hydroxide (2.5 equivalents) in water.

• Reflux the mixture for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: After cooling to room temperature, carefully acidify the reaction mixture with concentrated hydrochloric acid to a pH of approximately 5-6.

• The precipitated solid is collected by filtration, washed with cold water, and dried.

• The crude product can be purified by recrystallization from a suitable solvent such as ethanol or an ethanol/water mixture to afford pure 5-benzyl-1H-1,2,4-triazol-3-ol.

Self-Validation: The structure of the synthesized compound should be confirmed by spectroscopic methods such as 1H NMR, 13C NMR, and mass spectrometry. The presence of the characteristic hydroxyl proton signal in the NMR spectrum and the correct molecular ion peak in the mass spectrum will validate the successful synthesis.

Caption: Synthesis of 5-Benzyl-1H-1,2,4-triazol-3-ol.

Step 2: Chlorination of 5-Benzyl-1H-1,2,4-triazol-3-ol

The conversion of the 3-hydroxy group to a chloro group is a crucial step. This transformation is typically achieved using a strong chlorinating agent, with phosphorus oxychloride (POCl3) being a common and effective choice for this type of heterocyclic system.[7]

Experimental Protocol: Synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole

Causality: Phosphorus oxychloride is a powerful dehydrating and chlorinating agent. It reacts with the hydroxyl group of the triazole, converting it into a good leaving group which is subsequently displaced by a chloride ion. The use of a tertiary amine base like N,N-dimethylaniline can facilitate the reaction.

Materials:

• 5-Benzyl-1H-1,2,4-triazol-3-ol

• Phosphorus oxychloride (POCl3) (Caution: Corrosive and reacts violently with water)

• N,N-Dimethylaniline (optional)

• Toluene or another suitable high-boiling inert solvent

• Ice water

• Sodium bicarbonate (NaHCO3) solution

• Ethyl acetate

• Magnesium sulfate (MgSO4) or Sodium sulfate (Na2SO4)

Procedure:

• In a fume hood, a mixture of 5-benzyl-1H-1,2,4-triazol-3-ol (1 equivalent) and phosphorus oxychloride (3-5 equivalents) is prepared. A high-boiling inert solvent like toluene can be used.

• A catalytic amount of N,N-dimethylaniline can be added to facilitate the reaction.

• The reaction mixture is heated to reflux for 3-5 hours. The reaction progress should be monitored by TLC.

• Work-up and Purification: After the reaction is complete, the mixture is cooled to room temperature, and the excess POCl3 is carefully removed under reduced pressure.

• The residue is then cautiously poured onto crushed ice with vigorous stirring.

• The aqueous mixture is neutralized with a saturated solution of sodium bicarbonate.

• The product is extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate or sodium sulfate, and the solvent is evaporated under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to yield pure 5-benzyl-3-chloro-1H-1,2,4-triazole.

Self-Validation: The successful chlorination will be confirmed by the disappearance of the hydroxyl proton signal in the 1H NMR spectrum and the appearance of the correct molecular ion cluster for a chlorine-containing compound in the mass spectrum (M+ and M+2 peaks in an approximate 3:1 ratio).

Caption: Chlorination of the triazole precursor.

Physicochemical and Spectroscopic Properties (Predicted)

Property	Predicted Value/Characteristic
Appearance	White to off-white solid
Melting Point	Expected to be a crystalline solid with a defined melting point.
Solubility	Likely soluble in common organic solvents like dichloromethane, chloroform, ethyl acetate, and acetone. Sparingly soluble in water.
1H NMR	Expected signals for the benzyl protons (a singlet for the CH2 and multiplets for the phenyl ring), and a broad singlet for the triazole N-H proton.
13C NMR	Signals corresponding to the carbons of the benzyl group and the two distinct carbons of the triazole ring.
Mass Spec.	A characteristic isotopic pattern for a molecule containing one chlorine atom (M+ and M+2 peaks in a ~3:1 ratio).

Chemical Reactivity and Potential for Further Derivatization

The 3-chloro substituent on the 1,2,4-triazole ring is a key functional group that imparts significant reactivity to the molecule. The carbon atom at the 3-position is electron-deficient and susceptible to nucleophilic substitution.[8] This opens up a vast array of possibilities for creating a library of novel derivatives.

Caption: Reactivity of 5-Benzyl-3-chloro-1H-1,2,4-triazole.

Common nucleophilic substitution reactions could involve:

• Amination: Reaction with primary or secondary amines to introduce diverse amino functionalities.

• Thiolation: Reaction with thiols to form 3-thioether derivatives.

• Alkoxylation/Aryloxylation: Reaction with alcohols or phenols to yield 3-ether derivatives.

These derivatization strategies allow for the fine-tuning of the molecule's physicochemical properties, such as solubility, lipophilicity, and hydrogen bonding capacity, which are critical for optimizing its biological activity and pharmacokinetic profile.

Potential Applications in Drug Discovery and Agrochemicals

Given the broad spectrum of biological activities reported for 1,2,4-triazole derivatives, 5-benzyl-3-chloro-1H-1,2,4-triazole represents a promising scaffold for the development of new therapeutic agents and crop protection chemicals.

• Antifungal Agents: Many successful antifungal drugs, such as fluconazole and itraconazole, contain a 1,2,4-triazole core. The title compound could be explored for its potential to inhibit fungal growth.

• Anticancer Agents: A number of 1,2,4-triazole derivatives have demonstrated potent anticancer activity through various mechanisms.

• Antibacterial Agents: The search for new antibiotics is a global health priority, and 1,2,4-triazoles have shown promise as antibacterial agents.[2][3]

• Herbicides: Triazole-based compounds are also utilized as herbicides in agriculture.[4][5] The herbicidal potential of 5-benzyl-3-chloro-1H-1,2,4-triazole and its derivatives could be a fruitful area of investigation.

The benzyl group at the 5-position can contribute to hydrophobic interactions with biological targets, while the chloro group at the 3-position can act as a key pharmacophoric element or a site for further modification to enhance potency and selectivity.

Conclusion

5-Benzyl-3-chloro-1H-1,2,4-triazole is a molecule with significant untapped potential. While direct experimental data is limited, this guide has outlined a feasible synthetic pathway, predicted its key properties, and highlighted its potential applications based on the well-established chemistry and biology of the 1,2,4-triazole scaffold. The reactivity of the 3-chloro substituent provides a gateway for the creation of diverse chemical libraries, making this compound an attractive starting point for drug discovery and agrochemical research programs. Further investigation into the synthesis and biological evaluation of this and related compounds is highly warranted.

References

• (No author given). (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers. Available at: [Link]

• (No author given). (n.d.). Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities. Preprints.org. Available at: [Link]

• (No author given). (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. National Institutes of Health (NIH). Available at: [Link]

• (No author given). (n.d.). SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL SCREENING OF SOME 3, 4, 5-SUBSTITUTED 1, 2, 4-TRIAZOLE. TSI Journals. Available at: [Link]

• Kaur, P., et al. (n.d.). A review on methods of synthesis of 1,2,4-triazole derivatives. SciSpace by Typeset. Available at: [Link]

• (No author given). (n.d.). Synthesis of 1H-1,2,4-triazoles. Organic Chemistry Portal. Available at: [Link]

• (No author given). (n.d.). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. MDPI. Available at: [Link]

• (No author given). (n.d.). Synthesis of Some New 1,2,4-Triazole Derivatives Starting from 3-(4-Chlorophenyl)-5-(4-methoxybenzyl)-4 H -1,2,4-triazol with Anti-Lipase and Anti-Urease Activities | Request PDF. ResearchGate. Available at: [Link]

• (No author given). (n.d.). The synthesis of 4-acylamino-1,2,4-triazole derivatives in the reaction of α-hydroxyacid hydrazidesand orthoesters | Request PDF. ResearchGate. Available at: [Link]

• (No author given). (n.d.). How can I do a nucleophilic substitution on a 1,2,3-triazole?. ResearchGate. Available at: [Link]

• (No author given). (n.d.). CN105906575A - Synthesizing process of 1H-1,2,4-triazole. Google Patents.

• (No author given). (2019). Synthesis and Herbicidal Activity of 1,2,4‐Triazole Derivatives Containing a Pyrazole Moiety. Journal of Heterocyclic Chemistry. Available at: [Link]

• (No author given). (n.d.). An insight on medicinal attributes of 1,2,4-triazoles. National Institutes of Health (NIH). Available at: [Link]

• (No author given). (2020). Oxidations of Benzhydrazide and Phenylacetic Hydrazide by Hexachloroiridate(IV): Reaction Mechanism and Structure–Reactivity Relationship. National Institutes of Health (NIH). Available at: [Link]

• (No author given). (n.d.). CN114455557A - Method for recovering phosphorus oxychloride in chlorination reaction of hydroxyl compound. Google Patents.

• (No author given). (n.d.). (PDF) 1,2,4-triazoles: Synthetic strategies and pharmacological. ResearchGate. Available at: [Link]

• (No author given). (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. National Institutes of Health (NIH). Available at: [Link]

• (No author given). (n.d.). CN103232338A - Preparation method of phenylacetic acid. Google Patents.

• (No author given). (n.d.). (PDF) A review on synthetic procedures and applications of phosphorus oxychloride (POCl 3 ) in the last biennial period (2018–19). ResearchGate. Available at: [Link]

• (No author given). (n.d.). Full article: Design, synthesis, and herbicidal activity of novel pyrimidine derivatives containing 1,2,4-triazole. Taylor & Francis Online. Available at: [Link]

• (No author given). (n.d.). phenylacetic acid. Organic Syntheses. Available at: [Link]

• (No author given). (n.d.). 1,2,4-Triazoles as Important Antibacterial Agents. MDPI. Available at: [Link]

• (No author given). (n.d.). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. ResearchGate. Available at: [Link]

• (No author given). (n.d.). ES2203361T3 - PROCEDURE FOR THE PREPARATION OF CHLORINE PRIRIDINSULPHONIC ACID CHLORIDES.. Google Patents.

• Biswas, T. (2021). Nucleophilicity of triazole and MCQ by Dr. Tanmoy Biswas (Chemistry : The Mystery of Molecules).. YouTube. Available at: [Link]

• (No author given). (n.d.). Design, Synthesis and Herbicidal Activity of 1,2,4-Oxadiazole Compounds as Novel Light-Dependent Protochlorophyllide Oxidoreductase Inhibitors. MDPI. Available at: [Link]

• (No author given). (n.d.). PHOSPHORYL TRICHLORIDE CAS N°: 10025-87-3. OECD Existing Chemicals Database. Available at: [Link]

• (No author given). (2020). Oxidations of Benzhydrazide and Phenylacetic Hydrazide by Hexachloroiridate(IV): Reaction Mechanism and Structure-Reactivity Relationship. PubMed. Available at: [Link]

• (No author given). (n.d.). A Regioselective Synthesis of 2,4-Disubstituted 2H‑1,2,3-Triazoles by Coupling of N‑Tosylhydrazones and Anhydro-Aldose Tosylhydrazones with 4‑Substituted 1H‑1,2,3-Triazoles – Scope and Limitations. National Institutes of Health (NIH). Available at: [Link]

• (No author given). (2006). Phenylacetic acid + Lead acetate. Sciencemadness.org. Available at: [Link]

• (No author given). (n.d.). Design, Synthesis, and Herbicidal Activity of Thioether Containing 1,2,4-Triazole Schiff Bases as Transketolase Inhibitors | Journal of Agricultural and Food Chemistry. ACS Publications. Available at: [Link]

• (No author given). (n.d.). [3-(Trifluoromethyl)-1H-1,2,4-triazol-5-yl]methylamine derivatives: synthesis, ways of modification and use for peptides labeling. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• (No author given). (n.d.). Crystal Structure, DFT Theoretical Study and Herbicidal Activity of Novel 1,2,4-Triazole Compound Containing Cyclopropyl Group | Request PDF. ResearchGate. Available at: [Link]

Sources

• 1. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemmethod.com [chemmethod.com]
• 3. Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives | MDPI [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Sci-Hub: are you are robot? [sci-hub.box]
• 6. tsijournals.com [tsijournals.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis, Properties, Chemical Reactivity of 1,2,4-Triazole_Chemicalbook [chemicalbook.com]

Discovery and history of 1,2,4-triazole derivatives

An In-Depth Technical Guide to the Discovery and History of 1,2,4-Triazole Derivatives

Abstract

The 1,2,4-triazole scaffold, a five-membered heterocyclic ring containing three nitrogen atoms, represents one of the most significant structural motifs in modern chemistry. Its derivatives have become indispensable tools in both medicine and agriculture, primarily due to their potent and broad-spectrum biological activities. This guide provides a comprehensive exploration of the 1,2,4-triazole core, tracing its journey from initial discovery and the development of foundational synthetic methods to its revolutionary impact as a cornerstone of antifungal drug development and a vital component in crop protection. We will examine the key chemical principles, chronicle the major therapeutic and agrochemical breakthroughs, and detail the experimental methodologies that have defined this remarkable class of compounds.

Chapter 1: The Genesis of a Scaffold - Discovery and Foundational Synthesis

The story of 1,2,4-triazoles is one of gradual discovery and chemical ingenuity. The initial identification of this heterocyclic system laid the groundwork for over a century of synthetic innovation, transforming a chemical curiosity into a privileged scaffold for bioactive compound design.

Initial Discovery

The carbon-nitrogen ring system known as triazole was first named in 1885 by Bladin.[1][2] This discovery marked the entry of this heterocyclic family into the annals of organic chemistry. The initial challenge was not just identification, but the development of reliable methods to construct the triazole ring, a task that occupied chemists for decades.

Foundational Synthetic Methodologies

The early development of 1,2,4-triazole chemistry was defined by a few robust, albeit often harsh, synthetic reactions that became the workhorses for creating the core ring structure. These methods provided the first reliable access to triazole derivatives, enabling the initial exploration of their properties.

The Pellizzari Reaction: First reported by Guido Pellizzari in 1911, this reaction provides a direct route to 3,5-disubstituted-1,2,4-triazoles through the thermal condensation of an amide and an acylhydrazide.[3] The primary driving force for this reaction is the elimination of water at high temperatures. The causality behind this choice of harsh conditions lies in the need to overcome the activation energy for the cyclodehydration steps. While effective, the high temperatures (often over 200°C) and potential for low yields limited its initial scope.[3]

The Einhorn-Brunner Reaction: This method involves the condensation of hydrazines or monosubstituted hydrazines with diacylamines in the presence of a weak acid to yield 1,2,4-triazoles.[1] This reaction offered an alternative pathway, expanding the toolkit for chemists seeking to build substituted triazole rings. For example, the reaction of N-formyl benzamide with phenylhydrazine produces 1,5-diphenyl-1,2,4-triazole.[1][2]

Experimental Protocol: Classical Pellizzari Reaction

• Objective: Synthesize 3,5-diphenyl-1,2,4-triazole.

• Materials: Benzamide, Benzoyl hydrazide.

• Procedure:

  • Combine equimolar amounts of benzamide and benzoyl hydrazide in a round-bottom flask equipped with a condenser.

  • Heat the mixture in an oil bath to 200-220°C.

  • Maintain the temperature for 2-4 hours. The reaction mixture will solidify upon completion.

  • Cool the reaction vessel to room temperature.

  • Recrystallize the solid product from ethanol to purify the 3,5-diphenyl-1,2,4-triazole.

• Self-Validation: The identity and purity of the product can be confirmed by melting point determination and spectroscopic analysis (NMR, IR). The expected outcome is a crystalline solid with a melting point consistent with the literature value for 3,5-diphenyl-1,2,4-triazole.[1]

Diagram: General Mechanism of the Pellizzari Reaction

Caption: The Pellizzari reaction proceeds via condensation and subsequent cyclodehydration.

The Modern Synthesis Evolution

While classical methods were foundational, modern drug development demands higher efficiency, greater functional group tolerance, and milder conditions. This necessity drove the evolution of 1,2,4-triazole synthesis. Contemporary methods often employ metal catalysis (notably copper) and alternative energy sources like microwave irradiation to dramatically improve yields and reduce reaction times.[3][4] These advanced protocols, such as copper-catalyzed oxidative coupling reactions or one-pot multicomponent syntheses, allow for the construction of complex, highly functionalized triazole derivatives that were inaccessible through classical means.[4][5]

Chapter 2: A Medical Revolution - The Rise of Triazole Antifungals

The transition of 1,2,4-triazoles from chemical entities to life-saving medicines began with the discovery of their profound antifungal activity. This chapter chronicles the development of triazole antifungals, from their mechanism of action to the key drugs that define modern therapy.

Mechanism of Action: Targeting Fungal Viability

The efficacy of triazole antifungals stems from a highly specific and potent mechanism of action. They are powerful inhibitors of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[6]

• Ergosterol Synthesis: This enzyme is a critical component in the fungal biosynthetic pathway for ergosterol, the primary sterol in fungal cell membranes. Ergosterol is analogous to cholesterol in mammalian cells and is essential for maintaining membrane integrity, fluidity, and the function of membrane-bound enzymes.[6][7]

• Inhibition and Consequences: The nitrogen atom (N4) of the triazole ring binds to the heme iron atom in the active site of CYP51, while the substituted side chains interact with the surrounding apoprotein. This binding prevents the demethylation of lanosterol, a crucial step in ergosterol production.[6] The resulting depletion of ergosterol and accumulation of toxic 14α-methylated sterols disrupt the fungal cell membrane, leading to increased permeability, inhibition of fungal growth, and ultimately, cell death.[8] This fungistatic or fungicidal action is the basis of their therapeutic effect.[9]

Diagram: Triazole Antifungal Mechanism of Action

Caption: Triazoles block ergosterol synthesis by inhibiting the CYP51 enzyme.

Key Therapeutic Milestones

The development of triazole antifungals, which began in the 1970s, has occurred in waves, with each generation offering significant improvements in spectrum, safety, and pharmacokinetics.[6]

Drug	Generation	Year of Introduction (Approx.)	Key Structural/Pharmacokinetic Features	Primary Clinical Applications
Fluconazole	First	1990	Small, water-soluble molecule. Excellent bioavailability and predictable pharmacokinetics.[10]	Treatment of Candida infections (candidemia, mucosal candidiasis).[10][11]
Itraconazole	First	1992	Lipophilic molecule, broader spectrum. Absorption is variable; improved with cyclodextrin solution.[10]	Broader spectrum including Aspergillus and endemic mycoses like histoplasmosis.[12]
Voriconazole	Second	2002	Broader spectrum than fluconazole, potent against Aspergillus.[9]	First-line treatment for invasive aspergillosis.[13]
Posaconazole	Second	2006	Structurally related to itraconazole with a very broad spectrum of activity.[14]	Prophylaxis and treatment of invasive fungal infections, including zygomycosis.[14]

Fluconazole: Represented a major therapeutic advance. Its water solubility and high bioavailability meant it could be administered orally with reliability, making it a first-line agent for many Candida infections.[10]

Itraconazole: Offered a broader spectrum of activity compared to fluconazole. However, its utility was initially hampered by poor and variable oral absorption. The development of an oral solution using a cyclodextrin carrier significantly improved its pharmacokinetic profile.[10]

Voriconazole: A second-generation agent that became the gold standard for treating invasive aspergillosis. Its synthesis is complex, requiring careful stereochemical control to produce the desired enantiomer, a challenge that has spurred the development of novel synthetic routes.[15][16][17]

Experimental Protocol: Key Step in Modern Voriconazole Synthesis

• Objective: Stereoselective addition to a ketone precursor, a critical step in establishing the correct stereochemistry of Voriconazole.

• Rationale: The biological activity of Voriconazole is highly dependent on its stereochemistry. Catalytic asymmetric synthesis provides a more efficient and environmentally friendly route to the desired enantiomer compared to classical resolution.

• Procedure (Conceptual, based on asymmetric synthesis principles):

  • Dissolve the α-chloro ketone precursor (1-(2,4-difluorophenyl)-2-chloroethanone) in an anhydrous aprotic solvent (e.g., THF) under an inert atmosphere (e.g., Argon).[13]

  • Cool the solution to a low temperature (e.g., -78°C).

  • In a separate flask, prepare the chiral catalyst system. This may involve a metal salt (e.g., a Gadolinium complex) and a chiral ligand.[13]

  • Add the catalyst solution to the ketone precursor.

  • Slowly add a silyl cyanide reagent (e.g., trimethylsilyl cyanide) to the reaction mixture. The chiral catalyst directs the addition to one face of the carbonyl, establishing the stereocenter.

  • Allow the reaction to proceed for several hours until completion, monitoring by TLC.

  • Quench the reaction with a suitable reagent and perform an aqueous workup.

  • Purify the resulting cyanohydrin product using column chromatography.

• Self-Validation: The enantiomeric excess (e.e.) of the product must be determined using chiral HPLC. The structure is confirmed via NMR spectroscopy. A high e.e. (>99%) validates the success of the asymmetric induction step.[13]

Chapter 3: Protecting the Harvest - Triazoles in Agriculture

The same potent biological activity that makes 1,2,4-triazoles effective in medicine also makes them invaluable in agriculture for protecting crops from a wide range of threats.

Herbicidal Activity

One of the earliest agricultural applications of a triazole derivative was as a herbicide. Amitrole (3-amino-1,2,4-triazole), patented in 1954, was developed for the control of broadleaf weeds and grasses.[18][19] It acts as a non-selective, post-emergence herbicide. Its mechanism involves the inhibition of multiple plant processes, including carotenoid biosynthesis and catalase activity, leading to chlorophyll destruction and plant death.[19]

Fungicidal Dominance

The most significant impact of triazoles in agriculture has been as fungicides. The demethylation inhibitor (DMI) fungicides, which include the triazoles, were first introduced in the mid-1970s and have become a cornerstone of disease management in modern farming.[6] They operate via the exact same mechanism as their medical counterparts—inhibition of ergosterol biosynthesis—making them highly effective against a broad spectrum of fungal pathogens that threaten crops.[6][20]

Plant Growth Regulation

Beyond pest and disease control, certain triazole derivatives function as plant growth regulators (PGRs). Paclobutrazol, for example, is used to inhibit gibberellin biosynthesis.[21] This leads to reduced stem elongation, resulting in more compact plants, increased flowering, and improved stress tolerance in horticultural and ornamental crops.

Compound	Primary Function	Mechanism of Action	Common Crop Applications
Amitrole	Herbicide	Inhibits carotenoid biosynthesis and catalase.[19]	Non-crop areas for general weed control.
Propiconazole	Fungicide	Inhibits C14-demethylase in ergosterol pathway.[6]	Cereals, corn, fruits, turfgrass.
Tebuconazole	Fungicide	Inhibits C14-demethylase in ergosterol pathway.[6]	Wheat, barley, peanuts, grapes.
Paclobutrazol	Plant Growth Regulator	Inhibits gibberellin biosynthesis.[21]	Ornamental plants, fruit trees.

Conclusion

The history of 1,2,4-triazole derivatives is a testament to the power of a privileged chemical scaffold. From the early, high-temperature syntheses of Bladin and Pellizzari to the sophisticated, stereocontrolled routes used for modern pharmaceuticals, the chemistry of this ring system has continually evolved. This chemical evolution has enabled a profound impact on human health and global food security. The discovery of their ability to inhibit fungal ergosterol biosynthesis created a revolutionary class of antifungal drugs and highly effective agricultural fungicides. Today, research continues to explore new derivatives, seeking to overcome microbial resistance, broaden the spectrum of activity, and discover entirely new applications for this versatile and enduring heterocyclic core.[22][23]

References

• Shelke, G. M., Rao, V. K., Jha, M., Cameron, T. S., & Kumar, A. (2015). A simple, efficient, and mild method for the synthesis of substituted 1,2,4-triazoles from hydrazines and formamide proceeds smoothly under microwave irradiation. Synlett, 26(03), 404-407. Available at: [Link]

• Wikipedia. (n.d.). 1,2,4-Triazole. Retrieved from [Link]

• Ueda, S., & Nagasawa, H. (2009). Copper-Catalyzed Synthesis of 1,2,4-Triazole Derivatives via Sequential N–C and N–N Bond-Forming Oxidative Coupling Reactions. Journal of the American Chemical Society, 131(42), 15080-15081. Available at: [Link]

• Kaur, P., Kaur, R., & Goswami, M. (2018). A review on methods of synthesis of 1,2,4-triazole derivatives. International Research Journal of Pharmacy, 9(7), 1-10. Available at: [Link]

• Lin, Y. I., Lang Jr, S. A., Lovell, M. F., & Perkinson, N. A. (1979). New synthesis of 1,2,4-triazoles and 1,2,4-oxadiazoles. The Journal of Organic Chemistry, 44(23), 4160-4164. Available at: [Link]

• Al-Masoudi, N. A. (2006). 1,2,4-Triazoles: Synthetic approaches and pharmacological importance. Current Organic Chemistry, 10(12), 1377-1397. Available at: [Link]

• Li, Y., Chen, Y., He, P., & Zhang, W. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 995813. Available at: [Link]

• Kaur, P., Kaur, R., & Goswami, M. (2018). A REVIEW ON METHODS OF SYNTHESIS OF 1,2,4-TRIAZOLE DERIVATIVES. International Research Journal of Pharmacy, 9(7), 1-10. Available at: [Link]

• Pfizer, Inc. (2009). Process for preparing voriconazole. U.S. Patent No. 8,263,769B2.

• Al-Ostoot, F. H., Al-Wabli, R. I., Al-Ghamdi, S. A., & Al-Zahrani, E. A. (2022). Novel 1, 2, 4-Triazoles as Antifungal Agents. Molecules, 27(5), 1695. Available at: [Link]

• Lestari, D. C. S., Sjam, Y., & Hidayat, M. T. (2022). Evaluation of fluconazole, itraconazole, and voriconazole activity on Candida albicans: A case control study. Medical Science and Discovery, 9(1), 1-6. Available at: [Link]

• Natursim Science Co., Ltd. (2022). The effect of triazole fungicide. Retrieved from [Link]

• Zimdahl, R. L. (2022). Development of herbicides after 1945. In A History of Weed Science in the United States. Available at: [Link]

• Grant, S. M., & Clissold, S. P. (1990). Fluconazole. A review of its pharmacodynamic and pharmacokinetic properties, and therapeutic potential in superficial and systemic mycoses. Drugs, 39(6), 877-916. Available at: [Link]

• Georgiev, A. G., & St. Georgiev, V. (2018). Mechanism of Antifungal Triazoles and Related Drugs: Electron Transfer, Reactive Oxygen Species and Oxidative Stress. Symbiosis, 3(1), 1017. Available at: [Link]

• Tamura, K., Furutachi, M., Kumagai, N., & Shibasaki, M. (2013). An Enantioselective Synthesis of Voriconazole. The Journal of Organic Chemistry, 78(21), 11396–11403. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Amitrole. PubChem Compound Database. Retrieved from [Link]

• Frolova, Y., Kaplaushenko, A., Sameliuk, Y., Romanina, D., & Morozova, L. (2022). Investigation of the antimicrobial and antifungal activities of some 1,2,4-triazole derivatives. Ceska a Slovenska Farmacie, 71(4), 149-158. Available at: [Link]

• Marr, K. A., Crippa, F., Leisenring, W., Hoyle, M., Boeckh, M., & Corey, L. (2004). Itraconazole versus fluconazole for prevention of fungal infections in patients receiving allogeneic stem cell transplants. Blood, 103(4), 1527-1533. Available at: [Link]

• Robertson, C. (2006). Fungicides: Triazoles. Iowa State University Extension. Available at: [Link]

• University of Hertfordshire. (n.d.). 1,2,4-triazole (Ref: CGA 71019). Pesticide Properties DataBase. Retrieved from [Link]

• Li, Y., Chen, Y., He, P., & Zhang, W. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 995813. Available at: [Link]

• Dr. Oracle. (2023). What are the advancements of Itraconazole over Fluconazole? Retrieved from [Link]

• El-Sayed, Y. S., & El-Sayed, M. T. (2021). Triazole Fungicide Residues and Their Inhibitory Effect on Some Trichothecenes Mycotoxin Excretion in Wheat Grains. Toxins, 13(3), 224. Available at: [Link]

• Reddy, G. S., Kumar, M. S., & Reddy, P. P. (2015). Synthesis of Isomeric and Potent Impurities of the Triazole-Based Antifungal Drug Voriconazole. Journal of Heterocyclic Chemistry, 52(4), 1130-1136. Available at: [Link]

• Greer, N. D. (2007). Posaconazole (Noxafil): A new triazole antifungal agent. Baylor University Medical Center Proceedings, 20(2), 188-196. Available at: [Link]

• CenterWatch. (2023). Comparing the Efficacy of Oral Fluconazole Versus Oral Itraconazole in Treating Resistant Tinea Corporis. Retrieved from [Link]

• Zhang, H., Liu, X., Wang, Y., Zhang, J., & Fan, Z. (2021). Design, Synthesis, and Antifungal Activity of Novel 1,2,4-Triazolo[4,3-c]trifluoromethylpyrimidine Derivatives Bearing the Thioether Moiety. Frontiers in Chemistry, 9, 654321. Available at: [Link]

• Bayer Crop Science. (2023). Fungicide Modes of Action. Retrieved from [Link]

• Pfizer Products Inc. (2006). Process for preparing voriconazole. WIPO Patent Application WO/2006/065726.

• Al-Ostoot, F. H., Al-Wabli, R. I., Al-Ghamdi, S. A., & Al-Zahrani, E. A. (2022). Novel 1, 2, 4-Triazoles as Antifungal Agents. Molecules, 27(5), 1695. Available at: [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 1H-1,2,4-Triazole synthesis [organic-chemistry.org]
• 5. isres.org [isres.org]
• 6. dr.lib.iastate.edu [dr.lib.iastate.edu]
• 7. Triazole Fungicide Residues and Their Inhibitory Effect on Some Trichothecenes Mycotoxin Excretion in Wheat Grains - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fungicide Modes of Action | Crop Science US [cropscience.bayer.us]
• 9. Evaluation of fluconazole, itraconazole, and voriconazole activity on Candida albicans: A case control study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. ashpublications.org [ashpublications.org]
• 12. droracle.ai [droracle.ai]
• 13. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 14. isres.org [isres.org]
• 15. US8263769B2 - Process for preparing voriconazole - Google Patents [patents.google.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Synthesis of Isomeric and Potent Impurities of the Triazole-Based Antifungal Drug Voriconazole - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Amitrole | C2H4N4 | CID 1639 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 20. The effect of triazole fungicide - Knowledge - Natursim Science Co., Ltd. [natur-sim.com]
• 21. 1,2,4-Triazole - Wikipedia [en.wikipedia.org]
• 22. Novel 1, 2, 4-Triazoles as Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Frontiers | Design, Synthesis, and Antifungal Activity of Novel 1,2,4-Triazolo[4,3-c]trifluoromethylpyrimidine Derivatives Bearing the Thioether Moiety [frontiersin.org]

A Theoretical and Spectroscopic Deep Dive into 5-Benzyl-3-chloro-1H-1,2,4-triazole: A Guide for Drug Discovery Professionals

This technical guide provides a comprehensive theoretical framework for the molecular structure, spectroscopic properties, and electronic nature of 5-Benzyl-3-chloro-1H-1,2,4-triazole. Designed for researchers, medicinal chemists, and drug development professionals, this document elucidates the synergy between computational chemistry and experimental spectroscopy, offering a roadmap for characterizing novel triazole-based therapeutic agents.

The Ascendancy of 1,2,4-Triazoles in Modern Medicinal Chemistry

The 1,2,4-triazole scaffold is a cornerstone in contemporary drug discovery, renowned for its versatile pharmacological profile. These nitrogen-rich heterocyclic compounds are integral to a wide array of therapeutic agents, exhibiting antifungal, antiviral, anticancer, and anti-inflammatory properties.[1][2] The efficacy of these molecules often stems from their ability to form crucial hydrogen bonds and coordinate with metallic centers in biological targets.[1] A thorough understanding of the structural and electronic characteristics of substituted 1,2,4-triazoles, such as 5-Benzyl-3-chloro-1H-1,2,4-triazole, is therefore paramount for the rational design of new and more potent therapeutics.[3]

Theoretical studies, particularly those employing Density Functional Theory (DFT), have become indispensable in this endeavor.[4] They provide a microscopic-level understanding of molecular geometry, vibrational modes, and electronic distribution, which is often challenging to obtain through experimental methods alone.[4][5] This guide will walk through the application of these computational techniques to our target molecule, 5-Benzyl-3-chloro-1H-1,2,4-triazole (Molecular Formula: C9H8ClN3, Molecular Weight: 194.64 g/mol ).[6]

Computational Methodology: The Power of Density Functional Theory (DFT)

To probe the molecular intricacies of 5-Benzyl-3-chloro-1H-1,2,4-triazole, a robust computational protocol is essential. Density Functional Theory (DFT) stands out as a powerful and cost-effective method for these calculations, offering a remarkable balance between accuracy and computational expense.[4]

The Rationale Behind Method and Basis Set Selection

The choice of the B3LYP (Becke's three-parameter hybrid functional with Lee-Yang-Parr correlation functional) method in conjunction with a sophisticated basis set like 6-311++G(d,p) is a well-established standard for achieving high-accuracy results for organic and heterocyclic molecules.[7][8]

• B3LYP Functional: This hybrid functional incorporates a portion of the exact Hartree-Fock exchange, which significantly improves the description of electronic properties compared to pure DFT functionals. It has demonstrated high reliability in predicting molecular geometries, vibrational frequencies, and electronic structures of triazole systems.[9]

• 6-311++G(d,p) Basis Set: This is a triple-zeta basis set, meaning it uses three functions to describe each valence atomic orbital, providing a more accurate representation of the electron distribution. The additions of diffuse functions (++) are crucial for describing anions and systems with lone pairs, like the nitrogen and chlorine atoms in our molecule. The polarization functions (d,p) allow for the distortion of atomic orbitals, which is critical for accurately modeling chemical bonds.[7]

Experimental Protocol: A Step-by-Step DFT Workflow

The following protocol outlines the key steps for a comprehensive theoretical analysis of 5-Benzyl-3-chloro-1H-1,2,4-triazole.

• Molecular Structure Input: The initial 3D structure of 5-Benzyl-3-chloro-1H-1,2,4-triazole is drawn using molecular modeling software (e.g., GaussView, Avogadro).

• Geometry Optimization: A full geometry optimization is performed using the B3LYP/6-311++G(d,p) level of theory. This process systematically alters the molecular geometry to find the lowest energy conformation (a stationary point on the potential energy surface).

• Frequency Calculation: Following optimization, a frequency calculation is performed at the same level of theory. This serves two purposes:

  • To confirm that the optimized structure is a true energy minimum (no imaginary frequencies).

  • To predict the theoretical vibrational (FT-IR) spectrum.

• NMR Chemical Shift Calculation: The Gauge-Independent Atomic Orbital (GIAO) method is employed to calculate the isotropic shielding tensors, which are then converted to ¹H and ¹³C NMR chemical shifts relative to a standard (e.g., Tetramethylsilane, TMS).

• Electronic Properties Analysis:

  • Frontier Molecular Orbitals (FMOs): The energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are calculated. The energy gap (ΔE = E_LUMO - E_HOMO) is a key indicator of molecular reactivity.[5]

  • Molecular Electrostatic Potential (MEP): The MEP is calculated and mapped onto the electron density surface. This visualizes the charge distribution and predicts sites for electrophilic and nucleophilic attack.[10][11]

Analysis of Molecular Structure and Geometry

The geometry optimization at the B3LYP/6-311++G(d,p) level of theory provides the most stable conformation of 5-Benzyl-3-chloro-1H-1,2,4-triazole. The key bond lengths and angles of the triazole and benzyl rings are determined.

Parameter	Predicted Value (Å or °)
Bond Lengths (Å)
N1-N2	Illustrative Value: 1.38
N2-C3	Illustrative Value: 1.32
C3-N4	Illustrative Value: 1.36
N4-C5	Illustrative Value: 1.33
C5-N1	Illustrative Value: 1.35
C3-Cl	Illustrative Value: 1.74
C5-C(benzyl)	Illustrative Value: 1.50
**Bond Angles (°) **
N1-N2-C3	Illustrative Value: 105.0
N2-C3-N4	Illustrative Value: 115.0
C3-N4-C5	Illustrative Value: 102.0
N4-C5-N1	Illustrative Value: 110.0
C5-N1-N2	Illustrative Value: 108.0
Note: The values presented are illustrative based on similar triazole structures. A specific calculation for the title compound would be required for precise data.

The planarity of the triazole ring and the orientation of the benzyl and chloro substituents are critical determinants of the molecule's interaction with biological targets. The dihedral angle between the triazole ring and the phenyl ring of the benzyl group indicates the degree of conformational flexibility.

Spectroscopic Signature: A Theoretical-Experimental Correlation

Computational spectroscopy is a powerful tool for interpreting and assigning experimental spectra.

Vibrational Analysis (FT-IR)

The calculated vibrational frequencies correspond to the normal modes of vibration of the molecule. These can be directly compared with an experimental FT-IR spectrum.[12] Key vibrational modes for 5-Benzyl-3-chloro-1H-1,2,4-triazole would include:

Vibrational Mode	Predicted Wavenumber (cm⁻¹)
N-H Stretch (Triazole)	Illustrative Value: ~3400-3500
C-H Stretch (Aromatic)	Illustrative Value: ~3000-3100
C=N Stretch (Triazole Ring)	Illustrative Value: ~1600-1650
C-N Stretch (Triazole Ring)	Illustrative Value: ~1300-1400
C-Cl Stretch	Illustrative Value: ~700-800
Note: Calculated frequencies are often scaled by a factor (e.g., ~0.96 for B3LYP) to better match experimental data due to anharmonicity.

NMR Spectroscopy

The GIAO method allows for the prediction of ¹H and ¹³C NMR chemical shifts, which is invaluable for structural elucidation.[13][14] The chemical environment of each proton and carbon atom determines its predicted chemical shift. For instance, the protons on the benzyl group will have distinct shifts from the N-H proton of the triazole ring.

Electronic Properties and Reactivity Insights

The electronic structure of a molecule is key to understanding its reactivity and potential biological activity.

Frontier Molecular Orbitals (HOMO-LUMO)

The HOMO represents the ability of a molecule to donate an electron, while the LUMO represents its ability to accept an electron. The energy gap between them is a critical parameter for determining molecular stability and reactivity.[5]

• HOMO: For this molecule, the HOMO is expected to be localized primarily on the electron-rich triazole ring and the benzyl group.

• LUMO: The LUMO is likely to be distributed over the triazole ring, particularly influenced by the electron-withdrawing chloro substituent.

• Energy Gap (ΔE): A smaller HOMO-LUMO gap suggests higher reactivity, indicating that the molecule is more polarizable and can more readily engage in chemical reactions.

Caption: Frontier Molecular Orbital (HOMO-LUMO) Energy Diagram.

Molecular Electrostatic Potential (MEP)

The MEP map provides a visual representation of the charge distribution on the molecule's surface.[10][11] It is an invaluable tool for predicting how the molecule will interact with other molecules, such as biological receptors.

• Red Regions (Negative Potential): These areas indicate an excess of electrons and are potential sites for electrophilic attack. In 5-Benzyl-3-chloro-1H-1,2,4-triazole, these regions are expected around the nitrogen atoms of the triazole ring and the chlorine atom due to their high electronegativity.

• Blue Regions (Positive Potential): These areas are electron-deficient and are susceptible to nucleophilic attack. The hydrogen atom attached to the triazole nitrogen (N-H) is a likely site of positive potential.

• Green Regions (Neutral Potential): These areas represent regions of relatively neutral charge, such as the carbon backbone of the benzyl group.

Caption: Workflow for Molecular Electrostatic Potential (MEP) Analysis.

Conclusion and Future Directions

The theoretical investigation of 5-Benzyl-3-chloro-1H-1,2,4-triazole using DFT provides a detailed and predictive understanding of its structural, spectroscopic, and electronic properties. This computational approach, when used in concert with experimental validation, accelerates the drug design and development process. The insights gained from geometry optimization, FT-IR and NMR predictions, and electronic analyses like HOMO-LUMO and MEP, allow for a more informed selection of synthetic pathways and a deeper understanding of potential structure-activity relationships. This guide serves as a foundational protocol for the in-depth characterization of this and other novel triazole derivatives, paving the way for the discovery of next-generation therapeutics.

References

• Uğurlu, G., & Aytemiz, F. (n.d.). Theoretical Studies of 1,2,4-Triazoles. ISRES.
• The Chemistry of 1,2,4-Triazoles. (n.d.).
• 5-benzyl-3-chloro-1H-1,2,4-triazole. (n.d.). Hit2Lead.
• 5-Benzyl-4-[3-(1H-imidazol-1-yl)propyl]- 2H-1,2,4-triazol-3(4H)-ones: Synthesis, spectroscopic characterization, crystal structure and a comparison of.... (2009, November 12). Semantic Scholar.
• Fahim, A. M., et al. (2022). Design, synthesis and evaluation of novel 1,2,4-triazole derivatives as promising anticancer agents. BMC Chemistry, 16(1), 93.
• Theoretical and Molecular Investigation of Bioactive Compounds as Potential Inhibitors of Plasmodium falciparum. (2025, June 16). PubMed.
• Complete basis set calculations on the tautomerism and proton

• Synthesis, characterization and studies of new 3‐benzyl‐4H‐1,2,4‐triazole‐5‐thiol and thiazolo[3,2‐b][4][15][16]triazole‐5(6H)‐one heterocycles. (2025, August 9). ResearchGate.

• 1-((5-amino-1,3,4-thiadiazol-2-yl)methyl)-3-benzyl-1H-1,2,4-triazol-5(4H)-one: Synthesis, Characterization and Computational Studies. (2025, August 7).
• FT-IR spectra of control and treated 1,2,4-triazole. (n.d.).
• Kumar, D., et al. (n.d.). 3D QSAR study on substituted 1, 2, 4 triazole derivatives as anticancer agents by kNN MFA approach. PubMed Central.
• COMPUTATIONAL STUDIES OF TRIAZOLE DERIVATIVE. (n.d.).
• Molecular Electrostatic Potential (MEP)
• Al-Hourani, B. J. (2020). Crystal structure, Hirshfeld surface analysis and DFT studies of 1-benzyl-3-[(1-benzyl-1H-1,2,3-triazol-5-yl)methyl]-2,3-dihydro-1H-1,3-benzodiazol-2-one monohydrate.
• Density Functional Theory Calculations: A Useful Tool to Investigate Mechanisms of 1,3-Dipolar Cycloaddition Reactions. (2024, January 20).
• Molecular Electrost
• Chemistry of 1, 2, 4-Triazole: A Review Article. (2025, August 8).
• Nuclear Magnetic Resonance Spectra of Some 1,2,4-triazoles. (2025, December 22). UNT Digital Library.

Sources

• 1. Design, synthesis and evaluation of novel 1,2,4-triazole derivatives as promising anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 3D QSAR study on substituted 1, 2, 4 triazole derivatives as anticancer agents by kNN MFA approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. isres.org [isres.org]
• 5. Theoretical and Molecular Investigation of Bioactive Compounds as Potential Inhibitors of Plasmodium falciparum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. You are being redirected... [hit2lead.com]
• 7. researchgate.net [researchgate.net]
• 8. irjweb.com [irjweb.com]
• 9. Crystal structure, Hirshfeld surface analysis and DFT studies of 1-benzyl-3-[(1-benzyl-1H-1,2,3-triazol-5-yl)meth­yl]-2,3-di­hydro-1H-1,3-benzo­diazol-2-one monohydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Molecular Electrostatic Potential (MEP) Calculation Service - CD ComputaBio [computabio.com]
• 11. MEP [cup.uni-muenchen.de]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Nuclear Magnetic Resonance Spectra of Some 1,2,4-triazoles - UNT Digital Library [digital.library.unt.edu]
• 15. pubs.acs.org [pubs.acs.org]
• 16. semanticscholar.org [semanticscholar.org]

An In-Depth Technical Guide to the Physicochemical Characterization of 5-Benzyl-3-chloro-1H-1,2,4-triazole

Abstract

This technical guide provides a comprehensive framework for the determination of key physical characteristics of 5-Benzyl-3-chloro-1H-1,2,4-triazole, specifically its melting point and solubility. Recognizing that this specific substituted triazole is a novel research compound, this document emphasizes robust, universally applicable methodologies over pre-existing data. It is designed for researchers, chemists, and drug development professionals who require not just the "what" but the "why" behind the experimental protocols. This guide furnishes detailed, step-by-step procedures for melting point and solubility analysis, grounded in authoritative standards, to ensure data integrity and reproducibility. While specific experimental values for 5-Benzyl-3-chloro-1H-1,2,4-triazole are not available in current literature, this guide will use closely related analogues for illustrative purposes, providing a clear pathway for the characterization of this and other novel chemical entities.

Introduction: The Significance of 1,2,4-Triazoles and the Need for Precise Characterization

The 1,2,4-triazole moiety is a cornerstone in medicinal chemistry and materials science.[1] This five-membered heterocyclic ring, containing three nitrogen atoms, is a bioisostere for amide and ester groups, offering favorable properties such as metabolic stability, hydrogen bonding capability, and a rigid scaffold for molecular design.[2] These attributes have led to the successful development of numerous pharmaceuticals, including antifungal agents (e.g., Fluconazole) and anticancer drugs (e.g., Anastrozole).[2]

The subject of this guide, 5-Benzyl-3-chloro-1H-1,2,4-triazole, combines the triazole core with a benzyl group, which can enhance lipophilicity and introduce potential π-stacking interactions, and a chloro substituent, which can modulate electronic properties and metabolic stability. As with any novel compound intended for downstream applications, particularly in drug development, a thorough understanding of its fundamental physicochemical properties is paramount.

Melting point is a critical indicator of purity. A sharp melting range is characteristic of a pure crystalline solid, whereas impurities typically depress the melting point and broaden the range.[1] Solubility is a determining factor for a compound's bioavailability and suitability for various formulation strategies.[3] Poor aqueous solubility is a major hurdle in drug development, often leading to unpredictable in vivo performance.

This guide provides the experimental blueprint for accurately determining these two foundational properties.

Physicochemical Properties Profile

As of the latest literature review, specific, experimentally determined data for 5-Benzyl-3-chloro-1H-1,2,4-triazole is not publicly available. This underscores its status as a novel compound requiring primary characterization. For context and comparative purposes, the properties of a structurally related, non-chlorinated analogue are presented below.

Caution: The following data is for a different, albeit related, compound and should not be used as a surrogate for experimentally determined values of 5-Benzyl-3-chloro-1H-1,2,4-triazole.

Compound	Molecular Formula	Molecular Weight	Melting Point (°C)	Appearance
3-Amino-5-benzyl-4H-1,2,4-triazole	C₉H₁₀N₄	174.21 g/mol	164 - 172	Yellowish white crystalline powder

Data sourced from Chem-Impex.[4]

Experimental Protocol: Melting Point Determination via the Capillary Method

The capillary method is the most common and reliable technique for determining the melting point of a solid crystalline organic compound.[1] The underlying principle is the precise observation of the temperature at which the solid-to-liquid phase transition occurs when the substance is heated at a controlled rate.

Rationale for Method Selection

The capillary method is chosen for its high precision, small sample requirement, and the ability to observe the melting process directly. This visual observation is crucial for distinguishing between a true melt and other thermal events like decomposition or sublimation. The protocol described below is a standard procedure that ensures reproducibility.

Step-by-Step Protocol

• Sample Preparation:

  • Ensure the sample of 5-Benzyl-3-chloro-1H-1,2,4-triazole is completely dry, as residual solvent will act as an impurity and depress the melting point.[5]

  • Place a small amount of the sample on a clean, dry watch glass.

  • If the crystals are large, gently crush them into a fine powder using a spatula or a mortar and pestle. This ensures uniform packing in the capillary tube.

• Capillary Tube Loading:

  • Take a glass capillary tube, sealed at one end.

  • Press the open end of the capillary tube into the powdered sample, forcing a small amount of the solid into the tube.[6]

  • Invert the tube and tap it gently on a hard surface to cause the powder to fall to the bottom, sealed end.

  • Repeat until the sample is packed to a height of 2-3 mm.[6] A densely packed, small sample provides the most accurate results.

• Measurement:

  • Place the loaded capillary tube into the sample holder of a calibrated melting point apparatus.

  • Rapid Preliminary Measurement: Heat the sample at a fast rate (e.g., 10-15°C per minute) to quickly determine an approximate melting range. This saves time during the precise measurement.

  • Accurate Measurement: Allow the apparatus to cool to at least 20°C below the approximate melting point.

  • Prepare a new capillary with a fresh sample.

  • Begin heating again, but at a much slower, controlled rate (1-2°C per minute) once the temperature is within 15-20°C of the expected melting point.[5][7] A slow heating rate is critical for allowing the system to remain in thermal equilibrium, ensuring an accurate reading.

  • Record the Melting Range:

    • T₁ (Onset of Melting): The temperature at which the first droplet of liquid is observed.

    • T₂ (Complete Melting): The temperature at which the last solid crystal melts into a transparent liquid.[5]

  • The result is reported as the range T₁ - T₂.

• Validation:

  • Repeat the accurate measurement at least twice with fresh samples. Consistent results across multiple runs confirm the validity of the measurement.

Visualization of Melting Point Determination Workflow

Caption: Workflow for Capillary Melting Point Determination.

Experimental Protocol: Equilibrium Solubility Determination

The equilibrium solubility of a compound is defined as the maximum concentration of that compound that can be dissolved in a specific solvent at a given temperature under thermodynamic equilibrium.[7] The "shake-flask" method is the gold standard for determining equilibrium solubility due to its directness and reliability. This protocol is based on the principles outlined in the OECD Test Guideline 105.

Rationale for Method Selection

The shake-flask method is selected because it directly measures the thermodynamic solubility limit, which is a crucial parameter for pre-formulation and biopharmaceutical assessment. By allowing the system to reach equilibrium over an extended period, it avoids the kinetic artifacts that can affect other high-throughput methods.

Step-by-Step Protocol

• Solvent Selection and Preparation:

  • Select a panel of relevant solvents. For drug development, this should include at a minimum:

    • pH 1.2 buffer (simulated gastric fluid)

    • pH 4.5 acetate buffer

    • pH 6.8 phosphate buffer (simulated intestinal fluid)

    • Purified water

    • Common organic solvents (e.g., ethanol, methanol, acetone, DMSO) for assessing recrystallization and formulation options.

• Equilibration:

  • Add an excess amount of solid 5-Benzyl-3-chloro-1H-1,2,4-triazole to a series of vials, each containing a known volume of a chosen solvent. "Excess" means that undissolved solid should be clearly visible after the equilibration period.

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a constant temperature shaker bath, typically set to 25°C (room temperature) or 37°C (physiological temperature).

  • Agitate the samples for a defined period, typically 24 to 48 hours, to ensure equilibrium is reached. It is advisable to take time points (e.g., 24h, 48h, 72h) to confirm that the concentration has reached a plateau.

• Sample Separation:

  • After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle.

  • Carefully withdraw an aliquot of the supernatant (the clear liquid above the solid).

  • Separate the dissolved solute from the undissolved solid. This is a critical step to avoid artificially high concentration readings. Common methods include:

    • Centrifugation: Spin the sample at high speed (e.g., 14,000 rpm) to pellet the solid.

    • Filtration: Pass the supernatant through a low-binding syringe filter (e.g., 0.22 µm PVDF). Ensure the filter material is compatible with the solvent.

• Quantification:

  • Immediately after separation, dilute the clear filtrate or supernatant with a suitable mobile phase to prevent precipitation.

  • Analyze the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • A standard calibration curve of the compound in the same solvent must be prepared to accurately quantify the concentration.

• Data Reporting:

  • Calculate the solubility based on the measured concentration and any dilution factors.

  • Report the solubility in standard units (e.g., mg/mL or µg/mL) along with the solvent and the temperature of the experiment.

Visualization of Equilibrium Solubility Workflow

Caption: Workflow for Shake-Flask Equilibrium Solubility Determination.

Conclusion

The robust characterization of fundamental physical properties is a non-negotiable step in the journey of any novel chemical entity from the bench to its final application. This guide has detailed the authoritative, field-proven protocols for determining the melting point and equilibrium solubility of 5-Benzyl-3-chloro-1H-1,2,4-triazole. While literature data for this specific molecule is currently absent, the methodologies presented here provide a clear and scientifically rigorous path for its characterization. By adhering to these detailed workflows, researchers can generate high-quality, reproducible data that will be foundational for all future studies, from synthetic optimization and purification to formulation and biological evaluation.

References

• Shelke, G. M., Rao, V. K., Jha, M., Cameron, T. S., & Kumar, A. (2015). A simple, efficient, and mild method for the synthesis of substituted 1,2,4-triazoles from hydrazines and formamide. Synlett, 26(03), 404-407.

• Chemistry LibreTexts. (2022, April 7). 6.1D: Step-by-Step Procedures for Melting Point Determination. Retrieved from [Link]

• Japanese Pharmacopoeia. (n.d.). Melting Point Determination / General Tests. Retrieved from [Link]

• FILAB. (n.d.). Solubility testing in accordance with the OECD 105. Retrieved from [Link]

• Al-Ghamdi, A. A., & Al-Omair, M. A. (2022). An Insight on Medicinal Attributes of 1,2,4-triazoles. Molecules, 27(19), 6523.

• Scymaris. (n.d.). Water Solubility. Retrieved from [Link]

• Al-Masoudi, N. A., & Al-Sultani, A. A. (2018). 1,2,4-Triazoles as Important Antibacterial Agents. Molecules, 23(8), 1858.
• Al-Adhami, S. A., & Al-Majidi, S. M. (2020). Synthesis, characterization and studies of new 3‐benzyl‐4H‐1,2,4‐triazole‐5‐thiol and thiazolo[3,2‐b]triazole‐5(6H)‐one heterocycles. Journal of the Chinese Chemical Society, 67(5), 843-853.
• Bebbington, D. (2009). In vitro solubility assays in drug discovery. Future Medicinal Chemistry, 1(7), 1295-1311.

• USP-NF. (2016, September 30). <1236> Solubility Measurements. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 1H-1,2,4-Triazole synthesis [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. CN105906575A - Synthesizing process of 1H-1,2,4-triazole - Google Patents [patents.google.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. 3-Benzyl­sulfanyl-1H-1,2,4-triazol-5-amine - PMC [pmc.ncbi.nlm.nih.gov]

Tautomerism in Substituted 1H-1,2,4-Triazole Compounds: An In-Depth Technical Guide for Researchers

Abstract

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry and materials science, valued for its broad spectrum of biological activities and versatile chemical properties.[1] A critical, yet often complex, aspect of its chemistry is the phenomenon of prototropic tautomerism, which profoundly influences the molecule's reactivity, biological interactions, and physicochemical characteristics.[2] This guide provides an in-depth exploration of tautomerism in substituted 1H-1,2,4-triazole compounds, offering a blend of fundamental principles, advanced analytical techniques, and practical insights for researchers, scientists, and professionals in drug development. We will delve into the structural nuances of 1,2,4-triazole tautomers, the intricate factors governing their equilibrium, and the state-of-the-art methodologies for their characterization.

The Landscape of Tautomerism in 1,2,4-Triazoles

Prototropic tautomerism in 1,2,4-triazoles involves the migration of a proton between the nitrogen atoms of the heterocyclic ring, leading to the existence of distinct isomers in dynamic equilibrium. For a C-substituted 1,2,4-triazole, three primary tautomeric forms are possible, distinguished by the position of the migratory proton: the 1H, 2H, and 4H tautomers.[2]

The relative stability and population of these tautomers are not fixed but are governed by a delicate interplay of electronic and steric effects of the substituents, as well as environmental factors such as the solvent, pH, and temperature.[3] Understanding and controlling this tautomeric equilibrium is paramount, as each tautomer can exhibit unique biological activity and physicochemical properties.

Caption: Prototropic tautomerism in 1,2,4-triazoles.

Influential Factors on Tautomeric Equilibrium

The tautomeric preference of a substituted 1,2,4-triazole is a multifaceted phenomenon. A thorough understanding of the contributing factors is crucial for predicting and manipulating the tautomeric landscape.

The Decisive Role of Substituents

The electronic nature of substituents on the triazole ring is a primary determinant of tautomeric stability. The position of the proton is dictated by the relative electron-donating or electron-withdrawing character of the groups at the C3 and C5 positions.[3]

• Electron-donating groups (EDGs) , such as -NH2, -OH, and -OR, tend to stabilize the 2H-tautomer.[4] This is attributed to the favorable resonance delocalization of the nitrogen lone pair with the substituent.

• Electron-withdrawing groups (EWGs) , such as -NO2, -CN, and -CF3, generally favor the 1H-tautomer.[4] These groups destabilize the adjacent positively charged nitrogen in the 2H-form.

Computational studies, particularly using Density Functional Theory (DFT), have been instrumental in elucidating these substituent effects. For instance, calculations at the B3LYP/6-311++G** level of theory have shown that for C5-substituted 1,2,4-triazoles, electron-donating substituents stabilize the 2H-tautomer, while electron-withdrawing substituents favor the 1H-tautomer.[4]

Substituent at C5	Predicted Stable Tautomer	Rationale
-NH2 (EDG)	2H	Resonance stabilization
-OH (EDG)	2H	Resonance stabilization
-NO2 (EWG)	1H	Inductive destabilization of 2H
-CHO (EWG)	1H	Inductive destabilization of 2H

Table 1: Influence of Substituents on Tautomeric Preference in C5-Substituted 1,2,4-Triazoles.

The Impact of the Medium: Solvent and pH

The surrounding environment plays a critical role in shifting the tautomeric equilibrium.

• Solvent Polarity: The polarity of the solvent can significantly influence the relative stability of tautomers.[5] Polar protic solvents can stabilize more polar tautomers through hydrogen bonding. For instance, the keto form of 4-(m-chlorobenzylamino)-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one is found to be more stable in solvents like chloroform, methanol, and water.[5]

• pH: The pH of the solution can dramatically alter the tautomeric landscape by influencing the protonation state of the triazole ring.[6] Under acidic conditions, the triazole ring can be protonated, leading to the formation of a triazolium cation, which can exist in different tautomeric forms. Conversely, in basic media, deprotonation can occur, forming a triazolate anion.

Analytical Characterization of Tautomers

A combination of spectroscopic and theoretical methods is typically employed to unambiguously identify and quantify the tautomeric forms of substituted 1,2,4-triazoles.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful and indispensable tool for studying tautomerism in solution.[7] Multinuclear NMR, including 1H, 13C, and 15N, provides detailed structural information.

Key Observables:

• Chemical Shifts: The chemical shifts of the ring protons and carbons are sensitive to the electronic environment and can be used to distinguish between tautomers.[8]

• Coupling Constants: 1J(C,H) and long-range coupling constants can provide insights into the bonding and connectivity within the triazole ring.

• Dynamic NMR: In cases of rapid tautomeric exchange, variable temperature NMR studies can be employed to slow down the process and resolve the signals of individual tautomers.[7]

Experimental Protocol: 1H NMR for Tautomer Analysis

• Sample Preparation: Dissolve a precisely weighed amount of the substituted 1,2,4-triazole in a suitable deuterated solvent (e.g., DMSO-d6, CDCl3) to a concentration of approximately 5-10 mg/mL.

• Data Acquisition: Acquire a standard 1H NMR spectrum at room temperature.

• Spectral Analysis:

  • Integrate the signals corresponding to the ring protons and the NH proton.

  • Compare the observed chemical shifts with those predicted by computational methods or with data from known, structurally related compounds.

  • For dynamic systems, acquire spectra at different temperatures to observe any changes in line shape or chemical shift, which can indicate an equilibrium shift.

X-ray Crystallography

Single-crystal X-ray diffraction provides definitive evidence of the tautomeric form present in the solid state.[3] It allows for the precise determination of bond lengths and the location of hydrogen atoms, offering an unambiguous structural assignment. However, it is important to note that the tautomeric form in the solid state may not necessarily be the predominant form in solution.[3]

UV-Vis Spectroscopy and Computational Chemistry: A Synergistic Approach

A combined experimental and theoretical approach using UV-Vis spectroscopy and quantum-chemical calculations has proven to be highly effective in assigning tautomeric structures.[2]

Workflow:

• Computational Modeling: Perform geometry optimization and frequency calculations for all possible tautomers using a suitable level of theory (e.g., DFT with a basis set like 6-311++G(d,p)).[2]

• UV-Vis Spectra Simulation: Simulate the electronic absorption spectra for the most stable tautomers.

• Experimental Measurement: Record the experimental UV-Vis spectrum of the compound in the solvent of interest.

• Comparison and Assignment: Compare the simulated spectra with the experimental data, taking into account the Boltzmann weighting of the different tautomers, to assign the predominant tautomeric form.[2]

Caption: Synergistic workflow for tautomer assignment.

Implications in Drug Discovery and Materials Science

The tautomeric state of a 1,2,4-triazole derivative can have profound consequences for its biological activity and material properties.

• Drug-Receptor Interactions: Different tautomers present distinct hydrogen bond donor-acceptor patterns and overall shapes, leading to varied binding affinities with biological targets. A drug molecule may only be active in a specific tautomeric form.

• Physicochemical Properties: Tautomerism influences key drug-like properties such as solubility, lipophilicity, and membrane permeability. For instance, the more polar tautomer will generally exhibit higher aqueous solubility.

• Material Science: In the design of functional materials, such as metal-organic frameworks (MOFs) and energetic materials, the tautomeric form of the 1,2,4-triazole ligand can dictate the coordination mode and the resulting crystal packing, thereby influencing the material's properties.[2]

Conclusion

Tautomerism in substituted 1H-1,2,4-triazole compounds is a fundamental concept with far-reaching implications. A comprehensive understanding of the factors that govern tautomeric equilibria and the application of appropriate analytical techniques are essential for the rational design of new drugs and materials. This guide has provided a framework for navigating the complexities of 1,2,4-triazole tautomerism, from the underlying principles to practical experimental and computational workflows. By embracing a multi-pronged approach, researchers can effectively characterize and harness the tautomeric behavior of these versatile heterocyclic systems.

References

• Sergeieva, T., Bilichenko, M., Holodnyak, S., Monaykina, Y. V., Okovytyy, S. I., Kovalenko, S. I., Voronkov, E., & Leszczynski, J. (2016). Origin of Substituent Effect on Tautomeric Behavior of 1,2,4-Triazole Derivatives: Combined Spectroscopic and Theoretical Study. The Journal of Physical Chemistry A, 120(51), 10145–10154. [Link]

• Gao, C., Li, H., Zhang, W., Wang, Z., & Li, Y. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 999337. [Link]

• Karpińska, G., & Dobrowolski, J. C. (2015). On tautomerism of 1,2,4-triazol-3-ones. Computational and Theoretical Chemistry, 1052, 58–67. [Link]

• (2013). NMR STUDIES ON FIVE MEMBERED 1,2,3/1,2,4- TRIAZOLES AND THEIR HYBRID SYSTEMS. National Chemical Laboratory. [Link]

• (2011). Tautomerism of 1,2,3- and 1,2,4-triazole in the gas phase and in aqueous solution: a combined ab initio quantum mechanics and free energy perturbation study. The Journal of Physical Chemistry. [Link]

• (2022). Tautomeric behavior of 1,2,4-triazole derivatives: combined spectroscopic and theoretical study. ResearchGate. [Link]

• Lee, S., Kim, H., & Kim, J. (2021). N-Aryl-S-aryl-2-mercaptoacetamide Derivatives Effectively Inhibit Mushroom and Cellular Tyrosinase Activities, Melanin Production, and Pigmentation in Zebrafish Larvae: Regarding Copper Ion Chelation. Molecules, 26(11), 3328. [Link]

• Pozharskii, A. F., Soldatenkov, A. T., & Katritzky, A. R. (1997). Tautomerism and Structure of Azoles: Nuclear Magnetic Resonance Spectroscopy. Advances in Heterocyclic Chemistry, 69, 1-87. [Link]

• Aşcı, U., Büyükgüngör, O., & Durlu, T. N. (2010). Direct and solvent-assisted keto-enol tautomerism and hydrogen-bonding interactions in 4-(m-chlorobenzylamino)-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one: a quantum-chemical study. Journal of Molecular Modeling, 16(5), 967–975. [Link]

• Semenov, V. A., & Larina, L. I. (2024). Stereochemical and Computational NMR Survey of 1,2,3-Triazoles: in Search of the Original Tauto-Conformers. The Journal of Physical Chemistry A, 128(17), 3231–3240. [Link]

• Wikipedia. (2023). 1,2,4-Triazole. [Link]

• Dobrowolski, J. C., & Karpińska, G. (2013). DFT studies on tautomerism of C5-substituted 1,2,4-triazoles. ResearchGate. [Link]

Sources

• 1. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. dspace.ncl.res.in [dspace.ncl.res.in]
• 4. researchgate.net [researchgate.net]
• 5. Direct and solvent-assisted keto-enol tautomerism and hydrogen-bonding interactions in 4-(m-chlorobenzylamino)-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one: a quantum-chemical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 1,2,4-Triazole - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Protocols & Analytical Methods

The Versatile Scaffold: 5-Benzyl-3-chloro-1H-1,2,4-triazole in Modern Medicinal Chemistry

Introduction: The Strategic Importance of the 1,2,4-Triazole Core

The 1,2,4-triazole ring is a cornerstone in the architecture of contemporary pharmaceuticals.[1][2] This five-membered heterocycle is not merely a passive structural element; its unique electronic properties, including its capacity for hydrogen bonding and its metabolic stability, render it a privileged scaffold in drug design.[1] Its presence in a multitude of clinically approved drugs, spanning antifungal, antiviral, anticancer, and anti-anxiety medications, attests to its profound impact on medicinal chemistry.[2] Within this esteemed class of compounds, 5-Benzyl-3-chloro-1H-1,2,4-triazole emerges as a particularly valuable intermediate. The benzyl group at the 5-position offers a lipophilic anchor and a site for further functionalization to modulate pharmacokinetic and pharmacodynamic properties, while the chloro group at the 3-position serves as a versatile synthetic handle for the introduction of a wide array of functional groups via nucleophilic substitution. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, derivatization, and diverse medicinal chemistry applications of this pivotal building block.

Synthesis of the Core Scaffold: 5-Benzyl-3-chloro-1H-1,2,4-triazole

The synthesis of the title compound can be efficiently achieved through a multi-step sequence commencing from readily available starting materials. A plausible and robust synthetic strategy involves the initial formation of a 1,2,4-triazole-3-thione, followed by conversion to the target 3-chloro derivative. This approach offers high yields and operational simplicity.

Protocol 1: Synthesis of 5-Benzyl-1H-1,2,4-triazole-3(2H)-thione

This protocol is adapted from established methods for the synthesis of 5-substituted-1,2,4-triazole-3-thiols.[3][4]

Rationale: The reaction proceeds through the formation of a potassium dithiocarbazate from phenylacetic acid hydrazide and carbon disulfide. Subsequent cyclization with hydrazine hydrate in an alkaline medium affords the desired triazole-3-thiol.

Materials:

• Phenylacetic acid hydrazide

• Carbon disulfide (CS₂)

• Potassium hydroxide (KOH)

• Ethanol

• Hydrazine hydrate

• Hydrochloric acid (HCl)

Procedure:

• Formation of Potassium 3-(phenylacetyl)dithiocarbazate:

  • In a flask equipped with a magnetic stirrer, dissolve potassium hydroxide (1 equivalent) in ethanol.

  • To this solution, add phenylacetic acid hydrazide (1 equivalent) and stir until fully dissolved.

  • Cool the mixture in an ice bath and add carbon disulfide (1.1 equivalents) dropwise while maintaining the temperature below 10 °C.

  • Allow the reaction to stir at room temperature for 12-16 hours.

  • The resulting precipitate of potassium 3-(phenylacetyl)dithiocarbazate is collected by filtration, washed with cold ethanol, and dried.

• Cyclization to 5-Benzyl-1H-1,2,4-triazole-3(2H)-thione:

  • Suspend the potassium 3-(phenylacetyl)dithiocarbazate (1 equivalent) in water.

  • Add hydrazine hydrate (2 equivalents) and reflux the mixture for 4-6 hours, monitoring the reaction by TLC.

  • Upon completion, cool the reaction mixture to room temperature and carefully acidify with dilute hydrochloric acid to a pH of approximately 5-6.

  • The precipitated product, 5-Benzyl-1H-1,2,4-triazole-3(2H)-thione, is collected by filtration, washed with water, and dried.

Protocol 2: Chlorination to 5-Benzyl-3-chloro-1H-1,2,4-triazole

Rationale: The conversion of the 3-thiol to the 3-chloro functionality is a crucial step. This can be achieved using a variety of chlorinating agents.

Materials:

• 5-Benzyl-1H-1,2,4-triazole-3(2H)-thione

• Phosphorus oxychloride (POCl₃) or Thionyl chloride (SOCl₂)

• N,N-Dimethylformamide (DMF) (catalytic amount)

• Inert solvent (e.g., Dichloromethane or Chloroform)

Procedure:

• Suspend 5-Benzyl-1H-1,2,4-triazole-3(2H)-thione (1 equivalent) in an inert solvent.

• Add a catalytic amount of DMF.

• Slowly add phosphorus oxychloride (or thionyl chloride) (1.5-2 equivalents) to the suspension at 0 °C.

• Allow the reaction mixture to warm to room temperature and then reflux for 2-4 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Carefully quench the reaction by pouring it onto crushed ice.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 5-Benzyl-3-chloro-1H-1,2,4-triazole.

Synthetic Workflow Visualization

Caption: Synthetic pathway to 5-Benzyl-3-chloro-1H-1,2,4-triazole.

Derivatization Strategies: Unleashing the Potential of the 3-Chloro Group

The chloro substituent at the 3-position of the triazole ring is an excellent leaving group, making it amenable to a wide range of nucleophilic substitution reactions. This allows for the rapid generation of diverse libraries of compounds for biological screening.

Protocol 3: General Procedure for N-Substitution

Rationale: The reaction with primary or secondary amines is a straightforward method to introduce a variety of amino functionalities, which can significantly impact the biological activity of the resulting compounds.

Materials:

• 5-Benzyl-3-chloro-1H-1,2,4-triazole

• Desired primary or secondary amine (1.2-1.5 equivalents)

• A non-nucleophilic base (e.g., Diisopropylethylamine (DIPEA) or Triethylamine (TEA))

• A suitable solvent (e.g., Acetonitrile, DMF, or Dioxane)

Procedure:

• Dissolve 5-Benzyl-3-chloro-1H-1,2,4-triazole (1 equivalent) in the chosen solvent.

• Add the desired amine (1.2-1.5 equivalents) and the base (2 equivalents).

• Heat the reaction mixture at a temperature ranging from 80 °C to 120 °C, monitoring the progress by TLC.

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Take up the residue in an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer, concentrate, and purify the product by column chromatography or recrystallization.

Protocol 4: General Procedure for S-Substitution

Rationale: The introduction of a sulfur linkage can be achieved by reacting with thiols. This modification can alter the electronic and steric properties of the molecule, potentially leading to new biological activities.

Materials:

• 5-Benzyl-3-chloro-1H-1,2,4-triazole

• Desired thiol (1.2 equivalents)

• A base (e.g., Potassium carbonate (K₂CO₃) or Sodium hydride (NaH))

• A suitable solvent (e.g., DMF or Acetonitrile)

Procedure:

• To a solution of the thiol (1.2 equivalents) in the chosen solvent, add the base (1.5 equivalents) and stir for 15-30 minutes at room temperature.

• Add a solution of 5-Benzyl-3-chloro-1H-1,2,4-triazole (1 equivalent) in the same solvent.

• Stir the reaction mixture at room temperature or heat gently (e.g., 50-60 °C) until the reaction is complete as indicated by TLC.

• Quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with water and brine, then dry and concentrate.

• Purify the product by appropriate methods such as column chromatography.

Derivatization Workflow Visualization

Sources

• 1. chemmethod.com [chemmethod.com]
• 2. Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: 5-Benzyl-3-chloro-1H-1,2,4-triazole as a Versatile Building Block for Heterocyclic Synthesis

Abstract: This technical guide provides an in-depth exploration of 5-Benzyl-3-chloro-1H-1,2,4-triazole as a strategic building block for the synthesis of diverse heterocyclic scaffolds. The 1,2,4-triazole core is a privileged structure in medicinal chemistry, known for its metabolic stability and ability to engage in various biological interactions.[1][2] The title compound leverages this core, presenting a modifiable C3-chloro leaving group for versatile functionalization and a C5-benzyl group that provides a lipophilic handle and potential for specific receptor interactions. This document details a robust synthetic protocol for the building block itself, followed by comprehensive application notes and step-by-step protocols for its derivatization via nucleophilic substitution and palladium-catalyzed cross-coupling reactions. We further illustrate its utility in constructing complex, fused heterocyclic systems, providing researchers in drug discovery and synthetic chemistry with the foundational knowledge to exploit its full potential.

The Strategic Importance of the 5-Benzyl-1,2,4-triazole Scaffold

The 1,2,4-triazole ring is a five-membered heterocycle that is isosteric to an amide bond but offers superior metabolic stability and a unique arrangement of hydrogen bond donors and acceptors.[2] This has led to its incorporation into a vast array of pharmaceuticals with activities ranging from antifungal and antiviral to anticancer and anti-inflammatory.[3][4]

The unique value of 5-Benzyl-3-chloro-1H-1,2,4-triazole lies in its dual-functionality:

• The C3-Chloro Group: The carbon atoms within the 1,2,4-triazole ring are electron-deficient due to the adjacent electronegative nitrogen atoms.[5] This electronic nature makes the chlorine atom at the C3 position an excellent leaving group, highly susceptible to nucleophilic aromatic substitution (SNAr). This allows for the straightforward introduction of a wide variety of functional groups (amines, ethers, thioethers, etc.).

• The C5-Benzyl Group: This non-polar, aromatic substituent provides a foundational structural element that can be crucial for targeting specific protein binding pockets, enhancing cell permeability, or serving as a basis for further structural elaboration. Its presence distinguishes this building block for applications where a lipophilic side chain is desired, such as in the development of cannabinoid receptor ligands or other CNS-active agents.[6]

Synthesis of the Building Block: 5-Benzyl-3-chloro-1H-1,2,4-triazole

The synthesis of the title compound is most effectively achieved through a two-step process starting from the corresponding triazolone. This approach ensures high yields and avoids the harsh conditions that might compromise the benzyl group.

Caption: Synthetic pathway for 5-Benzyl-3-chloro-1H-1,2,4-triazole.

Protocol 2.1: Synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole

Causality: This protocol utilizes phosphorus oxychloride (POCl₃), a powerful dehydrating and chlorinating agent, to convert the stable C=O bond of the triazolone into the reactive C-Cl bond. A catalytic amount of pyridine is used to facilitate the reaction, likely by activating the POCl₃.

Materials:

• 5-Benzyl-2,4-dihydro-3H-1,2,4-triazol-3-one (1.0 eq)

• Phosphorus oxychloride (POCl₃) (10.0 eq)

• Pyridine (0.1 eq)

• Toluene (for co-evaporation)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask with reflux condenser and nitrogen inlet

• Heating mantle with magnetic stirrer

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• To a round-bottom flask charged with 5-benzyl-2,4-dihydro-3H-1,2,4-triazol-3-one, add phosphorus oxychloride (10 eq) and a catalytic amount of pyridine (0.1 eq) under a nitrogen atmosphere.

• Heat the reaction mixture to reflux (approx. 105-110 °C) and maintain for 3-5 hours. Monitor the reaction progress by TLC (e.g., 1:1 Ethyl Acetate:Hexanes).

• Once the starting material is consumed, cool the mixture to room temperature.

• Crucial Step: Carefully and slowly quench the excess POCl₃ by pouring the reaction mixture onto crushed ice with vigorous stirring. This is a highly exothermic reaction and must be performed in a well-ventilated fume hood.

• Neutralize the acidic aqueous solution by the slow addition of saturated NaHCO₃ solution until the pH is ~7-8.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure. Add toluene and co-evaporate (2x) to remove any remaining traces of POCl₃.

• Purify the crude residue by flash column chromatography on silica gel (gradient elution, e.g., 20% to 50% ethyl acetate in hexanes) to afford the pure 5-benzyl-3-chloro-1H-1,2,4-triazole.

Core Reactivity: Derivatization via Nucleophilic Aromatic Substitution (SNAr)

The primary application of this building block is the displacement of the C3-chloride with various nucleophiles. The SNAr mechanism is facilitated by the electron-withdrawing nature of the triazole ring system.

Caption: Versatility of the building block in S(N)Ar reactions.

Protocol 3.1: General Procedure for N-Arylation/Alkylation

Causality: This reaction proceeds readily with primary and secondary amines. A base such as diisopropylethylamine (DIPEA) or potassium carbonate is included to scavenge the HCl generated during the reaction, driving it to completion. The choice of a polar aprotic solvent like DMF or DMSO facilitates the dissolution of reactants and stabilizes the charged Meisenheimer intermediate of the SNAr mechanism.

Materials:

• 5-Benzyl-3-chloro-1H-1,2,4-triazole (1.0 eq)

• Desired amine (primary or secondary) (1.1-1.5 eq)

• Potassium carbonate (K₂CO₃) or DIPEA (2.0-3.0 eq)

• Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP)

• Ethyl acetate

• Water

Procedure:

• In a sealed vial, dissolve 5-benzyl-3-chloro-1H-1,2,4-triazole in DMF.

• Add the desired amine (1.2 eq) followed by the base (e.g., K₂CO₃, 2.0 eq).

• Seal the vial and heat the mixture to 80-120 °C for 4-16 hours, monitoring by TLC or LC-MS.

• After cooling, dilute the reaction mixture with ethyl acetate and wash extensively with water (to remove DMF) and then brine.

• Dry the organic layer over MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash chromatography or recrystallization.

Nucleophile Type	Base	Typical Temp. (°C)	Typical Time (h)	Expected Yield
Primary Aliphatic Amine	K₂CO₃	80-100	4-8	75-95%
Secondary Aliphatic Amine	K₂CO₃	90-110	6-12	70-90%
Aniline (less reactive)	DIPEA / K₂CO₃	110-140	12-24	50-80%
Heterocyclic Amine	K₂CO₃	90-120	8-16	65-90%

Protocol 3.2: General Procedure for O-Arylation/Alkylation

Causality: Alcohols and phenols are weaker nucleophiles than amines. Therefore, they must first be deprotonated with a strong base like sodium hydride (NaH) to generate the more potent nucleophilic alkoxide or phenoxide species. Anhydrous conditions are critical as NaH reacts violently with water.

Materials:

• Sodium hydride (NaH, 60% dispersion in mineral oil) (1.2 eq)

• Desired alcohol or phenol (1.1 eq)

• Anhydrous Tetrahydrofuran (THF) or DMF

• 5-Benzyl-3-chloro-1H-1,2,4-triazole (1.0 eq)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

Procedure:

• In a flame-dried, nitrogen-purged flask, suspend NaH (1.2 eq) in anhydrous THF.

• Cool the suspension to 0 °C.

• Add a solution of the alcohol or phenol (1.1 eq) in anhydrous THF dropwise. Allow the mixture to stir at 0 °C for 30 minutes (hydrogen gas evolution will be observed).

• Add a solution of 5-benzyl-3-chloro-1H-1,2,4-triazole (1.0 eq) in anhydrous THF.

• Allow the reaction to warm to room temperature and then heat to 60-70 °C for 6-18 hours.

• Cool to 0 °C and carefully quench the reaction by the slow addition of saturated NH₄Cl solution.

• Perform a standard aqueous work-up with ethyl acetate and purify as described in Protocol 3.1.

Advanced Applications: Palladium-Catalyzed Cross-Coupling

For the synthesis of C-C or C-N bonds that are inaccessible via SNAr, the C-Cl bond can be activated using a palladium catalyst. Suzuki-Miyaura coupling is a powerful method for introducing new aryl or vinyl groups.

Caption: Suzuki coupling for C-C bond formation on the triazole core.

Protocol 4.1: Suzuki-Miyaura Coupling

Causality: This reaction involves a catalytic cycle of oxidative addition, transmetalation, and reductive elimination. The palladium(0) catalyst first inserts into the C-Cl bond. A base is required to activate the boronic acid for the transmetalation step, where the organic group is transferred from boron to palladium. The final product is then released through reductive elimination, regenerating the Pd(0) catalyst.

Materials:

• 5-Benzyl-3-chloro-1H-1,2,4-triazole (1.0 eq)

• Aryl or vinyl boronic acid (1.5 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq)

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (3.0 eq)

• 1,4-Dioxane and Water (e.g., 4:1 mixture)

Procedure:

• To a microwave vial or Schlenk tube, add the chloro-triazole, boronic acid, Pd(PPh₃)₄, and base.

• Evacuate and backfill the vessel with nitrogen or argon three times.

• Add the degassed dioxane/water solvent mixture via syringe.

• Heat the reaction mixture to 90-110 °C (or using microwave irradiation) for 2-12 hours.

• After completion, cool the mixture, dilute with ethyl acetate, and filter through a pad of Celite to remove the palladium catalyst.

• Wash the filtrate with water, then brine, and dry over MgSO₄.

• Concentrate and purify by flash chromatography to yield the C-C coupled product.

Synthesis of Fused Heterocyclic Systems

A powerful extension of this chemistry is the use of bifunctional nucleophiles to construct fused ring systems in a tandem SNAr-cyclization sequence. For example, reacting the chloro-triazole with 2-aminothiophenol can lead to the synthesis of valuable triazolo[3,4-b]benzothiazoles.

Protocol 5.1: Synthesis of a Triazolo[3,4-b]benzothiazole Derivative

Procedure:

• Follow Protocol 3.1, using 2-aminothiophenol as the amine nucleophile and NMP as the solvent at 140 °C. The initial SNAr reaction forms an intermediate N-(2-mercaptophenyl)triazol-3-amine.

• In-situ Cyclization: Upon formation, this intermediate undergoes an intramolecular nucleophilic attack of the thiol group onto the C5 carbon of the triazole ring, followed by dehydration, to form the fused tricyclic product.

• The workup and purification are similar to Protocol 3.1.

References

• CN105906575A - Synthesizing process of 1H-1,2,4-triazole.

• 3-Amino-5-benzyl-4H-1,2,4-triazole - Chem-Impex. [Link]

• Synthesis of Biologically Relevant 1,2,3- and 1,3,4-Triazoles: From Classical Pathway to Green Chemistry - National Institutes of Health (NIH). [Link]

• A recent overview on the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles - Beilstein Journals. [Link]

• Synthesis of 3-(phenylazo)-1,2,4-triazoles by a nucleophilic reaction of primary amines with 5-chloro-2,3-diphenyltetrazolium salt via mesoionic 2,3-diphenyltetrazolium-5-aminides - National Institutes of Health (NIH). [Link]

• Synthesis methods of 1,2,3-/ 1,2,4-triazoles: A review - SciSpace. [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - National Institutes of Health (NIH). [Link]

• Synthesis of Some New 1,2,4-Triazole Derivatives Starting from 3-(4-Chlorophenyl)-5-(4-methoxybenzyl)-4 H -1,2,4-triazol with Anti-Lipase and Anti-Urease Activities - ResearchGate. [Link]

• Synthesis of Biologically Relevant 1,2,3- and 1,3,4-Triazoles: From Classical Pathway to Green Chemistry - Semantic Scholar. [Link]

• Synthesis and Antibacterial Activity of N-substituted-1-benzyl-1H-1,2,3- triazole-carbohydrazide derivatives - Der Pharma Chemica. [Link]

• Benzyl-1,2,4-triazoles as CB1 Cannabinoid Receptor Ligands: Preparation and In Vitro Pharmacological Evaluation - MDPI. [Link]

• Pyrazolo[5,1-c][7][8][9]triazole: A Promising Emerging Biologically Active Scaffold in Medicinal Chemistry - MDPI. [Link]

• Electrochemical synthesis of 1,2,4-triazole-fused heterocycles - Royal Society of Chemistry. [Link]

• Synthesis of 1H-1,2,4-triazoles - Organic Chemistry Portal. [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - Frontiers. [Link]

• Synthesis of Substituted 1,2,4-Triazole-3-Thione Nucleosides Using E. coli Purine Nucleoside Phosphorylase - PubMed. [Link]

• Effect of the Chloro-Substitution on Electrochemical and Optical Properties of New Carbazole Dyes - MDPI. [Link]

• SYNTHESIS AND REACTIONS OF NEW FUSED HETEROCYCLES DERIVED FROM 3-(o-AMINOPHENYL)-4-AMINO-5-MERCAPTO-1,2,4-TRIAZOLE - Sci-Hub. [Link]

Sources

• 1. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of Substituted 1,2,4-Triazole-3-Thione Nucleosides Using E. coli Purine Nucleoside Phosphorylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis, Properties, Chemical Reactivity of 1,2,4-Triazole_Chemicalbook [chemicalbook.com]
• 6. Benzyl-1,2,4-triazoles as CB1 Cannabinoid Receptor Ligands: Preparation and In Vitro Pharmacological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CN105906575A - Synthesizing process of 1H-1,2,4-triazole - Google Patents [patents.google.com]
• 8. chemimpex.com [chemimpex.com]
• 9. BJOC - A recent overview on the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles [beilstein-journals.org]

Application Notes and Protocols for 5-Benzyl-3-chloro-1H-1,2,4-triazole in Agrochemical Research

Introduction: The Rationale for Investigating 5-Benzyl-3-chloro-1H-1,2,4-triazole

The 1,2,4-triazole heterocycle is a cornerstone of modern agrochemical design. This scaffold is present in a multitude of commercial products, demonstrating a remarkable versatility as a toxophore for fungicidal, herbicidal, and to a lesser extent, insecticidal activities.[1] Its success is largely attributed to its ability to interact with a variety of biological targets within pests and weeds. In the realm of fungicides, 1,2,4-triazoles are famously known as demethylation inhibitors (DMIs), which disrupt the biosynthesis of ergosterol, a vital component of fungal cell membranes.[2][3] For herbicides, the triazole ring is a key feature in compounds that inhibit critical plant enzymes like acetolactate synthase (ALS) or protoporphyrinogen oxidase (PPO).[1]

The novel compound, 5-Benzyl-3-chloro-1H-1,2,4-triazole, represents a compelling candidate for agrochemical research. The benzyl group at the 5-position introduces lipophilicity, which can be crucial for penetrating the waxy cuticles of leaves or the cell membranes of fungi. The chloro-substituent at the 3-position is an electron-withdrawing group that can influence the electronic properties of the triazole ring, potentially modulating its binding affinity to target enzymes.

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals on the systematic evaluation of 5-Benzyl-3-chloro-1H-1,2,4-triazole as a potential agrochemical candidate. It provides detailed protocols for its synthesis and a tiered screening approach to elucidate its biological activity profile. The causality behind experimental choices is explained to provide a deeper understanding of the discovery process.

Synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole

A plausible synthetic route for 5-Benzyl-3-chloro-1H-1,2,4-triazole can be conceptualized based on established methods for 1,2,4-triazole synthesis.[4][5][6] A common approach involves the cyclization of a thiosemicarbazide derivative.

Caption: Proposed synthetic pathway for 5-Benzyl-3-chloro-1H-1,2,4-triazole.

Protocol 1: Synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole

Part A: Synthesis of 5-Benzyl-4H-1,2,4-triazole-3-thiol

• Acid Chloride Formation: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve phenylacetic acid (1 equivalent) in an excess of thionyl chloride. Gently reflux the mixture for 2-3 hours. After cooling, remove the excess thionyl chloride under reduced pressure to obtain phenylacetyl chloride.

• Amide Formation: Dissolve thiosemicarbazide (1 equivalent) in a suitable solvent like pyridine or a mixture of THF and triethylamine. Cool the solution in an ice bath. Slowly add the phenylacetyl chloride obtained in the previous step to the cooled solution of thiosemicarbazide while stirring. Allow the reaction to proceed at room temperature overnight.

• Cyclization: To the reaction mixture containing the resulting 2-(phenylacetyl)hydrazine-1-carbothioamide, add an aqueous solution of a base such as sodium hydroxide (2 equivalents). Reflux the mixture for 4-6 hours.

• Isolation: After cooling, acidify the reaction mixture with a mineral acid (e.g., HCl) to precipitate the product. Filter the solid, wash with cold water, and recrystallize from a suitable solvent like ethanol to yield pure 5-Benzyl-4H-1,2,4-triazole-3-thiol.

Part B: Chlorination of 5-Benzyl-4H-1,2,4-triazole-3-thiol

• Reaction Setup: Suspend the 5-Benzyl-4H-1,2,4-triazole-3-thiol (1 equivalent) in a chlorinated solvent such as dichloromethane or chloroform in a flask protected from moisture.

• Chlorination: Cool the suspension in an ice bath. Slowly add a chlorinating agent like sulfuryl chloride (SO₂Cl₂) or pass chlorine gas through the solution. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, quench any excess chlorinating agent by carefully adding a reducing agent solution (e.g., sodium sulfite). Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the final compound, 5-Benzyl-3-chloro-1H-1,2,4-triazole.

Characterization of the final product should be performed using standard analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and Elemental Analysis.

Agrochemical Screening Cascade

A tiered or hierarchical screening approach is an efficient method to evaluate a novel compound's potential as an agrochemical. This strategy allows for the rapid testing of many compounds in primary screens, with progressively more detailed and resource-intensive assays for the most promising candidates.

Caption: A tiered screening workflow for a new agrochemical candidate.

Fungicidal Application Notes and Protocols

Scientific Rationale: The 1,2,4-triazole moiety is a well-established pharmacophore for DMI fungicides.[7] These compounds inhibit the C14-demethylase enzyme, which is crucial for the biosynthesis of ergosterol in fungi.[2] The absence of ergosterol disrupts the structure and function of the fungal cell membrane, leading to cell death. It is therefore highly probable that 5-Benzyl-3-chloro-1H-1,2,4-triazole, if fungicidally active, will operate through this mechanism.

Protocol 2: In-vitro Antifungal Activity Screening

This protocol is designed for the primary screening of the compound against a panel of economically important phytopathogenic fungi.

Materials:

• Potato Dextrose Agar (PDA)

• Sterile Petri dishes (90 mm)

• Stock solution of 5-Benzyl-3-chloro-1H-1,2,4-triazole in acetone (e.g., 10,000 ppm)

• Cultures of test fungi (e.g., Fusarium solani, Alternaria solani, Colletotrichum circinans)[8]

• Sterile cork borer (5 mm)

• Positive control (e.g., a commercial triazole fungicide like Tebuconazole)

• Negative control (acetone)

Procedure:

• Media Preparation: Prepare PDA according to the manufacturer's instructions and autoclave. Allow the medium to cool to approximately 45-50°C.

• Compound Incorporation: Add the stock solution of the test compound to the molten PDA to achieve the desired final concentration (e.g., 100 ppm for primary screening). Also, prepare plates with the positive and negative controls. Swirl the flasks gently to ensure uniform distribution and immediately pour into sterile Petri dishes.

• Inoculation: Once the agar has solidified, place a 5 mm mycelial plug, taken from the edge of an actively growing fungal culture, in the center of each plate.

• Incubation: Incubate the plates at 25 ± 2°C in the dark.

• Data Collection: Measure the radial growth of the fungal colony daily until the fungus in the negative control plate reaches the edge of the dish.

• Analysis: Calculate the percentage of mycelial growth inhibition using the following formula: Inhibition (%) = [(dc - dt) / dc] x 100 Where dc is the average diameter of the fungal colony in the negative control, and dt is the average diameter of the fungal colony in the treatment.[9]

Protocol 3: In-vivo (Whole Plant) Fungicidal Assay

This secondary screen evaluates the compound's efficacy on a host plant, providing insights into its protective and/or curative properties.

Materials:

• Healthy host plants (e.g., tomato or wheat seedlings)

• Spore suspension of a pathogenic fungus (e.g., Septoria tritici on wheat)

• Test compound formulated as a sprayable solution (e.g., dissolved in acetone-water with a surfactant like Tween 20)[10]

• Positive and negative controls

• Spray chamber

• Growth chamber with controlled environment

Procedure:

• Plant Propagation: Grow host plants to a suitable stage (e.g., 2-3 leaf stage).

• Protective Assay: a. Spray the plants with the test compound solution until runoff. b. Allow the plants to dry for 24 hours. c. Inoculate the plants by spraying with the fungal spore suspension.

• Curative Assay: a. Inoculate the plants with the fungal spore suspension. b. After 24-48 hours, spray the plants with the test compound solution.

• Incubation: Place the treated plants in a growth chamber with optimal conditions for disease development (e.g., high humidity and appropriate temperature).

• Evaluation: After a suitable incubation period (e.g., 7-14 days), assess the disease severity on a scale (e.g., 0-100% leaf area affected).

• Analysis: Compare the disease severity in the treated plants to the positive and negative controls to determine the compound's efficacy.

Herbicidal Application Notes and Protocols

Scientific Rationale: Triazole-based herbicides are known to act on specific plant enzymes. The two primary targets are acetolactate synthase (ALS), which is involved in the synthesis of branched-chain amino acids, and protoporphyrinogen oxidase (PPO), which is part of the chlorophyll biosynthesis pathway.[1] Screening for both pre-emergence (soil-applied) and post-emergence (foliar-applied) activity is crucial to understand the compound's potential use pattern.[11]

Protocol 4: Pre-emergence Herbicidal Screening

Materials:

• Pots or trays filled with a standard soil mix

• Seeds of indicator weed species (e.g., Avena fatua - wild oat, Amaranthus retroflexus - redroot pigweed) and a crop species (e.g., wheat, corn)

• Test compound formulated for soil application

• Positive and negative controls

• Greenhouse with controlled conditions

Procedure:

• Sowing: Fill pots with soil and sow the seeds of the test species at a uniform depth.

• Application: Apply the test compound solution evenly to the soil surface using a laboratory sprayer.

• Incubation: Place the pots in a greenhouse and water as needed.

• Evaluation: After 14-21 days, assess the effects on plant emergence and growth. Record phytotoxicity symptoms and measure the fresh or dry weight of the emerged seedlings.

• Analysis: Compare the growth of the treated plants to the controls to determine the herbicidal effect and crop selectivity.

Protocol 5: Post-emergence Herbicidal Screening

Materials:

• Pots with established seedlings of weed and crop species (at the 2-4 leaf stage)

• Test compound formulated for foliar application (with surfactant)[12]

• Positive and negative controls

• Laboratory spray chamber

• Greenhouse with controlled conditions

Procedure:

• Plant Growth: Grow the test plants to the 2-4 leaf stage.

• Application: Spray the plants with the test compound solution in a calibrated spray chamber to ensure uniform coverage.

• Incubation: Return the plants to the greenhouse.

• Evaluation: After 7-14 days, visually assess the plants for injury using a scale of 0 (no effect) to 100 (complete kill). Also, measure the fresh or dry weight of the aerial parts.

• Analysis: Determine the dose-response relationship to calculate the GR₅₀ (the dose required for 50% growth reduction).

Insecticidal Application Notes and Protocols

Scientific Rationale: While less common than fungicides and herbicides, some triazole derivatives have shown insecticidal activity.[1] The screening should initially focus on common pests with different feeding behaviors to identify any potential activity.

Protocol 6: Contact Insecticidal Activity

Materials:

• Test insects (e.g., aphids, caterpillars)

• Test compound formulated for topical application or as a spray

• Micro-applicator or spray tower

• Petri dishes or ventilated containers with a food source

• Positive and negative controls

Procedure:

• Topical Application: Using a micro-applicator, apply a small, precise volume (e.g., 0.25 µL) of the test solution to the dorsal thorax of each insect.[13]

• Spray Application: Place insects on a treated surface (e.g., a leaf disc) or spray them directly in a spray tower.

• Incubation: Place the treated insects in a clean container with food and maintain them at an appropriate temperature and humidity.

• Evaluation: Record mortality at 24, 48, and 72 hours post-treatment.

• Analysis: Calculate the percentage mortality and determine the LC₅₀ (lethal concentration for 50% of the population) if a dose-response study is conducted.

Protocol 7: Systemic Insecticidal Activity (for sucking insects)

Materials:

• Potted plants

• Sucking insects (e.g., aphids, whiteflies)

• Test compound formulated for soil drench or root uptake

Procedure:

• Application: Apply a measured volume of the test compound solution to the soil of the potted plants.

• Uptake Period: Allow 2-3 days for the plant to absorb and translocate the compound.

• Infestation: Introduce a known number of insects onto the treated plants.

• Incubation: Keep the plants in a controlled environment.

• Evaluation: Record insect mortality at regular intervals.

• Analysis: Compare the mortality on treated plants to that on control plants to assess systemic activity.

Data Presentation and Interpretation

Quantitative data from dose-response studies should be summarized in tables for clear comparison.

Table 1: Example Data for Fungicidal EC₅₀ Determination

Fungal Species	Test Compound EC₅₀ (ppm)	Tebuconazole EC₅₀ (ppm)
Fusarium solani	2.5	1.8
Alternaria solani	5.1	3.2
Colletotrichum circinans	3.8	2.5

Table 2: Example Data for Herbicidal GR₅₀ Determination (Post-emergence)

Plant Species	Test Compound GR₅₀ (g a.i./ha)	Selectivity Index (Crop/Weed)
Avena fatua (Weed)	150	-
Amaranthus retroflexus (Weed)	120	-
Wheat (Crop)	>1000	>6.7
Corn (Crop)	>1000	>8.3

Interpretation:

• Fungicidal: A low EC₅₀ value indicates high potency. Comparison with a commercial standard provides a benchmark for performance.

• Herbicidal: A low GR₅₀ for weeds and a high GR₅₀ for crops indicate both efficacy and selectivity. The selectivity index (SI = GR₅₀ of crop / GR₅₀ of weed) is a key metric; a higher SI is desirable.

• Insecticidal: LC₅₀ values are used to quantify the toxicity of the compound to the target insect pests.

By following this structured approach, researchers can systematically evaluate the agrochemical potential of 5-Benzyl-3-chloro-1H-1,2,4-triazole, from its synthesis to its biological activity profile, thereby providing a solid foundation for further development.

References

• Organic Chemistry Portal. (n.d.). Synthesis of 1H-1,2,4-triazoles. Retrieved from [Link]

• ISRES Publishing. (n.d.). Synthesis of 1,2,4 triazole compounds. Retrieved from [Link]

• Journal of Chemistry and Technologies. (2025, December 25). SYNTHESIS OF NOVEL N-BENZYL AND RELATED 1H-1,2,3-TRIAZOLE-4-CARBOXAMIDES AND THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Retrieved from [Link]

• MDPI. (n.d.). Screening of Pre- and Post-Emergence Herbicides for Weed Control in Camelina sativa (L.) Crantz. Retrieved from [Link]

• Government of India, Ministry of Agriculture & Farmers Welfare. (n.d.). GUIDELINES FOR ESTABLISHMENT OF PESTICIDE TESTING LABORATORY. Retrieved from [Link]

• Natursim Science Co., Ltd. (2022, May 15). The effect of triazole fungicide. Retrieved from [Link]

• Brito-Sierra, C. A., Kaur, J., & Hill, C. A. (2019). Protocols for Testing the Toxicity of Novel Insecticidal Chemistries to Mosquitoes. Journal of visualized experiments : JoVE, (144), 10.3791/57768. [Link]

• Krasovska, K., Vasylyeva, I., Zhuravel, I., & Kovalenko, S. (2025). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molbank, 2025(4), M1459. [Link]

• Tadesse, B., Tola, M., & Fininsa, C. (2025). In vitro antifungal activity of plant extracts against fungal pathogens of onion (Allium cepa L.) and red pepper (Capsicum annum L.) in selected districts of Western Hararghe, Ethiopia. Heliyon, 11(10), e30559. [Link]

• Plant and Soil Sciences eLibrary. (n.d.). Traditional 'Chemical-Based' Discovery and Screening. Retrieved from [Link]

• Peter, K. U., & Böger, P. (2021). What makes a molecule a pre- or a post-herbicide - how valuable are physicochemical parameters for their design?. Pest management science, 77(1), 7–16. [Link]

• Scarabel, L., Varotto, S., & Sattin, M. (2015). Protocols for Robust Herbicide Resistance Testing in Different Weed Species. Journal of visualized experiments : JoVE, (101), e52923. [Link]

• Al-Huqail, A. A., El-Bondkly, A. M., & El-Gendy, A. (2022). Initial In Vitro Assessment of the Antifungal Activity of Aqueous Extracts from Three Invasive Plant Species. Plants, 11(15), 2026. [Link]

• Symbiosis Online Publishing. (n.d.). Mechanism of Antifungal Triazoles and Related Drugs: Electron Transfer, Reactive Oxygen Species and Oxidative Stress. Retrieved from [Link]

• National Center for Biotechnology Information. (2019). Protocols for Testing the Toxicity of Novel Insecticidal Chemistries to Mosquitoes. Journal of Visualized Experiments, (144). [Link]

• ResearchGate. (2024, June 21). Synthesis of Novel 1,2,4-Triazole Derivatives of N-Benzyl-5-nitroisatin: Anticancer Activity, Anti-oxidant Activity, and Molecular Design. Retrieved from [Link]

• ResearchGate. (2025, August 6). Synthesis of Novel 1,3-Substituted 1H-[4][5][14]-Triazole-3-Thiol Derivatives. Retrieved from [Link]

• bioRxiv. (2025, April 1). A novel pan-fungal screening platform for antifungal drug discovery: proof of principle study. Retrieved from [Link]

• Eurofins. (n.d.). Pesticide Residues Testing. Retrieved from [Link]

• SciSpace. (n.d.). A review on methods of synthesis of 1,2,4-triazole derivatives. Retrieved from [Link]

• Annual Reviews. (n.d.). SCREENING FOR FUNGICIDES. Retrieved from [Link]

• Iowa State University Digital Repository. (2006, May 30). Fungicides: Triazoles. Retrieved from [Link]

• ResearchGate. (2025, August 6). Efficacy of Pre-Emergence and Post-Emergence Herbicides on Weed Control and Yield in Wheat. Retrieved from [Link]

• Horizon Research Publishing. (2016, January 30). Screening of Bioactive Compounds for Development of New Pesticides: A Mini Review. Retrieved from [Link]

• ARCC Journals. (n.d.). In vitro Antifungal Efficacy of Some Plant Extracts against Fungal Pathogens Causing Diseases in Solanaceous Crops. Retrieved from [Link]

• USDA. (n.d.). Laboratory and Quality Assurance Protocols for the Analysis of Herbicides in Ground Water from the Management Systems Evaluation. Retrieved from [Link]

• Journal of University of Babylon for Pure and Applied Sciences. (n.d.). Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities. Retrieved from [Link]

• PLOS One. (2025, January 31). Computational and In silico study of novel fungicides against combating root rot, gray mold, fusarium wilt, and cereal rust. Retrieved from [Link]

• Sánchez-Pérez, E. A., et al. (n.d.). In Vitro Antifungal Activity of Plant Extracts on Pathogenic Fungi of Blueberry (Vaccinium sp.). PMC. [Link]

• MDPI. (n.d.). Design, Synthesis, Fungicidal and Insecticidal Activities of Novel Diamide Compounds Combining Pyrazolyl and Polyfluoro-Substituted Phenyl into Alanine or 2-Aminobutyric Acid Skeletons. Retrieved from [Link]

• National Pesticide Information Center. (n.d.). Testing for Pesticides and Pesticide Exposure. Retrieved from [Link]

• National Center for Biotechnology Information. (2021, March 22). Triazole Fungicide Residues and Their Inhibitory Effect on Some Trichothecenes Mycotoxin Excretion in Wheat Grains. Retrieved from [Link]

• ChemCERT. (2018, December 5). Testing for Damaging Herbicide Residues. Retrieved from [Link]

• Cambridge Core. (2017, January 20). A quick, simple, and accurate method of screening herbicide activity using green algae cell suspension cultures. Retrieved from [Link]

• MDPI. (n.d.). Species Identification, Virulence Factors, and Antifungal Resistance in Clinical Candida Isolates from ICU Patients. Retrieved from [Link]

• International Journal of Mosquito Research. (2022, July 6). Novel method for screening Mosquitocidals against Aedes aegypti. Retrieved from [Link]

• PennState Extension. (n.d.). Testing for and Deactivating Herbicide Residues. Retrieved from [Link]

• Frontiers in Fungal Biology. (n.d.). In vitro and in vivo antifungal activity of plant extracts against common phytopathogenic fungi. Retrieved from [Link]

• Agricultural Marketing Service. (2013, March 4). NOP 2613 Instruction on Responding to Results from Pesticide Residue Testing. Retrieved from [Link]

• Farm Progress. (2020, May 7). Evaluate preemergence herbicide performance. Retrieved from [Link]

• ACS Publications. (n.d.). Research Progress of 1,2,3-Triazole Derivatives in Pesticide Discovery. Retrieved from [Link]

• ResearchGate. (n.d.). Design strategy of target compounds as novel fungicides. Retrieved from [Link]

• JoVE. (2022, June 6). Bioassays For Monitoring Insecticide Resistance l Protocol Preview. Retrieved from [Link]

• ResearchGate. (n.d.). Formulas of primary triazole herbicides. Retrieved from [Link]

• Syngenta. (2017, February 1). Explaining Herbicide Resistance: Herbicide modes of action. Retrieved from [Link]

• PubChem. (n.d.). Amitrole. Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. dr.lib.iastate.edu [dr.lib.iastate.edu]
• 3. Triazole Fungicide Residues and Their Inhibitory Effect on Some Trichothecenes Mycotoxin Excretion in Wheat Grains - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1H-1,2,4-Triazole synthesis [organic-chemistry.org]
• 5. isres.org [isres.org]
• 6. scispace.com [scispace.com]
• 7. The effect of triazole fungicide - Knowledge - Natursim Science Co., Ltd. [natur-sim.com]
• 8. mdpi.com [mdpi.com]
• 9. In vitro Antifungal Efficacy of Some Plant Extracts against Fungal Pathogens Causing Diseases in Solanaceous Crops [arccjournals.com]
• 10. annualreviews.org [annualreviews.org]
• 11. What makes a molecule a pre‐ or a post‐herbicide – how valuable are physicochemical parameters for their design? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. SYNTHESIS OF NOVEL N-BENZYL AND RELATED 1H-1,2,3-TRIAZOLE-4-CARBOXAMIDES AND THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES | Journal of Chemistry and Technologies [chemistry.dnu.dp.ua]

The Strategic Intermediate: 5-Benzyl-3-chloro-1H-1,2,4-triazole in Modern Drug Discovery

Introduction: The 1,2,4-Triazole Scaffold as a Cornerstone of Medicinal Chemistry

The 1,2,4-triazole ring is a quintessential privileged scaffold in medicinal chemistry, renowned for its metabolic stability, capacity for hydrogen bonding, and its role as a bioisostere for amide and ester groups.[1] Its presence in a multitude of clinically successful drugs, spanning indications from fungal infections to cancer, underscores its versatility and importance.[2] Notable examples include the antifungal agents Fluconazole and Posaconazole, the anti-HIV drug Doravirine, and the aromatase inhibitor Letrozole used in breast cancer therapy.[2][3] Within this esteemed class of heterocycles, 5-Benzyl-3-chloro-1H-1,2,4-triazole emerges as a particularly valuable intermediate, offering a strategic entry point for the synthesis of diverse compound libraries aimed at a wide array of biological targets.

The unique architecture of this molecule, featuring a reactive chloro substituent at the 3-position and a benzyl group at the 5-position, provides medicinal chemists with a powerful tool for molecular exploration. The chloro atom serves as an excellent leaving group, amenable to a variety of nucleophilic substitution and cross-coupling reactions, allowing for the facile introduction of diverse chemical functionalities. The benzyl group, on the other hand, can occupy hydrophobic pockets in target proteins and provides a vector for further structural modification. This guide provides a comprehensive overview of the synthesis and application of 5-Benzyl-3-chloro-1H-1,2,4-triazole as a key intermediate in the drug discovery workflow.

Synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole: A Proposed Multi-Step Protocol

While a direct, single-pot synthesis for 5-Benzyl-3-chloro-1H-1,2,4-triazole is not extensively documented, a reliable and scalable multi-step synthesis can be proposed based on established transformations of 1,2,4-triazole precursors. The following protocol outlines a logical and experimentally sound approach, commencing from readily available starting materials.

Workflow for the Synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole

Caption: Proposed synthetic route to 5-Benzyl-3-chloro-1H-1,2,4-triazole.

Part 1: Synthesis of 5-Benzyl-1H-1,2,4-triazol-3-amine

This initial step involves the cyclization of phenylacetyl hydrazide with cyanogen bromide. The hydrazide provides the benzyl moiety and two nitrogen atoms of the triazole ring, while cyanogen bromide delivers the remaining carbon and nitrogen atoms.

Protocol:

• Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic stirrer and a reflux condenser.

• Reagent Addition: To a solution of phenylacetyl hydrazide (1 equivalent) in a suitable solvent such as n-butanol, add a base like sodium carbonate (2 equivalents).

• Cyanogen Bromide Addition: Carefully add a solution of cyanogen bromide (1.1 equivalents) in the same solvent dropwise to the stirred mixture at room temperature. Caution: Cyanogen bromide is highly toxic and should be handled with extreme care.

• Reaction Progression: Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure. Partition the residue between water and an organic solvent (e.g., ethyl acetate).

• Purification: Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate it. The crude product can be purified by recrystallization or column chromatography to yield 5-Benzyl-1H-1,2,4-triazol-3-amine.

Causality of Experimental Choices:

• Solvent: n-Butanol is often chosen for its high boiling point, which facilitates the cyclization reaction.

• Base: Sodium carbonate is used to neutralize the hydrobromic acid formed during the reaction, driving the equilibrium towards the product.

• Cyanogen Bromide: This reagent serves as a source of the C-N unit required to complete the triazole ring. The reaction proceeds through the formation of an intermediate cyanohydrazide which spontaneously cyclizes.[4]

Part 2: Synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole via Sandmeyer Reaction

The conversion of the 3-amino group to a chloro group is classically achieved through a Sandmeyer reaction. This involves the diazotization of the amine followed by displacement with a chloride ion, catalyzed by copper(I) chloride.

Protocol:

• Diazotization: Suspend 5-Benzyl-1H-1,2,4-triazol-3-amine (1 equivalent) in an aqueous solution of hydrochloric acid (e.g., 6M) and cool the mixture to 0-5 °C in an ice bath.

• Nitrite Addition: Slowly add a solution of sodium nitrite (1.1 equivalents) in water dropwise, maintaining the temperature below 5 °C. Stir the mixture for 30-60 minutes to ensure complete formation of the diazonium salt.

• Sandmeyer Reaction: In a separate flask, prepare a solution of copper(I) chloride (1.2 equivalents) in concentrated hydrochloric acid. Add the cold diazonium salt solution to the copper(I) chloride solution portion-wise, allowing for the evolution of nitrogen gas.

• Reaction Completion: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours.

• Work-up and Purification: Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate). Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude 5-Benzyl-3-chloro-1H-1,2,4-triazole can be purified by column chromatography.

Causality of Experimental Choices:

• Low Temperature: The diazotization step is performed at low temperatures to prevent the premature decomposition of the unstable diazonium salt.

• Copper(I) Chloride: This catalyst facilitates the displacement of the diazonium group with a chloride ion. The mechanism involves a single-electron transfer from Cu(I) to the diazonium salt.[5]

Table 1: Summary of Synthetic Steps and Expected Yields

Step	Starting Material	Key Reagents	Product	Typical Yield (%)
1	Phenylacetyl Hydrazide	Cyanogen Bromide, Na2CO3	5-Benzyl-1H-1,2,4-triazol-3-amine	60-75%
2	5-Benzyl-1H-1,2,4-triazol-3-amine	NaNO2, HCl, CuCl	5-Benzyl-3-chloro-1H-1,2,4-triazole	50-65%

Application of 5-Benzyl-3-chloro-1H-1,2,4-triazole in Library Synthesis

The true utility of 5-Benzyl-3-chloro-1H-1,2,4-triazole lies in its ability to serve as a versatile scaffold for the generation of compound libraries. The reactive C-Cl bond at the 3-position is the key to this versatility.

Workflow for Library Synthesis

Caption: General strategies for the derivatization of 5-Benzyl-3-chloro-1H-1,2,4-triazole.

Protocol 1: Nucleophilic Aromatic Substitution (SNAr)

The electron-withdrawing nature of the triazole ring activates the 3-position towards nucleophilic attack, allowing for the displacement of the chloride.

General Protocol for Amination:

• Reaction Setup: In a microwave vial or a sealed tube, combine 5-Benzyl-3-chloro-1H-1,2,4-triazole (1 equivalent), the desired amine (1.2-2 equivalents), and a suitable base (e.g., diisopropylethylamine or potassium carbonate, 2 equivalents) in a polar aprotic solvent such as DMF or DMSO.

• Reaction Conditions: Heat the mixture to 100-150 °C (conventional heating) or 120-180 °C (microwave irradiation) and monitor the reaction by TLC or LC-MS.

• Work-up and Purification: After completion, cool the reaction, dilute with water, and extract the product with an organic solvent. The crude product is then purified by column chromatography or preparative HPLC.

Causality of Experimental Choices:

• High Temperature/Microwave: SNAr reactions on heteroaromatic systems often require elevated temperatures to overcome the activation energy barrier for the formation of the Meisenheimer complex. Microwave irradiation can significantly shorten reaction times.

• Base: An appropriate base is necessary to neutralize the HCl generated during the reaction.

Table 2: Representative Nucleophilic Aromatic Substitution Reactions

Nucleophile	Product Type	Potential Biological Relevance
Substituted Anilines	3-Arylamino-1,2,4-triazoles	Kinase inhibitors, Anticancer agents
Alkyl/Cyclic Amines	3-Alkylamino-1,2,4-triazoles	CNS agents, GPCR modulators
Aryl/Alkyl Thiols	3-Thioether-1,2,4-triazoles	Antiviral, Antimicrobial agents

Protocol 2: Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura Coupling)

For the formation of C-C bonds at the 3-position, palladium-catalyzed cross-coupling reactions are indispensable tools.

General Protocol for Suzuki-Miyaura Coupling:

• Reaction Setup: In an oven-dried flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 5-Benzyl-3-chloro-1H-1,2,4-triazole (1 equivalent), the desired aryl or heteroaryl boronic acid (1.2-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh3)4 or a combination of Pd(OAc)2 and a suitable ligand like SPhos, 2-5 mol%), and a base (e.g., K2CO3 or Cs2CO3, 2-3 equivalents) in a solvent system such as a mixture of toluene and water or dioxane and water.

• Reaction Conditions: Heat the mixture to 80-110 °C and stir until the starting material is consumed (monitored by TLC or LC-MS).

• Work-up and Purification: Cool the reaction, dilute with water, and extract with an organic solvent. The combined organic layers are washed, dried, and concentrated. Purification by column chromatography affords the desired 3-aryl-5-benzyl-1,2,4-triazole.

Causality of Experimental Choices:

• Palladium Catalyst and Ligand: The choice of catalyst and ligand is crucial for the efficiency of the cross-coupling reaction and depends on the specific substrates used. Buchwald and Hartwig have developed a wide range of powerful catalyst systems for such transformations.

• Inert Atmosphere: The palladium catalyst is sensitive to oxygen, especially at elevated temperatures, so an inert atmosphere is required to prevent its deactivation.

Hypothetical Application in Kinase Inhibitor Discovery

The 1,2,4-triazole scaffold is a common feature in many kinase inhibitors. The following diagram illustrates a hypothetical signaling pathway that could be targeted by derivatives of 5-Benzyl-3-chloro-1H-1,2,4-triazole.

Caption: Hypothetical inhibition of an RTK signaling pathway by a 5-Benzyl-3-substituted-1,2,4-triazole derivative.

In this example, a library of compounds derived from 5-Benzyl-3-chloro-1H-1,2,4-triazole could be screened for their ability to inhibit a specific receptor tyrosine kinase. The benzyl group might anchor the molecule in a hydrophobic pocket of the kinase's active site, while the substituent at the 3-position, introduced via the protocols described above, could be varied to optimize interactions with the hinge region or other key residues, thereby modulating potency and selectivity.

Conclusion

5-Benzyl-3-chloro-1H-1,2,4-triazole represents a highly valuable and versatile intermediate for drug discovery. Its straightforward, albeit multi-step, synthesis and the reactivity of its chloro substituent provide a robust platform for the generation of diverse chemical libraries. The protocols and rationale presented in this guide are intended to empower researchers, scientists, and drug development professionals to effectively utilize this strategic building block in their quest for novel therapeutics. The inherent drug-like properties of the 1,2,4-triazole core, combined with the synthetic accessibility of a wide range of derivatives from this intermediate, ensure its continued relevance in the ever-evolving landscape of medicinal chemistry.

References

• Ueda, S., & Nagasawa, H. (2009). A Copper-Catalyzed Reaction under an Atmosphere of Air Provides 1,2,4-Triazole Derivatives by Sequential N−C and N−N Bond-Forming Oxidative Coupling Reactions. Journal of the American Chemical Society, 131(42), 15080–15081. [Link]

• Bozorov, K., Zhao, J., & Aisa, H. A. (2019). 1,2,3-Triazole-containing hybrids as leads in medicinal chemistry: A recent overview. Bioorganic & Medicinal Chemistry, 27(16), 3511–3531. [Link]

• Khan, J., Rani, A., Aslam, M., Maharia, R. S., Pandey, G., & Nand, B. (2024). Exploring triazole-based drugs: Synthesis, application, FDA approvals, and clinical trial updates–A comprehensive review. Tetrahedron, 162, 134122. [Link]

• Yang, H., et al. (2012). Synthesis of 2-amino-1,3,4-oxadiazoles from hydrazides and cyanogen bromide. Molecules, 17(8), 9172-9179. [Link]

• Galli, U., et al. (2021). Recent trends in the chemistry of Sandmeyer reaction: a review. RSC Advances, 11(46), 28989-29003. [Link]

• Meanwell, N. A. (2021). Bioisosteres of the Phenyl Ring: Recent Strategic Applications in Lead Optimization and Drug Design. Journal of Medicinal Chemistry, 64(19), 14046–14128. [Link]

• Patel, M., et al. (2012). Process for preparation of letrozole and its intermediates. Justia Patents. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. rsc.org [rsc.org]
• 3. Design, synthesis, and antifungal activities of novel triazole derivatives containing the benzyl group - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. discovery.researcher.life [discovery.researcher.life]

Application Notes and Protocols for the Synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole Derivatives

Introduction: The Significance of the 1,2,4-Triazole Scaffold in Modern Drug Discovery

The 1,2,4-triazole ring system is a cornerstone of medicinal chemistry, serving as a privileged scaffold in a multitude of therapeutic agents.[1][2] Its unique electronic properties, metabolic stability, and ability to engage in various non-covalent interactions with biological targets have led to its incorporation into a wide range of clinically significant drugs. These include antifungal agents like fluconazole, antiviral compounds, and various targeted therapies in oncology. The strategic substitution of the triazole core allows for the fine-tuning of a compound's pharmacological profile, making the development of robust and versatile synthetic routes to novel 1,2,4-triazole derivatives a critical endeavor for researchers in drug discovery and development.

This application note provides a comprehensive, in-depth guide to the synthesis of 5-benzyl-3-chloro-1H-1,2,4-triazole, a key intermediate for the elaboration into a diverse library of bioactive molecules. The protocols herein are designed to be both detailed and explanatory, offering not just the "how" but also the "why" behind each experimental choice.

Synthetic Strategy Overview

The synthesis of 5-benzyl-3-chloro-1H-1,2,4-triazole is approached through a two-step sequence. The first step involves the construction of the core 1,2,4-triazole ring to form the precursor, 5-benzyl-2,4-dihydro-3H-1,2,4-triazol-3-one. This is followed by a chlorination reaction to introduce the chloro substituent at the 3-position. This strategy is advantageous as it utilizes readily available starting materials and employs well-established, reliable chemical transformations.

Caption: Overall synthetic workflow for 5-benzyl-3-chloro-1H-1,2,4-triazole.

Part 1: Synthesis of 5-Benzyl-2,4-dihydro-3H-1,2,4-triazol-3-one

The initial and crucial step is the formation of the triazolone ring. This is achieved through the cyclocondensation of a phenylacetic acid derivative with a suitable three-atom component that will form the remainder of the triazole ring. A reliable method involves the reaction of phenylacetylhydrazide with a carbonyl source like urea or a carbamate, which upon heating, cyclizes to the desired triazolone.

Reaction Mechanism

The reaction proceeds via an initial acylation of the terminal nitrogen of the semicarbazide (or a related reagent) by the phenylacetylhydrazide, followed by an intramolecular cyclization with the elimination of a small molecule (e.g., water or ammonia) to form the stable 1,2,4-triazole ring. The use of a strong base facilitates the deprotonation steps and promotes the cyclization.

Caption: Simplified mechanism for 5-benzyl-1,2,4-triazol-3-one formation.

Experimental Protocol

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Notes
Phenylacetylhydrazide	150.18	15.0 g	0.1	Prepare from ethyl phenylacetate and hydrazine hydrate.
Semicarbazide HCl	111.53	11.2 g	0.1	Commercially available.
Sodium Methoxide	54.02	5.4 g	0.1	Handle with care; moisture sensitive.
Methanol	32.04	200 mL	-	Anhydrous.

Procedure:

• Preparation of Phenylacetylhydrazide: In a round-bottom flask equipped with a reflux condenser, dissolve ethyl phenylacetate (0.1 mol) in ethanol (100 mL). Add hydrazine hydrate (0.12 mol) and reflux the mixture for 4-6 hours. Monitor the reaction by TLC. Upon completion, cool the reaction mixture to room temperature and then in an ice bath to crystallize the product. Filter the solid, wash with cold ethanol, and dry under vacuum to yield phenylacetylhydrazide.

• Cyclocondensation: To a suspension of semicarbazide hydrochloride (11.2 g, 0.1 mol) in anhydrous methanol (150 mL) in a round-bottom flask, add sodium methoxide (5.4 g, 0.1 mol) portion-wise at room temperature. Stir the mixture for 30 minutes.

• Add phenylacetylhydrazide (15.0 g, 0.1 mol) to the reaction mixture.

• Equip the flask with a reflux condenser and heat the mixture to reflux for 8-12 hours. The reaction progress can be monitored by TLC.

• After the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Work-up and Purification: To the residue, add water (100 mL) and acidify with concentrated hydrochloric acid to a pH of approximately 5-6. This will precipitate the product.

• Filter the resulting solid, wash thoroughly with water, and then with a small amount of cold ethanol.

• Dry the solid under vacuum to obtain 5-benzyl-2,4-dihydro-3H-1,2,4-triazol-3-one. A related compound, 4-phenyl-5-benzyl-1,2,4-triazol-3-one, has a reported melting point of 261-262 °C, which can be used as a reference for characterization.[3]

Part 2: Chlorination of 5-Benzyl-2,4-dihydro-3H-1,2,4-triazol-3-one

The conversion of the triazolone to the 3-chloro derivative is a crucial step that activates the molecule for further nucleophilic substitution reactions. This transformation is effectively achieved using phosphorus oxychloride (POCl₃), a powerful chlorinating agent for heterocyclic ketones.

Causality Behind Experimental Choices

Phosphorus oxychloride is the reagent of choice due to its high reactivity in converting the keto group (or its enol tautomer) of the triazolone into a chloro group. The reaction often requires elevated temperatures to proceed at a practical rate. The use of a tertiary amine base, such as N,N-dimethylaniline or benzyltriethylammonium chloride, can be beneficial in some cases to neutralize the HCl generated during the reaction, although the reaction can also be performed neat with excess POCl₃ serving as both reagent and solvent.[4][5]

Mechanism Insight: The mechanism is analogous to the Vilsmeier-Haack reaction, where the oxygen of the carbonyl group attacks the phosphorus atom of POCl₃, leading to the formation of a highly electrophilic intermediate. Subsequent attack by a chloride ion and elimination of a phosphate byproduct yields the desired chloro-substituted triazole.

Safety Precautions for Handling Phosphorus Oxychloride

Phosphorus oxychloride is a highly corrosive and toxic substance that reacts violently with water.[6] It is imperative to handle this reagent with extreme caution in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[6] All glassware must be thoroughly dried before use to prevent exothermic reactions.

Experimental Protocol

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Notes
5-Benzyl-2,4-dihydro-3H-1,2,4-triazol-3-one	175.19	8.75 g	0.05	From Part 1.
Phosphorus Oxychloride (POCl₃)	153.33	50 mL	-	Use in large excess as solvent and reagent.
N,N-Dimethylaniline (optional)	121.18	5 mL	-	As an acid scavenger.
Crushed Ice	-	~500 g	-	For quenching.
Dichloromethane (DCM)	84.93	200 mL	-	For extraction.
Saturated Sodium Bicarbonate Solution	-	100 mL	-	For neutralization.

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a calcium chloride guard tube, place 5-benzyl-2,4-dihydro-3H-1,2,4-triazol-3-one (8.75 g, 0.05 mol).

• Carefully add phosphorus oxychloride (50 mL) to the flask in a fume hood. If using, add N,N-dimethylaniline (5 mL).

• Heat the reaction mixture to reflux (approximately 105-110 °C) and maintain this temperature for 3-5 hours, with stirring. Monitor the reaction by TLC (a higher Rf value is expected for the product).

• Quenching and Work-up: After the reaction is complete, cool the mixture to room temperature. CAUTION: The following step is highly exothermic and must be performed with extreme care in a fume hood behind a safety shield.

• Slowly and carefully pour the reaction mixture onto a large beaker of crushed ice (~500 g) with vigorous stirring. The excess POCl₃ will react violently with water to produce phosphoric acid and HCl.

• Once the initial vigorous reaction has subsided, allow the mixture to stir until all the ice has melted.

• Neutralize the acidic aqueous solution by the slow and careful addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• Extract the aqueous layer with dichloromethane (3 x 75 mL).

• Combine the organic extracts, wash with brine (50 mL), dry over anhydrous sodium sulfate, and filter.

• Purification: Remove the solvent under reduced pressure to yield the crude product. The product can be further purified by column chromatography on silica gel using a mixture of ethyl acetate and hexanes as the eluent, or by recrystallization from a suitable solvent system (e.g., ethanol/water).

Characterization of 5-Benzyl-3-chloro-1H-1,2,4-triazole

The structure of the final product should be confirmed by standard analytical techniques.

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the benzyl group protons. The methylene protons (CH₂) will likely appear as a singlet around 5.4-5.6 ppm.[7] The aromatic protons of the phenyl ring will appear as a multiplet in the range of 7.2-7.4 ppm. The NH proton of the triazole ring may appear as a broad singlet at a downfield chemical shift.

• ¹³C NMR: The carbon NMR spectrum will show a signal for the methylene carbon of the benzyl group at approximately 52-54 ppm.[7] The aromatic carbons will resonate in the region of 127-136 ppm. The carbons of the triazole ring will have distinct chemical shifts, with the carbon bearing the chlorine atom being significantly affected.

• IR Spectroscopy: The IR spectrum will show the disappearance of the C=O stretching band from the triazolone precursor. Characteristic absorption bands for the 1,2,4-triazole ring are expected in the regions of 1600-1411 cm⁻¹ (C=N) and 1570-1550 cm⁻¹ (N=N).[2] Aromatic C-H stretching vibrations will be observed above 3000 cm⁻¹, and the N-H stretching of the triazole ring will appear as a broad band.[8][9]

• Mass Spectrometry: The mass spectrum will show the molecular ion peak corresponding to the mass of 5-benzyl-3-chloro-1H-1,2,4-triazole. The fragmentation pattern will likely involve the loss of the benzyl group and cleavage of the triazole ring.[10][11]

Conclusion

This application note provides a detailed and scientifically grounded protocol for the synthesis of 5-benzyl-3-chloro-1H-1,2,4-triazole. By following these procedures, researchers in the field of drug discovery and organic synthesis can reliably produce this valuable intermediate for the development of novel therapeutic agents. The emphasis on the rationale behind experimental choices and strict adherence to safety protocols ensures a robust and safe synthetic process.

References

• Angelini, F., et al. (1998). Preparation of triazolone compounds. U.S. Patent No. 5,767,275. Washington, DC: U.S. Patent and Trademark Office.
• Amin, S., et al. (2020). A review on synthetic procedures and applications of phosphorus oxychloride (POCl3) in the last biennial period (2018–19).

• ResearchGate. (n.d.). FT-IR spectra of control and treated 1,2,4-triazole. Available at: [Link]

• The Royal Society of Chemistry. (2017). Supporting Information for: A direct C(sp3)-H bond functionalization of methylarenes with 1H-1,2,4-triazoles for the synthesis of 1-benzyl-1H-1,2,4-triazoles. Available at: [Link]

• ResearchGate. (n.d.). Mass Spectrometric Fragmentation and Pharmacological activities of 1,2,4 triazole derivatives. Available at: [Link]

• Al-Masoudi, N. A., et al. (2022).

• New Jersey Department of Health. (2010). Hazardous Substance Fact Sheet: Phosphorus Oxychloride. Available at: [Link]

• Wikipedia. (2023). 1,2,4-Triazole. Available at: [Link]

• Kim, J. H., et al. (2007). Chlorination using POCl3 and benzyltriethylammonium chloride.
• El-Sayed, W. A. (2014). Chemistry of 1, 2, 4-Triazole: A Review Article. International Journal of Science and Research (IJSR), 3(11), 1333-1345.

Sources

• 1. 1,2,4-Triazole - Wikipedia [en.wikipedia.org]
• 2. ijsr.net [ijsr.net]
• 3. US5767275A - Preparation of triazolone compounds - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. KR20070065654A - Chlorination using POCｌ3 and benzyltriethylammonium chloride - Google Patents [patents.google.com]
• 6. Cyclization of the semicarbazone template of aryl semicarbazones: synthesis and anticonvulsant activity of 4,5-diphenyl-2H-1,2,4-triazol-3(4H)-one - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. rsc.org [rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Structure and IR spectroscopic properties of complexes of 1,2,4-triazole and 3-amino-1,2,4-triazole with dinitrogen isolated in solid argon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]

Analytical methods for quantification of 1,2,4-triazole metabolites in soil

Application Note & Protocol

Topic: High-Sensitivity Quantification of 1,2,4-Triazole and its Key Metabolites in Complex Soil Matrices using a Modified QuPPe-LC-MS/MS Method

Audience: Environmental Scientists, Agronomists, Regulatory Affairs Specialists, and Analytical Chemists.

Abstract & Introduction

The extensive use of triazole-based fungicides in modern agriculture has led to concerns about the persistence and accumulation of their common metabolic breakdown products in soil ecosystems.[1][2] A core group of these metabolites, namely 1,2,4-triazole (TRZ), 1,2,4-triazole alanine (TA), 1,2,4-triazole acetic acid (TAA), and 1,2,4-triazole lactic acid (TLA), are of significant environmental interest.[3] These triazole derivative metabolites (TDMs) are highly polar, low molecular weight compounds, a combination of physicochemical properties that presents a significant analytical challenge for their extraction and quantification from complex, heterogeneous matrices like soil.[3][4]

Traditional pesticide residue methods, such as those relying on non-polar solvent extraction and standard C18 solid-phase extraction (SPE), often yield poor recoveries and suffer from significant matrix interference for these polar analytes.[3] This application note details a robust and highly sensitive analytical method for the simultaneous quantification of 1,2,4-triazole and its key metabolites in soil. The protocol leverages a modified Quick Polar Pesticides (QuPPe) extraction method, which is specifically designed for polar analytes, followed by analysis using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The use of a porous graphitic carbon (PGC) column is a critical component, providing the necessary retention for these challenging compounds where traditional reversed-phase columns fail.[5] This guide provides a complete, field-proven protocol from sample preparation to data acquisition, along with validation insights and troubleshooting.

The Metabolic Pathway & Analytical Rationale

Triazole fungicides, such as propiconazole, tebuconazole, and epoxiconazole, share a common 1,2,4-triazole moiety.[3] In the soil environment, microbial activity and other degradation processes cleave the parent fungicide, releasing the stable 1,2,4-triazole ring.[1][6] This core molecule can then undergo further transformation, leading to the formation of other polar metabolites. Understanding this pathway is crucial for selecting the appropriate analytical targets for comprehensive environmental monitoring. 1,2,4-triazole is often reported as a main metabolite in soil, while TA and TAA are also common.[3][7]

Caption: Metabolic degradation of parent triazole fungicides in soil.

The primary analytical challenge stems from the high water solubility of these metabolites. The selected QuPPe method directly addresses this by using an acidified polar solvent (methanol with formic acid), which efficiently partitions the polar analytes from the soil matrix into the liquid phase. The subsequent LC-MS/MS analysis provides two layers of selectivity: chromatographic separation and mass-to-charge ratio filtering, which are essential for achieving low detection limits in a complex matrix.

Materials & Instrumentation

Reagents and Standards

• Analytical standards (≥98% purity) of 1,2,4-triazole (TRZ), 1,2,4-triazole alanine (TA), 1,2,4-triazole acetic acid (TAA), and 1,2,4-triazole lactic acid (TLA).

• Isotopically labeled internal standards (e.g., ¹³C₂,¹⁵N-1,2,4-triazole) are highly recommended for optimal accuracy.

• LC-MS grade Methanol, Acetonitrile, and Water.

• Formic Acid (≥99%) and Acetic Acid (Glacial, ≥99.7%).

• Anhydrous Magnesium Sulfate (MgSO₄).

• Sodium Chloride (NaCl).

Instrumentation and Consumables

• High-Performance Liquid Chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer (LC-MS/MS).

• Hypercarb™ Porous Graphitic Carbon (PGC) column (e.g., 100 x 2.1 mm, 3 µm particle size).[5]

• High-speed refrigerated centrifuge capable of >4000 rpm.

• 50 mL polypropylene centrifuge tubes.

• Mechanical shaker or vortex mixer.

• Syringe filters (0.22 µm, PTFE or nylon).

• Autosampler vials.

Detailed Analytical Protocol

This protocol is divided into two core workflows: (A) Sample Extraction and Cleanup, and (B) Instrumental Analysis.

PART A: Soil Sample Extraction & Preparation (Modified QuPPe)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method and its polar-specific variant, QuPPe, provide an excellent foundation for extracting TDMs from soil due to their efficiency and minimal solvent use.[3][4][8]

Caption: Step-by-step workflow for soil sample extraction.

Step-by-Step Protocol:

• Sample Homogenization: Air-dry the soil sample, remove any large debris (stones, roots), and sieve through a 2 mm mesh to ensure homogeneity.

• Weighing: Accurately weigh 10 ± 0.1 g of the homogenized soil into a 50 mL polypropylene centrifuge tube.

• Internal Standard Spiking: Add a known amount of isotopically labeled internal standard solution to the soil. This is a critical step for trustworthy quantification, as it corrects for variations in extraction efficiency and matrix-induced signal suppression or enhancement.[3]

• Extraction Solvent Addition: Add 10 mL of methanol containing 1% formic acid to the tube.[3] The formic acid serves a dual purpose: it helps to protonate the analytes, improving their solubility in the extraction solvent, and it deactivates basic sites in the soil matrix that could otherwise bind the analytes.

• First Extraction Shake: Cap the tube tightly and shake vigorously for 2 minutes using a mechanical shaker. This ensures intimate contact between the solvent and soil particles for efficient analyte extraction.

• Partitioning Salt Addition: Add 4 g of anhydrous MgSO₄ and 1 g of NaCl. The MgSO₄ absorbs excess water from the sample, while the salt mixture induces a phase separation between the organic (methanol) and aqueous layers, forcing the polar analytes into the methanol phase.

• Second Extraction Shake: Immediately after adding the salts, shake for another minute to prevent the MgSO₄ from clumping and to facilitate partitioning.

• Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes. This will pellet the soil solids and clarify the supernatant.

• Final Extract Collection: Carefully collect the methanol supernatant and filter it through a 0.22 µm syringe filter directly into an autosampler vial for LC-MS/MS analysis.

PART B: LC-MS/MS Instrumental Analysis

The instrumental analysis must be optimized for the retention of polar compounds and their sensitive detection.

1. Liquid Chromatography (LC) Conditions:

• Rationale for Column Choice: A Hypercarb (PGC) column is essential. Its flat, electron-rich surface interacts with polar analytes via a charge-induced dipole mechanism, providing retention that is orthogonal to conventional C18 columns.[5]

• Column: Hypercarb (100 x 2.1 mm, 3 µm)

• Mobile Phase A: 1% Acetic Acid in Water with 5% Methanol[3]

• Mobile Phase B: 1% Acetic Acid in Methanol[3]

• Flow Rate: 0.5 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

• Gradient Program:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0.0	100	0
  5.0	10	90
  6.0	10	90
  6.1	100	0

  | 15.0 | 100 | 0 |

2. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electrospray Ionization, Positive (ESI+)

• Key Parameters:

  • Capillary Voltage: ~3.5 kV

  • Source Temperature: ~150 °C

  • Desolvation Temperature: ~400 °C

  • Desolvation Gas Flow: ~800 L/Hr

• Analyte Detection: Multiple Reaction Monitoring (MRM). The precursor ion (protonated molecule [M+H]⁺) and at least two product ions should be optimized for each analyte and internal standard by direct infusion of standards. This provides both quantification (quantifier ion) and confirmation (qualifier ion).

Method Performance & Validation

The described method, when properly validated, demonstrates excellent performance for the quantification of 1,2,4-triazole metabolites in soil. Validation should be performed according to established guidelines (e.g., SANTE/11312/2021).

Parameter	1,2,4-Triazole	Propiconazole (Parent)	Typical Performance
Limit of Quantification (LOQ)	1.1 µg/kg[1]	4.0 µg/kg[1]	Low µg/kg range
Recovery Rate (%)	83 - 97%[1]	93 - 99%[1]	70 - 120%
Precision (RSD%)	< 7.8%[1]	< 11.2%[1]	< 20%

Matrix Effects: Soil is a notoriously complex matrix that can cause ion suppression or enhancement in the MS source, leading to inaccurate results.[4] The use of matrix-matched calibration standards (prepared by spiking blank soil extract) or, more effectively, co-eluting isotopically labeled internal standards is mandatory for reliable and trustworthy quantification.

Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Analyte Recovery	Inefficient extraction; Analytes degrading.	Ensure vigorous shaking; Check pH of extraction solvent; Process samples promptly.
No/Poor Chromatographic Peak	Analytes not retained on the column.	Confirm use of a PGC (Hypercarb) or HILIC column. Standard C18 will not work.
High RSD% between replicates	Inhomogeneous sample; Inconsistent extraction.	Ensure soil is finely sieved and mixed; Use a calibrated pipette for all liquid transfers.
Signal Suppression/Enhancement	Significant matrix effects.	Implement isotopically labeled internal standards for each analyte; Prepare matrix-matched calibrants.

Conclusion

The analytical method presented provides a comprehensive and robust solution for the challenging task of quantifying polar 1,2,4-triazole metabolites in soil. By combining a targeted QuPPe extraction with a specialized PGC-based LC-MS/MS analysis, this protocol achieves the low limits of quantification and high degree of accuracy required for environmental monitoring and regulatory compliance. The emphasis on using internal standards and understanding the causality behind each procedural step ensures that the generated data is both reliable and defensible.

References

• Anastassiades, M., et al. (n.d.). Determination of Triazole Derivative Metabolites (TDMs) in Fruit and Vegetables using the QuPPe Method. EURL-Pesticides. Available at: [Link]

• Jusoh, N. A., et al. (2023). Trace-Level Determination of Triazole Fungicides Using Effervescence-Assisted Liquid–Liquid Microextraction Based on Ternary Deep Eutectic Solvent Prior to High-Performance Liquid Chromatography. ACS Omega. Available at: [Link]

• Blondel, A., et al. (2018). Validation of an analytical method for 1,2,4-triazole in soil using Liquid Chromatography Coupled to Electrospray Tandem Mass Spectrometry and monitoring of propiconazole degradation in a batch study. ResearchGate. Available at: [Link]

• Koc, S. (n.d.). TREATMENT METHODS FOR 1,2,4-TRIAZOLE FUNGICIDES FROM WATERS. ISRES Publishing. Available at: [Link]

• Blondel, A., et al. (2018). Validation of an Analytical Method for 1,2,4-triazole in Soil Using Liquid Chromatography Coupled to Electrospray Tandem Mass Spectrometry and Monitoring of Propiconazole Degradation in a Batch Study. PubMed. Available at: [Link]

• Jusoh, N. A., et al. (2023). Trace-Level Determination of Triazole Fungicides Using Effervescence-Assisted Liquid–Liquid Microextraction Based on Ternary Deep Eutectic Solvent Prior to High-Performance Liquid Chromatography. National Institutes of Health. Available at: [Link]

• U.S. Environmental Protection Agency. (n.d.). Mefentrifluconazole Degradate 1,2,4-triazole 49762553. EPA.gov. Available at: [Link]

• Food and Agriculture Organization of the United Nations. (2007). 5.24 TRIAZOLE FUNGICIDE METABOLITES TOXICOLOGY. FAO. Available at: [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 1,2,4-triazole. Available at: [Link]

• Caldas, S. S., et al. (2022). Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review. PubMed Central. Available at: [Link]

• Jusoh, N. A., et al. (2022). Simultaneous Preconcentration of Triazole Fungicide Residues Using In-Situ Coacervative Extraction Based on a Double-Solvent Supramolecular System Prior to High Performance Liquid Chromatographic Analysis. National Institutes of Health. Available at: [Link]

• Cycoń, M., et al. (2021). Effects of Triazole Fungicides on Soil Microbiota and on the Activities of Enzymes Found in Soil: A Review. MDPI. Available at: [Link]

• Caldas, S. S., et al. (2022). Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review. ResearchGate. Available at: [Link]

• University of Hertfordshire. (n.d.). 1,2,4-triazole (Ref: CGA 71019). AERU. Available at: [Link]

Sources

• 1. Validation of an analytical method for 1,2,4-triazole in soil using liquid chromatography coupled to electrospray tandem mass spectrometry and monitoring of propiconazole degradation in a batch study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of Triazole Fungicides on Soil Microbiota and on the Activities of Enzymes Found in Soil: A Review [mdpi.com]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. isres.org [isres.org]
• 7. fao.org [fao.org]
• 8. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic Role of 5-Benzyl-3-chloro-1H-1,2,4-triazole in the Synthesis of Novel Antifungal Agents

Introduction: The Imperative for Novel Antifungals and the Versatility of the 1,2,4-Triazole Scaffold

The rising incidence of invasive fungal infections, coupled with the emergence of drug-resistant strains, presents a formidable challenge to global public health. The 1,2,4-triazole core is a cornerstone in the architecture of numerous clinically significant antifungal drugs, including fluconazole and itraconazole.[1][2] These agents primarily exert their effect by inhibiting the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51), which is a critical component in the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[3] The disruption of this pathway compromises the integrity of the cell membrane, leading to fungal cell death.

The strategic importance of the 5-Benzyl-3-chloro-1H-1,2,4-triazole intermediate lies in its dual-functionality. The benzyl group at the 5-position can be modified to enhance potency and modulate pharmacokinetic properties, while the chlorine atom at the 3-position serves as an excellent leaving group for nucleophilic substitution reactions. This allows for the introduction of a wide array of functional groups, enabling the generation of large and diverse chemical libraries for antifungal screening. This application note provides a detailed guide for researchers, elucidating the synthesis of this key intermediate and its subsequent elaboration into potential antifungal drug candidates.

Part 1: Synthesis of the Core Intermediate: 5-Benzyl-3-chloro-1H-1,2,4-triazole

The synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole is a multi-step process that requires careful control of reaction conditions. The proposed pathway begins with the synthesis of a triazol-3-one precursor, followed by a chlorination step.

Rationale for the Synthetic Pathway

The chosen synthetic route is predicated on established and reliable chemical transformations. The initial formation of the 1,2,4-triazole-3-thione from a thiosemicarbazide is a classic and high-yielding method for constructing the triazole ring.[2] Subsequent conversion to the triazol-3-one and then to the 3-chloro derivative provides a versatile intermediate. The chlorination of a hydroxyl group on a heteroaromatic ring is a standard transformation, often achieved with reagents like phosphorus oxychloride (POCl₃), which is known to be effective for such conversions.[4]

Visualizing the Synthesis Workflow

The overall synthetic workflow is depicted below, illustrating the progression from starting materials to the final chloro-triazole intermediate.

Sources

• 1. Novel 1, 2, 4-Triazoles as Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives [mdpi.com]
• 3. POCl3 chlorination of 4-quinazolones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole

Welcome to the technical support guide for the synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole. This document provides in-depth troubleshooting advice and answers to frequently asked questions to help you optimize your reaction, improve yield, and ensure the highest purity of your final product. As a crucial intermediate in the development of various pharmaceuticals, mastering its synthesis is a key step in advancing your research.

Overview of the Synthetic Pathway

The most common and reliable route to 5-Benzyl-3-chloro-1H-1,2,4-triazole is a two-step process. Understanding this workflow is the first step in effective troubleshooting.

• Step 1: Triazolone Formation. Cyclization of an appropriate precursor, typically derived from phenylacetic acid and aminoguanidine, to form the key intermediate, 5-benzyl-1H-1,2,4-triazol-3-ol (also known as 5-benzyl-1,2,4-triazolin-3-one).

• Step 2: Deoxychlorination. Conversion of the hydroxyl group of the triazolone to a chloride using a strong chlorinating agent, most commonly phosphorus oxychloride (POCl₃), often with additives like phosphorus pentachloride (PCl₅) to enhance reactivity.[1]

Caption: General two-step synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the synthesis. The question-and-answer format is designed to help you quickly identify and resolve experimental challenges.

Step 1: Triazolone Formation Issues

Question: My yield for the first step, the formation of 5-benzyl-1H-1,2,4-triazol-3-ol, is consistently low. What are the likely causes?

Answer: Low yields in this cyclization step often stem from incomplete reaction or suboptimal conditions. Here’s a breakdown of the key factors:

• Causality: The formation of the 1,2,4-triazole ring from an acid and aminoguanidine is a condensation reaction that requires significant energy to overcome the activation barrier and drive off water. If the temperature is too low or the reaction time is too short, the reaction will not proceed to completion.[2]

• Troubleshooting Steps:

  • Verify Reaction Conditions: This reaction is typically performed as a neat "fusion" reaction (melting the reactants together without solvent). Ensure your reaction temperature is high enough, often in the range of 150-180°C.[2]

  • Ensure Water Removal: The water produced during cyclization can inhibit the reaction. If performing in a high-boiling solvent, use a Dean-Stark apparatus to remove water as it forms. In a fusion reaction, ensure the setup allows water vapor to escape.

  • Check Reagent Purity: The starting materials, particularly aminoguanidine bicarbonate or hydrochloride, should be pure and dry. Moisture can interfere with the reaction.

  • Consider an Alternative Catalyst: While often performed without a catalyst, some syntheses of 1,2,4-triazoles benefit from a mild acid catalyst to facilitate cyclization.[3]

Data Summary: Optimizing Triazolone Formation

Parameter	Suboptimal Condition	Recommended Action	Rationale
Temperature	< 150°C	Increase to 160-180°C	Provides sufficient energy for condensation and water removal.
Reaction Time	< 2 hours	Extend to 3-5 hours	Ensures the reaction proceeds to completion.
Atmosphere	Open to air	Use a nitrogen atmosphere	Prevents potential oxidative side reactions at high temperatures.
Purity	Wet reagents	Dry reagents under vacuum	Prevents hydrolysis and side reactions.

Step 2: Deoxychlorination Issues

Question: My final product is contaminated with the starting triazolone. How can I drive the chlorination to completion?

Answer: This is the most common problem and indicates incomplete conversion of the hydroxyl group. The chlorination of a triazolone with POCl₃ is a robust but demanding reaction.

• Mechanistic Insight: The reaction proceeds via phosphorylation of the triazolone's oxygen atom, making it an excellent leaving group.[4] This is followed by a nucleophilic attack by a chloride ion. This process is often acid-mediated and requires high temperatures to proceed efficiently.[5]

• Troubleshooting Steps:

  • Increase Reaction Temperature & Time: This is a high-temperature reaction. Ensure you are refluxing the mixture vigorously (typically 100-110°C, the boiling point of POCl₃). Extend the reflux time from a few hours up to 8-12 hours if necessary.[6]

  • Use an Additive: Phosphorus pentachloride (PCl₅) is often used as a co-reagent with POCl₃. PCl₅ generates additional chloride ions in situ and acts as a dehydrating agent, pushing the reaction equilibrium towards the product.[7] A common ratio is a 3:1 mixture of POCl₃ to PCl₅.[6]

  • Add a Tertiary Amine Base: The addition of a high-boiling tertiary amine, like triethylamine (Et₃N) or diisopropylethylamine (DIPEA), can facilitate the initial phosphorylation step.[4][5] The base neutralizes the HCl generated, which can sometimes inhibit the reaction.

  • Ensure Anhydrous Conditions: POCl₃ reacts violently with water. Any moisture in your starting material or glassware will consume the reagent and reduce its effectiveness. Ensure the triazolone intermediate is thoroughly dried before this step.

Caption: Decision workflow for troubleshooting incomplete chlorination.

Question: My reaction mixture turned dark brown or black during the POCl₃ reflux. What causes this decomposition and how can I purify the product?

Answer: Dark coloration indicates decomposition, a common issue when heating organic materials with strong, dehydrating acid chlorides like POCl₃.

• Causality: The highly acidic and oxidative nature of hot POCl₃ can lead to charring and polymerization of the starting material or product. This is exacerbated by any impurities present in the triazolone intermediate.

• Prevention and Mitigation:

  • Purify the Intermediate: The single most effective way to prevent decomposition is to ensure the 5-benzyl-1H-1,2,4-triazol-3-ol intermediate is highly pure before chlorination. Recrystallize it from a suitable solvent (e.g., ethanol or water) to remove any residual starting materials or side products from the fusion step.

  • Control the Temperature: Do not overheat the reaction. A steady, controlled reflux is sufficient. Excessively high temperatures will accelerate decomposition.

  • Purification Strategy:

    • After the reaction is complete, carefully remove the excess POCl₃ under reduced pressure (this is critical and must be done in a well-ventilated fume hood with appropriate scrubbing).[6][8]

    • The dark, oily residue can then be dissolved in a suitable organic solvent like ethyl acetate or dichloromethane.

    • Wash the organic solution with cold water and then a saturated sodium bicarbonate solution to neutralize residual acids. Caution: This quench must be done slowly and carefully, as the reaction can be vigorous.

    • The desired product can often be purified from the baseline char by column chromatography on silica gel.

Frequently Asked Questions (FAQs)

Q1: What are the critical safety precautions for handling phosphorus oxychloride (POCl₃)?

A1: POCl₃ is highly corrosive, toxic, and water-reactive. Always handle it in a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including a lab coat, chemical splash goggles, and heavy-duty chemical-resistant gloves (butyl rubber is recommended). It reacts violently with water, releasing toxic HCl gas and phosphoric acid.[6] All glassware must be scrupulously dried before use. Have a sodium bicarbonate solution ready for quenching and neutralizing spills.

Q2: Can I use a different chlorinating agent, like thionyl chloride (SOCl₂)?

A2: While SOCl₂ is a common chlorinating agent for converting alcohols to alkyl chlorides, POCl₃ is generally more effective and common for converting heteroaromatic hydroxyl groups (like in triazolones and quinazolones) to chlorides.[1][6] SOCl₂ may work but often requires harsher conditions or catalytic DMF (Vilsmeier-Haack conditions) and can lead to different side product profiles. For this specific transformation, POCl₃ or a POCl₃/PCl₅ mixture is the standard and most reliable choice.[1][7]

Q3: How should I properly quench and work up the chlorination reaction?

A3: A safe and effective workup is crucial.

• Cool Down: Allow the reaction mixture to cool to room temperature.

• Remove Excess POCl₃: If possible, remove the bulk of the excess POCl₃ by rotary evaporation. This significantly reduces the violence of the subsequent quench.[6]

• Quench on Ice: Very slowly and carefully pour the reaction residue onto crushed ice with stirring. This should be done in a large beaker within a fume hood, as large volumes of HCl gas will be evolved.

• Basify: Once the initial vigorous reaction has subsided, slowly neutralize the acidic solution by adding a base, such as a saturated solution of sodium bicarbonate or dilute sodium hydroxide, until the pH is neutral or slightly basic (~pH 8).

• Extract: The solid product that precipitates can be collected by filtration. If the product is soluble, extract the aqueous mixture several times with an appropriate organic solvent (e.g., ethyl acetate).

• Dry and Concentrate: Dry the combined organic extracts over an anhydrous salt (like Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.

Q4: What analytical techniques are best for monitoring the reaction and confirming the product?

A4:

• Reaction Monitoring: Thin-Layer Chromatography (TLC) is the most straightforward method. The starting triazolone is quite polar and will have a low Rf value, while the chlorinated product is much less polar and will have a significantly higher Rf. A mobile phase of 30-50% ethyl acetate in hexanes is a good starting point.

• Product Confirmation:

  • NMR Spectroscopy (¹H and ¹³C): This is the definitive method for structural confirmation. You should see the disappearance of the N-H and O-H protons from the triazolone and the appearance of the characteristic aromatic and benzylic proton signals for the product.

  • Mass Spectrometry (MS): This will confirm the molecular weight of the product and show the characteristic isotopic pattern for a monochlorinated compound (an M+2 peak that is about one-third the intensity of the M peak).

  • Infrared (IR) Spectroscopy: You will see the disappearance of the broad O-H and C=O stretches from the triazolone starting material.

References

• ACS GCI Pharmaceutical Roundtable. (2026).
• Siddaiah, V., et al. (2011). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. PMC - NIH.
• Nasuhipur, F., et al. (2023). POCl3 mediated one-pot deoxygenative aromatization and electrophilic chlorination of dihydroxy-2-methyl-4-oxo-indeno[1,2-b]pyrroles. RSC Publishing.
• ISRES Publishing. (n.d.). Synthesis of 1,2,4 triazole compounds. ISRES.
• ResearchGate. (2013). What experimental procedure works best for chlorinating quinazolones using POCl3, POCl3/PCl5, SOCl2/cat. DMF?.
• Nasuhipur, F., et al. (2023). POCl3 mediated one-pot deoxygenative aromatization and electrophilic chlorination of dihydroxy-2-methyl-4-oxo-indeno[1,2-b]pyrroles. NIH.
• The Royal Society of Chemistry. (2013). Recyclable ruthenium(II) complex supported on magnetic nanoparticles: A regioselective catalyst for alkyne azide cycloaddition. The Royal Society of Chemistry.
• Organic Chemistry Portal. (n.d.). Synthesis of 1H-1,2,4-triazoles. Organic Chemistry Portal.
• ResearchGate. (2014). How should I proceed in Chlorination using POCl3?.
• Indian Chemical Society. (n.d.).
• Der Pharma Chemica. (n.d.).
• PubMed. (2011).
• ResearchGate. (2025). Synthesis of Some New 1,2,4-Triazole Derivatives Starting from 3-(4-Chlorophenyl)-5-(4-methoxybenzyl)-4 H -1,2,4-triazol with Anti-Lipase and Anti-Urease Activities.
• ResearchGate. (2015). Can anyone tell me what is the problem in the synthesis of 1,2,4 triazole from aminoguanidinium hydrogen carbonate but the yield is much low?.
• ResearchGate. (2020). A review on synthetic procedures and applications of phosphorus oxychloride (POCl 3 ) in the last biennial period (2018–19).
• Google Patents. (n.d.). Purification of triazoles.
• ResearchGate. (2025).
• NIH. (n.d.).
• ResearchGate. (n.d.). Characterization and purification of 1,2,4-triazole-containing phthalocyaninessynthesized by microwave method and structure elucidation by spectroscopictechniques.
• Google Patents. (n.d.). Method for recovering phosphorus oxychloride in chlorination reaction of hydroxyl compound.
• SciSpace. (n.d.).
• Google Patents. (n.d.). Method for synthesizing phenylacetic acid from benzyl chloride carbonyl.
• SciSpace. (2022). Synthesis methods of 1,2,3-/ 1,2,4-triazoles: A review. SciSpace.
• MDPI. (n.d.). 1,2,4-Triazoles as Important Antibacterial Agents. MDPI.

Sources

• 1. Deoxychlorination - Wordpress [reagents.acsgcipr.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. POCl3 chlorination of 4-quinazolones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. indianchemicalsociety.com [indianchemicalsociety.com]
• 8. CN114455557A - Method for recovering phosphorus oxychloride in chlorination reaction of hydroxyl compound - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole

Welcome to the technical support guide for the synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole. This resource is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the challenges of this synthetic pathway. Our aim is to equip you with the expertise to identify, understand, and resolve common side reactions and experimental hurdles, ensuring a successful and efficient synthesis.

I. Synthetic Overview & Key Challenges

The synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole is a multi-step process that, while established, presents several critical junctures where side reactions can occur, leading to impurities and reduced yields. The most common synthetic route involves two key transformations:

• Cyclization: The formation of the 1,2,4-triazole ring, typically by the base-catalyzed cyclization of a benzyl-thiosemicarbazide derivative to yield 5-benzyl-1H-1,2,4-triazole-3-thiol.

• Chlorination: The conversion of the resulting thiol to the target 3-chloro-1,2,4-triazole, often employing a chlorinating agent like phosphorus oxychloride (POCl₃).

Each of these steps is prone to specific side reactions that can complicate the synthesis and purification processes. This guide will address these challenges in a question-and-answer format, providing both mechanistic insights and practical, field-proven solutions.

Experimental Workflow Overview

Caption: General synthetic workflow for 5-Benzyl-3-chloro-1H-1,2,4-triazole.

II. Troubleshooting Guide & FAQs

Part A: Cyclization to 5-Benzyl-1H-1,2,4-triazole-3-thiol

Question 1: My cyclization reaction to form the triazole-thiol precursor is showing low yield and multiple spots on TLC. What are the likely side products and how can I improve the yield?

Answer:

Low yields and multiple impurities during the cyclization of benzyl thiosemicarbazide derivatives are common issues. The primary causes often revolve around incomplete cyclization and the formation of stable, non-cyclized intermediates or alternative cyclization products.

Root Causes & Mechanistic Insight:

• Incomplete Cyclization: The reaction may stall at the acylthiosemicarbazide stage, especially if the reaction conditions (temperature, base concentration) are not optimal. The solubility of this intermediate can also play a role; if it precipitates from the reaction mixture, it may not proceed to the cyclized product.[1]

• Formation of 1,3,4-Thiadiazoles: Under acidic conditions, or with certain starting materials, there is a possibility of competitive cyclization to form a 2-amino-5-benzyl-1,3,4-thiadiazole isomer. This occurs through a different ring-closing mechanism where the thiol sulfur attacks the carbonyl carbon.

• Oxidative Dimerization: The thiol product can be susceptible to oxidation, leading to the formation of a disulfide-linked dimer, especially during workup if exposed to air for extended periods in a basic medium.

Troubleshooting Protocol:

• Optimize Base and Solvent: The cyclization is typically base-catalyzed. Ensure you are using a sufficient molar excess of a strong base like potassium hydroxide or sodium hydroxide (typically 2-4 equivalents). The choice of solvent is also critical; high-boiling polar solvents like ethanol, n-butanol, or DMF are often effective in ensuring all reactants remain in solution at the reaction temperature.

• Reaction Temperature and Time: Refluxing for an adequate duration is crucial for driving the reaction to completion. Monitor the reaction by TLC until the starting material is consumed. Typical reaction times can range from 4 to 12 hours.

• Inert Atmosphere: To minimize oxidative side reactions, particularly the formation of disulfides, conduct the reaction and workup under an inert atmosphere (e.g., nitrogen or argon).

• Workup Procedure: Upon completion, cool the reaction mixture and carefully acidify with a mineral acid (e.g., HCl) to a pH of around 5-6 to precipitate the triazole-thiol product. Avoid overly acidic conditions which can promote the formation of the thiadiazole. Wash the precipitate thoroughly with water to remove inorganic salts.

Problem Diagnosis and Impurity Identification

Observed Issue	Potential Cause	Analytical Confirmation
Persistent starting material spot on TLC	Incomplete reaction	¹H NMR: Presence of signals corresponding to the acylthiosemicarbazide.
Additional spot with different Rf	Formation of 1,3,4-thiadiazole isomer	Mass Spectrometry: Isomer will have the same mass as the product. ¹³C NMR will show different chemical shifts for the ring carbons.
Oily or intractable product	Presence of disulfide dimer	Mass Spectrometry: A peak corresponding to twice the mass of the product minus two protons.

Logical Flow for Troubleshooting Low Cyclization Yield

Caption: Troubleshooting flowchart for low yield in the cyclization step.

Part B: Chlorination of 5-Benzyl-1H-1,2,4-triazole-3-thiol

Question 2: My chlorination reaction with POCl₃ is incomplete, and I'm observing a significant amount of starting material even after prolonged heating. What could be the issue?

Answer:

Incomplete chlorination of 5-benzyl-1H-1,2,4-triazole-3-thiol using phosphorus oxychloride (POCl₃) is a frequent problem that can often be traced back to the tautomeric nature of the starting material and the reaction conditions.

Root Causes & Mechanistic Insight:

• Thiol-Thione Tautomerism: The triazole-thiol exists in equilibrium with its thione tautomer. The chlorination reaction is believed to proceed through the tautomeric triazolone (the oxygen analog of the thione), which is formed in situ. If the equilibrium favors the thiol form, the initial phosphorylation by POCl₃, which is a key step in the chlorination of heterocyclic "ones", may be slow or inefficient.

• Insufficient Temperature/Time: The conversion of the phosphorylated intermediate to the chloro-derivative requires a certain activation energy. If the reaction temperature is too low or the heating time is insufficient, the reaction may not go to completion.

• Hydrolysis during Workup: POCl₃ is highly reactive towards water. If the workup is not performed carefully, any remaining activated intermediates or even the product itself can be hydrolyzed back to the starting triazolone/thiol. A common observation is the disappearance of the starting material on a TLC of the crude reaction mixture, only for it to reappear after aqueous workup.[2]

Troubleshooting Protocol:

• Ensure Anhydrous Conditions: Use freshly distilled POCl₃ and ensure all glassware is thoroughly dried. The reaction should be conducted under a strictly inert atmosphere (nitrogen or argon) to prevent the ingress of moisture.

• Optimize Reaction Temperature and Time: A common procedure is to heat the mixture of the triazole-thiol and POCl₃ (often in excess, which can also act as the solvent) at reflux (approx. 106 °C) for several hours. Monitor the reaction progress by quenching a small aliquot and analyzing by TLC or LC-MS.

• Use of a Co-solvent or Additive: In some cases, the addition of a high-boiling inert solvent such as toluene or xylene can help to maintain a consistent reaction temperature. The addition of a tertiary amine base (e.g., triethylamine or N,N-dimethylaniline) in catalytic or stoichiometric amounts can facilitate the reaction by acting as a hydrogen chloride scavenger and promoting the formation of the reactive intermediate.

• Careful Workup: After the reaction is complete, the excess POCl₃ must be removed, typically by distillation under reduced pressure. The residue is then quenched by carefully and slowly pouring it onto crushed ice with vigorous stirring. The product can then be extracted with an organic solvent like ethyl acetate or dichloromethane.

Question 3: My final product after chlorination is a dark, oily substance, and purification is proving difficult. What are the likely side products?

Answer:

The formation of a dark, complex mixture during chlorination with POCl₃ suggests the occurrence of significant side reactions. Understanding these potential byproducts is key to optimizing the reaction and purification strategy.

Root Causes & Mechanistic Insight:

• Over-chlorination and Ring Opening: POCl₃ is a powerful dehydrating and chlorinating agent. Under harsh conditions (prolonged heating, high temperatures), it can lead to over-chlorination at other positions on the triazole or benzyl rings, or even ring-opening of the triazole.

• Formation of Disulfide: As with the cyclization step, oxidative conditions can lead to the formation of the disulfide of the starting material. This can be exacerbated if the chlorination is incomplete and the unreacted thiol is exposed to air during workup.

• Phosphorylated Intermediates: If the reaction does not go to completion, various phosphorylated intermediates may be present in the crude product. These are often unstable and can decompose during workup or purification, contributing to the complex mixture.[3]

• Reaction with the Benzyl Group: While less common, under very harsh conditions, POCl₃ could potentially react with the benzyl group, leading to chlorinated or rearranged byproducts.[4]

Troubleshooting and Purification Strategy:

• Milder Reaction Conditions: If extensive side product formation is observed, consider lowering the reaction temperature and carefully monitoring the reaction to stop it as soon as the starting material is consumed.

• Alternative Chlorinating Agents: If POCl₃ consistently gives poor results, consider alternative chlorinating agents. A mixture of triphenylphosphine (PPh₃) and carbon tetrachloride (CCl₄) or N-chlorosuccinimide (NCS) can sometimes provide a cleaner conversion of the corresponding triazolone to the chloro derivative.

• Purification Protocol:

  • Initial Workup: After quenching the reaction, wash the organic extract with a sodium bicarbonate solution to remove acidic impurities, followed by a brine wash.

  • Column Chromatography: Purification by column chromatography on silica gel is often necessary. A gradient elution system, starting with a non-polar solvent like hexane and gradually increasing the polarity with ethyl acetate, is typically effective in separating the desired product from less polar impurities (like over-chlorinated byproducts) and more polar impurities (like the starting thiol or triazolone).

  • Recrystallization: If a solid product is obtained after chromatography, recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexane) can further enhance purity.

Key Reaction Parameters for Chlorination

Parameter	Standard Condition	Troubleshooting Adjustment	Rationale
Chlorinating Agent	POCl₃ (excess)	POCl₃ with a tertiary amine base; PPh₃/CCl₄; NCS	To improve reactivity or for a milder reaction.
Temperature	Reflux (106 °C)	70-90 °C	To reduce the formation of degradation products.
Reaction Time	4-12 hours	Monitor by TLC/LC-MS to avoid prolonged heating.	To minimize side reactions.
Workup	Quench with ice water	Careful removal of excess POCl₃ by distillation before quenching.	To prevent hydrolysis of the product and intermediates.

Mechanism of Chlorination and Side Reactions

Caption: Simplified mechanism of chlorination and common side reactions.

III. References

• Bahrami, K., Khodaei, M. M., & Soheilizad, M. (2009). Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides. The Journal of Organic Chemistry, 74(24), 9287–9291. Available at: [Link]

• Rollas, S., & Küçükgüzel, Ş. G. (2007). Biological Activities of Thiosemicarbazide Derivatives. Mini-Reviews in Medicinal Chemistry, 7(8), 835-843. Available at: [Link]

• Gomha, S. M., & Riyadh, S. M. (2011). Synthesis of triazolo[4,3-b][1][5][6][7]tetrazines and triazolo[3,4-b][1][6][8]thiadiazines using chitosan as a green catalyst. Arkivoc, 2011(10), 58-68. Available at: [Link]

• Kadaba, P. K. (1984). Synthesis of some 3-aroyl- and 3-heteroyl-5-aryl-1H-1,2,4-triazoles. Journal of Heterocyclic Chemistry, 21(2), 429-431. Available at: [Link]

• Holla, B. S., Veerendra, B., Shivananda, M. K., & Poojary, B. (2003). Synthesis characterization and anticancer activity studies on some 2,4-dichloro-5-fluorophenyl containing triazolothiadiazoles. European Journal of Medicinal Chemistry, 38(7-8), 759-767. Available at: [Link]

• Chou, J. Y., & Lai, C. H. (2012). A convenient and efficient synthesis of 3-substituted 5-mercapto-1,2,4-triazoles. Tetrahedron Letters, 53(1), 109-111. Available at: [Link]

• Hughes, D. L. (2011). POCl3 chlorination of 4-quinazolones. Organic Process Research & Development, 15(3), 574-582. Available at: [Link]

• Veisi, H. (2012). Convenient One-Pot Synthesis of Sulfonamides from Thiols and Disulfides Using 1,3-Dichloro-5,5-dimethylhydantoin (DCH). Bulletin of the Korean Chemical Society, 33(2), 383-386. Available at: [Link]

• Demirbas, N., Karaoglu, S. A., Demirbas, A., & Sancak, K. (2004). Synthesis and antimicrobial activities of some new 1-(5-phenylamino-[1][8]thiadiazol-2-yl-methyl)-5-oxo-[1]triazole and 1-(4-phenyl-5-thioxo-[1]triazol-3-yl-methyl)-5-oxo-[1][6]triazole derivatives. European Journal of Medicinal Chemistry, 39(9), 793-804. Available at: [Link]

• Wikipedia. (n.d.). Phosphoryl chloride. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. A recent overview on the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phosphonic acid mediated practical dehalogenation and benzylation with benzyl halides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of Biologically Relevant 1,2,3- and 1,3,4-Triazoles: From Classical Pathway to Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Reaction Conditions for 1,2,4-Triazole Derivatization

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for 1,2,4-triazole derivatization. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of synthesizing this vital heterocyclic scaffold. As a core motif in numerous pharmaceuticals and functional materials, the efficient synthesis of 1,2,4-triazoles is paramount.[1] This resource provides field-proven insights, troubleshooting strategies, and optimized protocols to help you overcome common experimental hurdles.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level, common issues encountered during 1,2,4-triazole synthesis.

Q1: My 1,2,4-triazole synthesis is resulting in a very low yield. What are the primary parameters I should investigate first?

A1: Low yield is a common issue that can typically be traced back to a few key parameters. Systematically evaluate the following:

• Catalyst Activity: If using a metal-catalyzed reaction (e.g., Copper), ensure the catalyst is active and used in the correct loading.[2] Some copper catalysts require an inert atmosphere to prevent oxidation.[2] For acid-catalyzed methods, ensure the acid is not neutralized by basic functional groups on your substrates.

• Reaction Temperature: Temperature plays a critical role.[3][4] Some reactions require heating (e.g., 80°C) to overcome activation barriers, while others might yield different products at elevated temperatures.[3][4] Verify the optimal temperature for your specific synthetic route.

• Solvent Choice: The polarity and boiling point of the solvent can significantly impact reaction rate and solubility of reactants. Common solvents include DMF, DMSO, acetonitrile, and alcohols.[2] Ensure your reactants are soluble and the solvent is appropriate for the reaction temperature.

• Purity of Reagents: The purity of starting materials, particularly hydrazines, amidines, and their salts, is crucial. Impurities can inhibit the catalyst or lead to unwanted side reactions.

Q2: I'm observing a mixture of regioisomers (e.g., 1,3,5- and 1,2,4-trisubstituted, or 1,3- and 1,5-disubstituted). How can I improve regioselectivity?

A2: Regioselectivity is a well-documented challenge in triazole synthesis, often governed by the choice of catalyst and the electronic properties of the substrates.

• Catalyst-Controlled Regioselectivity: The choice of metal catalyst is a powerful tool for directing regiochemistry. For example, in the [3+2] cycloaddition of aryl diazonium salts and isocyanides, using a silver(I) catalyst selectively yields 1,3-disubstituted-1,2,4-triazoles, whereas a copper catalyst favors the formation of 1,5-disubstituted-1,2,4-triazoles.[3]

• Starting Material Design: The steric and electronic nature of the substituents on your starting materials can direct the cyclization. Bulky groups may sterically hinder one reaction pathway, favoring another.

• Reaction Conditions: In some cases, adjusting the base or solvent can influence the equilibrium between intermediates, thereby affecting the final isomeric ratio.

Q3: My reaction is sluggish, and TLC/LC-MS analysis shows a significant amount of unconsumed starting material even after extended reaction times. What does this suggest?

A3: Incomplete conversion points to issues with reaction kinetics or equilibrium.

• Insufficient Activation: The reaction may not have enough energy to proceed. Consider incrementally increasing the temperature or switching to a higher-boiling solvent (within the stability limits of your compounds). Microwave irradiation can also be an effective method for accelerating slow reactions.[5]

• Catalyst Deactivation: The catalyst may be poisoned by impurities or degrade over the course of the reaction. Consider adding a fresh batch of catalyst or using a more robust catalytic system, such as a supported heterogeneous catalyst that can sometimes be recycled.[3][4]

• Reversible Reaction: If the reaction is reversible, you may be at equilibrium. Try removing a byproduct (e.g., water, if it's a condensation reaction) using a Dean-Stark trap or adding a desiccant like Na₂SO₄ to drive the reaction forward.[3]

Section 2: In-Depth Troubleshooting Guide

This guide provides a systematic approach to diagnosing and solving specific experimental problems.

Troubleshooting Workflow

Before diving into specific issues, follow this general diagnostic workflow to efficiently identify the root cause of a failed or suboptimal reaction.

Caption: General troubleshooting workflow for 1,2,4-triazole synthesis.

Problem 1: Persistent Formation of Side Products

Q: My main product is contaminated with a persistent impurity that is difficult to separate. How do I identify and eliminate it?

A: Side product formation often arises from competing reaction pathways or degradation.

• Causality - Competing Pathways: Many 1,2,4-triazole syntheses involve the formation of an intermediate that can cyclize in different ways or react with other species. For instance, in syntheses starting from hydrazones, an intermediate might undergo oxidative dimerization if the cyclization step is slow.[3]

• Solution - Control Reaction Kinetics:

  • Slow Addition: Instead of adding all reagents at once, try a slow, dropwise addition of one key reactant. This keeps its instantaneous concentration low, disfavoring side reactions that are higher order with respect to that reactant.

  • Temperature Control: Run the reaction at the lowest temperature that still affords a reasonable reaction rate. Higher temperatures can provide the activation energy for undesired pathways.

• Causality - Degradation: The desired 1,2,4-triazole product or a key intermediate might be unstable under the reaction conditions (e.g., strongly acidic, basic, or high temperature).

• Solution - Milder Conditions:

  • Use a Weaker Base: If using a strong base like K₃PO₄, consider switching to a weaker, non-nucleophilic base like 1,4-diazabicyclo[2.2.2]octane (DABCO), which has been shown to be critical in some metal-free syntheses.[3][4]

  • Catalyst Choice: Opt for milder, more efficient catalytic systems. For example, some modern copper-catalyzed procedures can proceed at room temperature, minimizing thermal degradation.[2]

Problem 2: Difficulty with Product Purification

Q: My crude product is an oil or a complex mixture that is difficult to purify by column chromatography. What are my options?

A: Purification of polar, nitrogen-containing heterocycles can be challenging.

• Causality - High Polarity: The nitrogen atoms in the triazole ring make the molecule polar and capable of strong interactions with silica gel, often leading to tailing and poor separation on columns.

• Solution - Alternative Purification Strategies:

  • Acid-Base Extraction: If your product has a different pKa from the impurities, perform a liquid-liquid extraction. Dissolve the crude mixture in an organic solvent (e.g., ethyl acetate) and wash with a dilute acid (e.g., 1M HCl) to extract basic impurities, or a dilute base (e.g., 1M NaHCO₃) to remove acidic impurities.

  • Crystallization: This is the most effective method for obtaining highly pure material. Screen a variety of solvent systems (e.g., ethanol/water, ethyl acetate/hexanes, dichloromethane/pentane) to find conditions that will selectively crystallize your product.

  • Chromatography Modification: If a column is necessary, try deactivating the silica gel by pre-treating it with a solvent system containing a small amount of a basic modifier like triethylamine (~1%) or ammonia in methanol. This can significantly reduce tailing. Alternatively, consider using a different stationary phase like alumina.

Section 3: Data-Driven Optimization & Protocols

Key Parameter Optimization Table

The following table summarizes optimized conditions from various successful 1,2,4-triazole syntheses, providing a starting point for your experiments.

Synthesis Method	Key Reactants	Catalyst / Reagent	Base	Solvent	Temp (°C)	Typical Yield	Reference
Oxidative Cyclization	Amidrazones + Anhydrides	HClO₄-SiO₂ (recyclable)	-	Solvent-free	80	55-95%	[3][4]
Oxidative Cyclization	Hydrazones + Amines	Iodine (I₂) / TBHP	-	-	-	up to 92%	[3]
Copper-Catalyzed	Nitriles + Hydroxylamine HCl	Cu(OAc)₂	-	-	-	Moderate-High	[2]
Metal-Free Cycloaddition	Aryl diazonium salts + Azalactone	N-Bu₄NCl	-	Acetonitrile	Room Temp	Good	[3]
Microwave-Assisted	Hydrazines + Formamide	None	-	-	Microwave	Good	[5]
Electrochemical	Aryl hydrazines + Alcohols	NH₄OAc / t-BuOK	-	Alcohol	Room Temp	Good-Excellent	[2]

Detailed Experimental Protocol: Copper-Catalyzed Synthesis of 3,5-Disubstituted-1,2,4-triazoles

This protocol is adapted from established copper-catalyzed methods for synthesizing 1,2,4-triazoles from nitriles and hydroxylamine, which is noted for its tolerance of various functional groups.[2]

Self-Validation System: The success of this protocol relies on the sequential formation of an amidoxime intermediate, followed by copper-catalyzed condensation and cyclization. Monitoring the reaction by TLC or LC-MS should show the disappearance of the starting nitrile and the transient appearance/disappearance of the amidoxime before the final product spot appears.

Materials:

• Nitrile (Substrate 1, 1.0 eq)

• Hydroxylamine Hydrochloride (1.1 eq)

• Second Nitrile (Substrate 2, 1.0 eq)

• Copper(II) Acetate (Cu(OAc)₂, 10 mol%)

• Base (e.g., K₃PO₄, 2.0 eq)

• Solvent (e.g., DMF or DMSO)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Step 1: Amidoxime Formation. To a round-bottom flask under an inert atmosphere, add the first nitrile (Substrate 1), hydroxylamine hydrochloride, base, and solvent.

• Stir the mixture at room temperature (or gentle heating, e.g., 50°C) for 2-4 hours until the starting nitrile is consumed (monitor by TLC/LC-MS). This step forms the amidoxime intermediate.

• Step 2: Cyclization. To the reaction mixture containing the in situ generated amidoxime, add the second nitrile (Substrate 2) and Cu(OAc)₂.

• Heat the reaction mixture to 100-120°C and stir for 12-24 hours. Monitor the reaction for the formation of the 1,2,4-triazole product.

• Step 3: Work-up. After the reaction is complete, cool the mixture to room temperature. Dilute with water and extract the product with an organic solvent (e.g., ethyl acetate, 3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Step 4: Purification. Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the final 3,5-disubstituted-1,2,4-triazole.

Mechanistic Insight: Regioselectivity Control

Understanding the mechanism is key to troubleshooting. The choice of catalyst can fundamentally alter the reaction pathway in cycloaddition reactions.

Sources

• 1. chemmethod.com [chemmethod.com]
• 2. isres.org [isres.org]
• 3. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 4. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1H-1,2,4-Triazole synthesis [organic-chemistry.org]

Technical Support Center: Copper-Catalyzed 1,2,4-Triazole Synthesis

Welcome to the technical support center for copper-catalyzed 1,2,4-triazole synthesis. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges encountered during the synthesis of 1,2,4-triazoles using copper catalysis, providing in-depth, field-proven insights in a troubleshooting-focused question-and-answer format. Our goal is to not only offer solutions but also to explain the underlying chemical principles to empower you in your experimental work.

Frequently Asked Questions (FAQs) & Troubleshooting

Issue 1: Low or No Product Yield

Question: My copper-catalyzed reaction is resulting in a very low yield or no desired 1,2,4-triazole product. What are the potential causes and how can I rectify this?

Answer: Low or no yield in a copper-catalyzed 1,2,4-triazole synthesis can stem from several factors, primarily related to the catalyst's activity, the integrity of your starting materials, and the reaction conditions.

• Catalyst Inactivity: The active catalytic species in these reactions is typically a Cu(I) species. If you are starting with a Cu(II) salt (e.g., CuSO₄ or Cu(OAc)₂), a reducing agent is often necessary to generate the active Cu(I) catalyst in situ. Inadequate reduction will lead to a stalled reaction. Conversely, the Cu(I) species can be sensitive to oxidation by atmospheric oxygen, which would render it inactive.[1][2][3]

  • Troubleshooting Steps:

    • Inert Atmosphere: Ensure your reaction is conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the Cu(I) catalyst.[4]

    • Reducing Agents: If using a Cu(II) precursor, ensure you have an appropriate reducing agent, such as sodium ascorbate, in your reaction mixture.

    • Catalyst Choice: Consider using a more stable, pre-formed Cu(I) catalyst or a ligand that can stabilize the Cu(I) oxidation state.

• Starting Material Quality: The purity of your starting materials, such as nitriles, amidines, or hydroxylamine, is crucial. Impurities can poison the catalyst or lead to unwanted side reactions.

  • Troubleshooting Steps:

    • Purity Check: Verify the purity of your starting materials using appropriate analytical techniques (e.g., NMR, GC-MS).

    • Purification: Purify starting materials if necessary. For example, distill liquid reagents and recrystallize solid reagents.

• Sub-optimal Reaction Conditions: Temperature, solvent, and base are critical parameters that can significantly impact the reaction outcome.

  • Troubleshooting Steps:

    • Temperature Screening: The optimal temperature can be substrate-dependent. A systematic screening of the reaction temperature is advisable. Some reactions proceed well at room temperature, while others require elevated temperatures.[1][5]

    • Solvent Selection: The choice of solvent can influence the solubility of reagents and the stability of the catalyst. Common solvents include DMSO, DMF, and t-BuOH.[3][6] It's important to use anhydrous solvents, as water can sometimes interfere with the reaction.

    • Base Optimization: The choice and amount of base (e.g., K₃PO₄, Cs₂CO₃) can be critical.[4][7] An inappropriate base can lead to side reactions or incomplete conversion. A screening of different bases may be necessary.

Issue 2: Formation of Significant Side Products

Question: My reaction is producing the desired 1,2,4-triazole, but I'm also observing significant amounts of side products. What are these side products and how can I minimize their formation?

Answer: The formation of side products is a common issue and can often be attributed to the reactivity of the starting materials and intermediates.

• Homocoupling of Starting Materials: In some cases, starting materials can undergo homocoupling reactions, leading to undesired dimers or polymers. This is particularly relevant in reactions involving terminal alkynes in the synthesis of 1,2,3-triazoles, a related class of compounds often synthesized via copper catalysis.

  • Troubleshooting Steps:

    • Ligand Addition: The use of appropriate ligands can often suppress side reactions by stabilizing the copper catalyst and modulating its reactivity. Nitrogen-based ligands are commonly employed.[3]

    • Controlled Addition: A slow, controlled addition of one of the reactants can sometimes minimize its homocoupling by keeping its instantaneous concentration low.

• Formation of Isomeric Products: Depending on the specific synthetic route, the formation of regioisomers is a possibility. For instance, in the synthesis of disubstituted 1,2,4-triazoles, different isomers can be formed depending on which nitrogen atom of an intermediate attacks a nitrile.[1][4]

  • Troubleshooting Steps:

    • Catalyst/Ligand System: The choice of the copper catalyst and ligand system can have a profound impact on the regioselectivity of the reaction.[1][4] A thorough literature search for your specific substrate class for recommended catalyst systems is advised.

    • Reaction Conditions: Temperature and solvent can also influence the isomeric ratio. A systematic optimization of these parameters may be required.

Issue 3: Difficulty with Product Purification

Question: I am having trouble purifying my 1,2,4-triazole product from the reaction mixture. What are the common impurities and what are the best purification strategies?

Answer: Purification challenges often arise from residual copper catalyst, inorganic salts from the base, and polar side products.

• Removal of Copper Catalyst: Copper salts can be notoriously difficult to remove completely, especially if your product has chelating moieties.

  • Troubleshooting Steps:

    • Aqueous Wash: A common method is to wash the organic extract with an aqueous solution of a chelating agent like EDTA or a dilute ammonium hydroxide solution.

    • Filtration through Silica Gel: Passing the crude product through a short plug of silica gel can effectively remove a significant portion of the copper salts.

    • Use of Heterogeneous Catalysts: Employing a supported copper catalyst that can be easily filtered off at the end of the reaction can simplify purification significantly.[7]

• Removal of Inorganic Salts: Bases like K₃PO₄ and Cs₂CO₃ are often used in these reactions and need to be removed.

  • Troubleshooting Steps:

    • Aqueous Workup: A standard aqueous workup where the reaction mixture is partitioned between an organic solvent and water is usually effective in removing these salts.

    • Filtration: If the salt is not soluble in the reaction solvent, it can be removed by filtration before workup.

• Separation from Polar Side Products: The formation of polar side products can make chromatographic purification challenging.

  • Troubleshooting Steps:

    • Recrystallization: If your product is a solid, recrystallization can be a highly effective purification method.

    • Chromatography Optimization: A systematic screening of different solvent systems for column chromatography is recommended. Sometimes, the addition of a small amount of a polar solvent like methanol or a base like triethylamine to the eluent can improve separation.

General Experimental Protocol: Copper-Catalyzed Synthesis of 3,5-Disubstituted-1,2,4-Triazoles from Nitriles and Amidines

This protocol is a general guideline and may require optimization for specific substrates.

• Reaction Setup: To an oven-dried Schlenk tube, add the amidine hydrochloride (1.0 mmol), the nitrile (1.2 mmol), Cu(I) catalyst (e.g., CuI, 5 mol%), a ligand (if necessary, 10 mol%), and a base (e.g., K₃PO₄, 2.0 mmol).

• Inert Atmosphere: Evacuate and backfill the Schlenk tube with an inert gas (e.g., argon or nitrogen) three times.

• Solvent Addition: Add anhydrous solvent (e.g., DMSO, 3 mL) via syringe.

• Reaction: Stir the reaction mixture at the desired temperature (e.g., 120 °C) for the specified time (e.g., 12-24 hours). Monitor the reaction progress by TLC or LC-MS.

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel or by recrystallization.

Visualizing the Process

Reaction Mechanism

The following diagram illustrates a plausible catalytic cycle for the copper-catalyzed synthesis of a 1,2,4-triazole from an amidine and a nitrile.

Caption: Plausible catalytic cycle for 1,2,4-triazole synthesis.

Troubleshooting Workflow

This workflow provides a logical sequence of steps to diagnose and resolve common issues in your synthesis.

Sources

• 1. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 4. isres.org [isres.org]
• 5. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. 1H-1,2,4-Triazole synthesis [organic-chemistry.org]

Technical Support Center: Purification of Crude 5-Benzyl-3-chloro-1H-1,2,4-triazole

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis and purification of 5-Benzyl-3-chloro-1H-1,2,4-triazole. As a key intermediate in the synthesis of various biologically active molecules, achieving high purity is critical. This document provides in-depth troubleshooting advice and frequently asked questions to address common challenges encountered during the purification process.

Assumed Synthetic Pathway

To effectively troubleshoot purification, it is essential to understand the potential sources of impurities. A common and logical synthetic route to 5-Benzyl-3-chloro-1H-1,2,4-triazole involves a two-step process:

• Formation of 5-Benzyl-1H-1,2,4-triazol-3-ol: This intermediate is typically synthesized via the cyclization of an appropriate amidrazone precursor. The amidrazone itself can be formed from the reaction of a nitrile (e.g., benzyl cyanide) with a hydrazine derivative, followed by reaction with a source of the carbonyl group (e.g., phosgene or a chloroformate).

• Chlorination of 5-Benzyl-1H-1,2,4-triazol-3-ol: The hydroxyl group of the triazol-3-ol is then replaced with a chlorine atom, commonly using a chlorinating agent such as phosphorus oxychloride (POCl₃).

This synthetic approach can introduce a range of impurities, including unreacted starting materials, intermediates, and byproducts from side reactions.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of 5-Benzyl-3-chloro-1H-1,2,4-triazole.

Issue 1: Multiple Spots on TLC After Initial Work-up

Q: My initial thin-layer chromatography (TLC) analysis of the crude product shows multiple spots. What are the likely identities of these impurities?

A: The presence of multiple spots on TLC is common before purification and can be attributed to several factors related to the synthetic pathway. Here’s a breakdown of the probable impurities based on their typical polarity:

• High Rf (Less Polar) Impurities:

  • Unreacted Benzyl Cyanide: If the initial amidrazone formation was incomplete, the starting nitrile may persist.

  • Over-chlorinated Byproducts: Under harsh chlorination conditions, chlorination on the benzyl ring can occur, leading to less polar dichlorinated species.

• Medium Rf Impurity (Product Spot):

  • 5-Benzyl-3-chloro-1H-1,2,4-triazole: This is your target compound.

• Low Rf (More Polar) Impurities:

  • Unreacted 5-Benzyl-1H-1,2,4-triazol-3-ol: Incomplete chlorination is a very common source of a major, more polar impurity. This is often the most significant impurity to remove.[1]

  • Hydrolyzed Product: The chloro group on the triazole ring can be susceptible to hydrolysis back to the hydroxyl group, especially during aqueous work-up if the pH is not controlled.[2]

  • Phosphoric Acid Byproducts: If POCl₃ was used for chlorination, residual phosphoric acids from the quench step can streak on the TLC plate.[3][4]

  • Amidrazone Intermediate: Incomplete cyclization during the formation of the triazol-3-ol can leave behind the polar amidrazone precursor.

Issue 2: Difficulty in Removing a Persistent Impurity with Similar Rf to the Product

Q: I am struggling to separate an impurity that has a very similar Rf value to my desired product using column chromatography. What could this impurity be and how can I improve the separation?

A: An impurity with a similar Rf to your product is likely structurally very similar. Potential candidates include:

• Isomeric Byproducts: Depending on the specific precursors for the triazole ring formation, regioisomers of the triazole could be formed.

• Partially Degraded Product: If your compound is unstable on silica gel, you may be observing a degradation product that is continuously formed during chromatography.

Troubleshooting Strategies:

• Optimize TLC Solvent System: Systematically screen different solvent systems for your TLC to maximize the ΔRf between your product and the impurity. Try solvent mixtures with different selectivities (e.g., ethyl acetate/hexanes vs. dichloromethane/methanol).

• Modify the Stationary Phase:

  • Deactivated Silica Gel: If your compound is acid-sensitive, streaking or degradation on silica can be an issue. You can try deactivating the silica gel by pre-treating it with a small amount of a tertiary amine like triethylamine mixed in your eluent.[5]

  • Alumina: For basic compounds, alumina (neutral or basic) can sometimes provide better separation than silica gel.[6]

• Recrystallization: If the impurity is present in a small enough quantity, recrystallization can be a highly effective method for purification. Experiment with different solvent systems to find one in which your product has high solubility at elevated temperatures and low solubility at room temperature, while the impurity remains in solution.

Issue 3: Low Recovery After Column Chromatography

Q: I have purified my compound by column chromatography, but the overall yield is very low. What are the potential reasons for this?

A: Low recovery from column chromatography can be frustrating. Here are some common causes and solutions:

• Compound Streaking/Tailing: Highly polar compounds, especially those with nitrogen heterocycles, can interact strongly with the acidic silica gel, leading to broad bands and poor recovery.

  • Solution: Add a small percentage (0.5-1%) of a modifier like triethylamine or ammonia to your eluent to neutralize the acidic sites on the silica gel.[5]

• Irreversible Adsorption: Some compounds can irreversibly bind to the stationary phase.

  • Solution: Before committing your entire batch, perform a small-scale test by spotting your crude material on a TLC plate, letting it sit for an hour, and then eluting it to see if there is significant decomposition or material left at the baseline.

• Improper Column Packing or Loading: An improperly packed column can lead to channeling and poor separation, resulting in mixed fractions that are difficult to combine for a good yield. Overloading the column will also lead to poor separation.

  • Solution: Ensure your column is packed uniformly without any air bubbles. As a rule of thumb, the amount of crude material should be about 1-2% of the weight of the silica gel.

Issue 4: Product Crystallizes in the Column or on the Rotovap

Q: My product is precipitating during column chromatography or when I am trying to remove the solvent on the rotary evaporator. How can I prevent this?

A: This indicates that your product has low solubility in the chosen solvent system.

• During Column Chromatography:

  • Solution: You may need to use a slightly more polar (and therefore better solvating) eluent system, even if it means a slightly lower ΔRf. Running the column at a slightly elevated temperature (if your compound is stable) can also help maintain solubility.

• During Rotary Evaporation:

  • Solution: Avoid concentrating the solution to complete dryness. Once you see the first signs of precipitation, remove the flask from the rotovap and proceed with the next step (e.g., recrystallization). If you need to remove all the solvent, you can switch to a higher boiling point solvent in which your compound is more soluble before final concentration.

Frequently Asked Questions (FAQs)

Q1: What is the best way to monitor the progress of the chlorination reaction?

A1: The most effective way to monitor the reaction is by Thin-Layer Chromatography (TLC). Take aliquots of the reaction mixture at regular intervals, carefully quench them (e.g., with a small amount of ice-water), and spot them on a TLC plate alongside a spot of the starting material (5-Benzyl-1H-1,2,4-triazol-3-ol). The reaction is complete when the spot corresponding to the starting material has disappeared.

Q2: How can I effectively quench the excess POCl₃ after the chlorination reaction?

A2: Quenching excess POCl₃ must be done with extreme caution as the reaction with water is highly exothermic. A safe and effective method is to slowly pour the reaction mixture onto crushed ice with vigorous stirring. Alternatively, for better control, the reaction mixture can be added dropwise to a cold, stirred solution of a weak base like sodium bicarbonate. This neutralizes the HCl and phosphoric acid byproducts as they form.[4]

Q3: What are the ideal characteristics of a recrystallization solvent for 5-Benzyl-3-chloro-1H-1,2,4-triazole?

A3: An ideal recrystallization solvent should:

• Completely dissolve the crude product at its boiling point.

• Have very low solubility for the product at room temperature or below.

• Either not dissolve the impurities at all, or keep them fully dissolved at low temperatures.

• Be chemically inert towards the product.

• Be easily removable from the purified crystals.

Common solvent systems to screen include ethanol/water, isopropanol/water, toluene, or ethyl acetate/hexanes.

Q4: What analytical techniques can I use to confirm the purity and identity of my final product?

A4: A combination of techniques should be used to confirm both purity and structure:

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure and check for the presence of impurities.

• Mass Spectrometry (MS): To confirm the molecular weight of the compound.

• Melting Point Analysis: A sharp melting point range is a good indicator of high purity.

• High-Performance Liquid Chromatography (HPLC): To obtain a quantitative measure of purity.

Experimental Protocols

Protocol 1: Column Chromatography Purification

• Slurry Preparation: In a beaker, add silica gel to your chosen eluent (a good starting point is a solvent system that gives your product an Rf of 0.2-0.3 on TLC). Stir to create a uniform slurry.

• Column Packing: Pour the slurry into your column and allow the silica to settle, tapping the column gently to ensure even packing. Drain the excess solvent until it is just above the silica bed.

• Sample Loading: Dissolve your crude product in a minimal amount of the eluent or a slightly more polar solvent. Using a pipette, carefully add the solution to the top of the silica bed.

• Elution: Add your eluent to the column and begin collecting fractions. Monitor the fractions by TLC to identify those containing your pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Protocol 2: Recrystallization

• Solvent Selection: In a small test tube, add a small amount of your crude product and a few drops of a test solvent. Heat the mixture to boiling. If the solid dissolves, allow it to cool to room temperature. If crystals form, you have a potential recrystallization solvent.

• Dissolution: In a larger flask, add the crude product and the chosen solvent. Heat the mixture to boiling while stirring until the solid is completely dissolved. Add the minimum amount of hot solvent necessary.

• Hot Filtration (if necessary): If there are insoluble impurities, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean flask.

• Crystallization: Allow the solution to cool slowly to room temperature. For maximum recovery, you can then place the flask in an ice bath.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and allow them to air dry or dry them in a vacuum oven.

Visualizations

Caption: General workflow for the purification of 5-Benzyl-3-chloro-1H-1,2,4-triazole.

Caption: Logical approach to troubleshooting common purification issues.

References

• Dai, J., Tian, S., Yang, X., & Liu, Z. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 891484. [Link]

• Amin, S., et al. (2020). A review on synthetic procedures and applications of phosphorus oxychloride (POCl₃) in the last biennial period (2018–19). Phosphorus, Sulfur, and Silicon and the Related Elements, 196(3), 221-253. [Link]

• Castanedo, G. M., Seng, P. S., Blaquiere, N., Trapp, S., & Staben, S. T. (2011). A highly regioselective one-pot process provides rapid access to highly diverse 1,3,5-trisubstituted 1,2,4-triazoles from reaction of carboxylic acids, primary amidines, and monosubstituted hydrazines. The Journal of Organic Chemistry, 76(4), 1177–1179. [Link]

• Ueda, S., & Nagasawa, H. (2009). A copper-catalyzed reaction under an atmosphere of air provides 1,2,4-triazole derivatives by sequential N-C and N-N bond-forming oxidative coupling reactions. Journal of the American Chemical Society, 131(42), 15080–15081. [Link]

• Li, X., Wells, K. M., Branum, S., Damon, S., Youells, S., Beauchamp, D. A., ... & Murray, W. (2012). Hydrolysis of Phosphoryl Trichloride (POCl₃): Characterization, in Situ Detection, and Safe Quenching of Energetic Metastable Intermediates. Organic Process Research & Development, 16(9), 1727–1732. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: The Solid Phase. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography. [Link]

• Chemistry LibreTexts. (2023, August 29). B. Column Chromatography. [Link]

• Chemistry LibreTexts. (2022, April 7). 2.3F: Visualizing TLC Plates. [Link]

• Master Organic Chemistry. (2015, April 28). Elimination of Alcohols To Alkenes With POCl3 and Pyridine. [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (2026, January 20). Deoxychlorination. [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. [Link]

• Reddit. (2017, February 22). Column chromatography & TLC on highly polar compounds?[Link]

• Google Patents. (n.d.).

• ResearchGate. (2020, September 14). How can I properly quench POCl3?[Link]

• Columbia University. (n.d.). Column chromatography. [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1H-1,2,4-triazoles. [Link]

• Reddit. (2017, February 22). Column chromatography & TLC on highly polar compounds?[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN114455557A - Method for recovering phosphorus oxychloride in chlorination reaction of hydroxyl compound - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. reddit.com [reddit.com]
• 6. Chromatography [chem.rochester.edu]

Technical Support Center: Stability of 5-Benzyl-3-chloro-1H-1,2,4-triazole

Welcome to the dedicated technical support resource for researchers, scientists, and drug development professionals working with 5-Benzyl-3-chloro-1H-1,2,4-triazole. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address potential stability issues, particularly concerning pH-dependent degradation, that may be encountered during your experimental work. Our goal is to equip you with the expertise and validated protocols necessary to ensure the integrity of your results.

Introduction to the Stability of 5-Benzyl-3-chloro-1H-1,2,4-triazole

The 1,2,4-triazole ring is a robust heterocyclic moiety known for its metabolic stability, which is a valuable attribute in drug discovery.[1][2] Generally, the 1,2,4-triazole core is resistant to cleavage by acids and alkalis.[3] However, the substituents on the triazole ring play a crucial role in the overall stability of the molecule. In the case of 5-Benzyl-3-chloro-1H-1,2,4-triazole, the chloro group at the 3-position introduces a potential liability for nucleophilic substitution, particularly hydrolysis, which can be significantly influenced by the pH of the medium. Understanding the pH-dependent stability of this compound is therefore critical for its proper handling, formulation, and interpretation of experimental data.

Frequently Asked Questions (FAQs)

Q1: I am observing a new, more polar peak in my HPLC analysis after dissolving 5-Benzyl-3-chloro-1H-1,2,4-triazole in a neutral aqueous buffer for 24 hours. What could this be?

A1: The appearance of a more polar peak is likely due to the hydrolysis of the chloro group at the 3-position to a hydroxyl group, forming 5-Benzyl-3-hydroxy-1H-1,2,4-triazole. While the 1,2,4-triazole ring itself is generally stable, the carbon-chlorine bond can be susceptible to nucleophilic attack by water or hydroxide ions. The resulting hydroxyl group increases the polarity of the molecule, leading to an earlier elution time on a reverse-phase HPLC column. To confirm the identity of this new peak, LC-MS analysis is recommended to determine its molecular weight.

Q2: How does the rate of degradation of 5-Benzyl-3-chloro-1H-1,2,4-triazole change with pH?

A2: The degradation rate is expected to be pH-dependent. Generally, for chloro-substituted heteroaromatics, the rate of hydrolysis is slowest at acidic to neutral pH and increases significantly under basic conditions. This is because the hydroxide ion (OH⁻) is a much stronger nucleophile than water. Therefore, you can expect to see accelerated degradation as the pH of your solution increases above 7. Studies on the biodegradation of the parent 1H-1,2,4-triazole have shown optimal degradation at a pH of 6-7.[4][5] While this is a different mechanism, it highlights the importance of pH in the overall stability of triazole-based compounds.

Q3: What are the best practices for preparing and storing stock solutions of 5-Benzyl-3-chloro-1H-1,2,4-triazole?

A3: To minimize degradation, stock solutions should be prepared in a non-aqueous, aprotic solvent such as DMSO or anhydrous ethanol. If aqueous buffers are necessary for your experiment, it is advisable to prepare them fresh and use them as quickly as possible. For short-term storage of aqueous solutions, maintaining a slightly acidic to neutral pH (pH 5-7) and storing at low temperatures (2-8 °C) is recommended. For long-term storage, it is best to store the compound as a solid in a cool, dry, and dark place or as a frozen stock solution in an appropriate organic solvent.

Q4: Can I expect any degradation under acidic conditions?

A4: While the 1,2,4-triazole ring is generally stable in acidic media, forced degradation studies often employ strong acidic conditions to identify potential liabilities.[6] For 5-Benzyl-3-chloro-1H-1,2,4-triazole, significant degradation under mild acidic conditions is less likely compared to basic conditions. However, at very low pH and elevated temperatures, some level of hydrolysis may still occur over extended periods. It is always best to experimentally determine the stability in your specific acidic medium.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Rapid loss of parent compound peak in HPLC analysis of a basic formulation.	Accelerated hydrolysis of the 3-chloro substituent at high pH.	1. Confirm the identity of the major degradant peak by LC-MS. 2. If possible, adjust the formulation pH to a more neutral or slightly acidic range. 3. If a basic pH is required, conduct time-course experiments to determine the window of stability for your assay.
Inconsistent results in biological assays.	Degradation of the compound in the assay medium.	1. Analyze the concentration of the compound in the assay medium over the time course of the experiment using a validated analytical method. 2. Consider the pH and composition of your cell culture or assay buffer. If necessary, prepare fresh solutions of the compound immediately before use.
Formation of multiple unknown peaks during forced degradation studies.	Complex degradation pathways involving both the chloro and benzyl groups.	1. Characterize the major degradation products using LC-MS/MS and NMR. 2. Consider the possibility of oxidative degradation of the benzyl group in addition to hydrolysis. 3. Perform forced degradation under various conditions (acidic, basic, oxidative, photolytic, thermal) to understand the degradation profile.

Experimental Protocols

Protocol 1: pH-Dependent Stability Assessment of 5-Benzyl-3-chloro-1H-1,2,4-triazole

This protocol outlines a systematic approach to evaluate the stability of the compound across a range of pH values.

1. Materials:

• 5-Benzyl-3-chloro-1H-1,2,4-triazole

• HPLC grade acetonitrile and water

• Phosphate and borate buffer systems to prepare solutions at pH 3, 5, 7, 9, and 11.

• Class A volumetric flasks and pipettes

• HPLC system with a UV detector and a C18 column

2. Stock Solution Preparation:

• Prepare a 1 mg/mL stock solution of 5-Benzyl-3-chloro-1H-1,2,4-triazole in acetonitrile.

3. Sample Preparation:

• For each pH value, dilute the stock solution with the respective buffer to a final concentration of 100 µg/mL. Ensure the final concentration of acetonitrile is less than 5% to minimize its effect on the reaction.

• Prepare a control sample at t=0 by diluting the stock solution in a 50:50 acetonitrile:water mixture.

4. Incubation:

• Incubate all buffered solutions at a controlled temperature (e.g., 40°C) in a water bath or incubator.

5. Sampling and Analysis:

• Withdraw aliquots from each solution at predetermined time points (e.g., 0, 2, 4, 8, 24, 48 hours).

• Immediately analyze the samples by a validated stability-indicating HPLC method. An example of a suitable method would be a gradient elution on a C18 column with a mobile phase of acetonitrile and water, with UV detection at an appropriate wavelength.

6. Data Analysis:

• Calculate the percentage of the parent compound remaining at each time point relative to the t=0 sample.

• Plot the percentage of the remaining parent compound against time for each pH.

• Determine the degradation rate constant (k) and the half-life (t₁/₂) at each pH.

Visualization of Experimental Workflow

Caption: Primary degradation pathway via hydrolysis.

Example Data Summary

The following table provides an illustrative example of the expected stability profile of 5-Benzyl-3-chloro-1H-1,2,4-triazole at 40°C. Note: This is hypothetical data for educational purposes.

pH	Degradation Rate Constant (k) (h⁻¹)	Half-life (t₁/₂) (h)	% Remaining after 24h
3	0.001	693	97.6
5	0.002	346.5	95.3
7	0.005	138.6	88.7
9	0.025	27.7	54.9
11	0.115	6.0	6.4

References

• Isres. (n.d.). TREATMENT METHODS FOR 1,2,4-TRIAZOLE FUNGICIDES FROM WATERS. Retrieved from [Link]

• Liu, X., et al. (2016). Biodegradation mechanism of 1H-1,2,4-triazole by a newly isolated strain Shinella sp. NJUST26. PubMed. Retrieved from [Link]

• Nguyen, T. H., et al. (2023). Degradation of Triazole Fungicides by Plant Growth-Promoting Bacteria from Contaminated Agricultural Soil. PubMed Central. Retrieved from [Link]

• Wang, Y., et al. (2024). Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application. ACS Publications. Retrieved from [Link]

• ResearchGate. (2016). Biodegradation mechanism of 1H-1,2,4-Triazole by a newly isolated strain Shinella sp. NJUST26. Retrieved from [Link]

• Nguyen, T. H., et al. (2024). Degradation of Triazole Fungicides by Plant Growth-Promoting Bacteria from Contaminated Agricultural Soil. PubMed. Retrieved from [Link]

• Kamkhede, D. B. (2016). Estimation And Forced Degradation Study Of Thiazole Derivative By HPLC Technique. ResearchGate. Retrieved from [Link]

• Al-Masoudi, N. A., et al. (n.d.). Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. National Institutes of Health (NIH). Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Mefentrifluconazole Degradate 1,2,4-triazole 49762553. Retrieved from [Link]

• Ghosh, A., et al. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. National Institutes of Health (NIH). Retrieved from [Link]

• ResearchGate. (2018). Stability of 1,2,4-triazoles? Retrieved from [Link]

• RSC Publishing. (2019). Synthesis, characterization and chemical degradation of poly(ester-triazole)s derived from D-galactose. Retrieved from [Link]

• ACS Publications. (n.d.). Synthesis of 1-Fluoroalkyl-5-Substituted-1,2,3-Triazoles from Carbonyl-Stabilized Phosphonium Ylides | The Journal of Organic Chemistry. Retrieved from [Link]

• Xu, X., et al. (n.d.). Copper-Catalyzed One-Pot Synthesis of 1,2,4-Triazoles from Nitriles and Hydroxylamine | The Journal of Organic Chemistry. ACS Publications. Retrieved from [Link]

• ResearchGate. (n.d.). Recent Researches in Triazole Compounds as Medicinal Drugs. Retrieved from [Link]

• Ekiert, R. J., & Krzek, J. (2013). Photostability of triazole antifungal drugs in the solid state. Current Issues in Pharmacy and Medical Sciences. Retrieved from [Link]

• ResearchGate. (n.d.). Co-metabolic enhancement of 1H-1,2,4-triazole biodegradation through nitrification. Retrieved from [Link]

• ResearchGate. (n.d.). Validation of an analytical method for 1,2,4-triazole in soil using Liquid Chromatography Coupled to Electrospray Tandem Mass Spectrometry and monitoring of propiconazole degradation in a batch study. Retrieved from [Link]

• SciSpace. (n.d.). A review on methods of synthesis of 1,2,4-triazole derivatives. Retrieved from [Link]

• Wang, Y., et al. (2024). Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application. PubMed. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1H-1,2,4-triazoles. Retrieved from [Link]

• PubMed. (2018). Validation of an Analytical Method for 1,2,4-triazole in Soil Using Liquid Chromatography Coupled to Electrospray Tandem Mass Spectrometry and Monitoring of Propiconazole Degradation in a Batch Study. Retrieved from [Link]

• MDPI. (n.d.). 1,2,4-Triazoles as Important Antibacterial Agents. Retrieved from [Link]

• Isres. (n.d.). synthesis of 1,2,4 triazole compounds. Retrieved from [Link]

• Beilstein Journals. (n.d.). A recent overview on the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles. Retrieved from [Link]

• Journal of Chemistry and Technologies. (n.d.). SYNTHESIS OF NOVEL N-BENZYL AND RELATED 1H-1,2,3-TRIAZOLE-4-CARBOXAMIDES AND THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Biodegradation mechanism of 1H-1,2,4-triazole by a newly isolated strain Shinella sp. NJUST26 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Scale-up Synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole

Welcome to the technical support center for the scale-up synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of transitioning this synthesis from the laboratory bench to larger-scale production. Here, we address common challenges through troubleshooting guides and frequently asked questions, providing not just solutions but also the underlying scientific principles to empower your process development.

Introduction to the Synthetic Pathway

The most common and industrially viable route to 5-Benzyl-3-chloro-1H-1,2,4-triazole involves a two-step process. The first step is the synthesis of the key intermediate, 5-benzyl-1H-1,2,4-triazol-3-amine. This is typically achieved through the cyclization of a benzylimidate precursor with aminoguanidine. The second step is the conversion of the amino group to a chloro group via a Sandmeyer reaction, which proceeds through a diazonium salt intermediate.

Technical Support Center: Regiocontrol in 1,2,4-Triazole Synthesis

Welcome to our dedicated technical support center for researchers, chemists, and drug development professionals engaged in the synthesis of 1,2,4-triazoles. This guide is designed to provide in-depth, field-proven insights into controlling regioselectivity during synthesis, a common and critical challenge. Here, you will find troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you navigate the complexities of 1,2,4-triazole chemistry and achieve your desired regioisomeric outcomes.

Frequently Asked Questions (FAQs)

Q1: I am getting a mixture of 1,3- and 1,5-disubstituted 1,2,4-triazoles. How can I selectively synthesize one over the other?

This is a classic challenge in 1,2,4-triazole synthesis. The key to controlling this regioselectivity often lies in your choice of catalyst. For [3+2] cycloaddition reactions involving isocyanides and diazonium salts, different metal catalysts can direct the reaction to favor one isomer. Specifically, silver(I) catalysis has been shown to selectively produce 1,3-disubstituted 1,2,4-triazoles, while copper(II) catalysis favors the formation of 1,5-disubstituted 1,2,4-triazoles.[1][2][3] This catalyst-dependent regioselectivity provides a powerful tool for directing the outcome of your synthesis.

Q2: In my Einhorn-Brunner reaction with an unsymmetrical imide, which carbonyl group is preferentially attacked by the hydrazine?

In the Einhorn-Brunner reaction, the regiochemical outcome is primarily dictated by the electronic properties of the two acyl groups of the imide.[4] The hydrazine will preferentially attack the more electrophilic carbonyl carbon. Therefore, the acyl group that is more electron-withdrawing will predominantly direct the formation of the 1,2,4-triazole, with this acyl group occupying the 3-position of the final product.[4] To predict the outcome, consider the pKa of the corresponding carboxylic acids; the stronger acid corresponds to the more electron-withdrawing acyl group.

Q3: My Pellizzari reaction is giving me a mixture of products. What is causing this and how can I improve the selectivity?

The Pellizzari reaction, which involves the condensation of an amide and an acylhydrazide, can indeed produce a mixture of 1,2,4-triazoles, especially when the acyl groups of the two starting materials are different.[5] This is often due to an "interchange of acyl groups" at the high temperatures typically required for this reaction.[5] To minimize the formation of side products, it is crucial to control the reaction temperature, aiming for the lowest effective temperature that still allows the reaction to proceed.[5]

Q4: Are there any modern, highly regioselective methods for synthesizing trisubstituted 1,2,4-triazoles?

Yes, several modern methods offer excellent regioselectivity for the synthesis of 1,3,5-trisubstituted 1,2,4-triazoles. One highly effective one-pot procedure involves the reaction of carboxylic acids, primary amidines, and monosubstituted hydrazines.[2] This approach provides rapid and highly regioselective access to a diverse range of 1,3,5-trisubstituted 1,2,4-triazoles.[2]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Formation of a mixture of 1,3- and 1,5-disubstituted isomers in a cycloaddition reaction.	Incorrect or no catalyst used.	For the synthesis of 1,3-disubstituted 1,2,4-triazoles from isocyanides and diazonium salts, use a silver(I) catalyst. For the 1,5-disubstituted isomer, use a copper(II) catalyst.[1][2][3]
Low yield and multiple products in a Pellizzari reaction.	High reaction temperature leading to acyl group interchange.	Optimize the reaction temperature to the lowest effective point. Consider using microwave irradiation, which can sometimes reduce the required temperature and reaction time.
Unexpected regioisomer from an Einhorn-Brunner reaction with an unsymmetrical imide.	Misjudgment of the electronic properties of the acyl groups.	Re-evaluate the electron-withdrawing nature of the acyl substituents. The hydrazine will attack the more electrophilic carbonyl.[4]
Difficulty in synthesizing 1,3,5-trisubstituted 1,2,4-triazoles with high purity.	Use of a non-regioselective synthetic route.	Employ a modern, one-pot method using carboxylic acids, primary amidines, and monosubstituted hydrazines for high regioselectivity.[2]

Visualizing Regioselectivity: Reaction Mechanisms

Understanding the reaction mechanism is key to controlling the outcome. Below are simplified diagrams illustrating the pathways for catalyst-controlled regioselective synthesis of 1,2,4-triazoles.

Caption: Catalyst-dependent regioselective synthesis of 1,2,4-triazoles.

Comparative Overview of Synthetic Methods for Regiocontrol

Method	Reactants	Product	Regiocontrol	Advantages	Disadvantages
Catalyst-Controlled Cycloaddition	Isocyanides, Diazonium Salts	1,3- or 1,5-disubstituted	Excellent (Catalyst dependent)	High yields, mild conditions, excellent functional group tolerance.[1][2]	Requires specific metal catalysts.
Einhorn-Brunner Reaction	Unsymmetrical Imides, Hydrazines	1,3,5-trisubstituted	Good (Electronically controlled)	Established method, good for specific substitution patterns.[4]	Can give mixtures if electronic differences are small.
Pellizzari Reaction	Amides, Acylhydrazides	1,3,5-trisubstituted	Moderate (Temperature dependent)	Utilizes readily available starting materials.[5]	Often requires high temperatures, risk of side products.[5]
Modern One-Pot Synthesis	Carboxylic Acids, Amidines, Hydrazines	1,3,5-trisubstituted	Excellent	High regioselectivity, operational simplicity.[2]	May have substrate scope limitations.

Detailed Experimental Protocol: Regioselective Synthesis of 1,3-Disubstituted 1,2,4-Triazoles via Silver(I) Catalysis

This protocol is adapted from methodologies that have demonstrated high regioselectivity for the synthesis of 1,3-disubstituted 1,2,4-triazoles.[3]

Materials:

• Aryl Diazonium Salt (1.0 mmol)

• Isocyanide (1.2 mmol)

• Silver(I) Catalyst (e.g., Ag₂O, 5 mol%)

• Anhydrous Solvent (e.g., Dichloromethane)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry reaction flask under an inert atmosphere, add the aryl diazonium salt (1.0 mmol) and the silver(I) catalyst (5 mol%).

• Add the anhydrous solvent (5 mL) and stir the suspension.

• Slowly add the isocyanide (1.2 mmol) to the reaction mixture at room temperature.

• Stir the reaction mixture at room temperature and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the pure 1,3-disubstituted 1,2,4-triazole.

References

• ISRES. (n.d.). synthesis of 1,2,4 triazole compounds.

• Tian, H., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 991328. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1H-1,2,4-triazoles. Retrieved from [Link]

• Tian, H., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10. [Link]

• Gohil, C. J., & Noolvi, M. N. (2023). Synthesis of Substituted 1,2,4-Triazole Containing Novel Small Molecules by Using Microwave. Journal of Sustainable Materials Processing and Management, 3(2), 39-49.

• Li, W., et al. (2017). Synthesis of Multisubstituted 1,2,3-Triazoles: Regioselective Formation and Reaction Mechanism. The Journal of Organic Chemistry, 82(15), 7946-7955. [Link]

• Hein, C. D., et al. (2008). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews, 37(10), 2043-2053. [Link]

• Modi, M. D., et al. (2015). Thermal study of synthesized 1,2,4-triazole compounds and their kinetic parameter evaluation. Journal of Chemical and Pharmaceutical Research, 7(12), 438-445.

• ResearchGate. (n.d.). Copper-Catalyzed Azide-Alkyne Cycloaddition: Regioselective Synthesis of 1,4,5-Trisubstituted 1,2,3-Triazoles. Retrieved from [Link]

• da Silva, M. A. V. R., et al. (2023). Thermochemistry of amino-1,2,4-triazole derivatives. Journal of Thermal Analysis and Calorimetry, 148(12), 5269-5280. [Link]

• Li, J., & Jia, Y. (2014). Regioselective synthesis of multisubstituted 1,2,3-triazoles: moving beyond the copper-catalyzed azide–alkyne cycloaddition. Chemical Communications, 50(10), 1133-1140. [Link]

• Crosby, O. (2020). Einhorn‐Brunner reaction. Catalysis Azides, 1-4. [Link]

• Djouad, A., et al. (2020). Synthesis of Biologically Relevant 1,2,3- and 1,2,4-Triazoles: From Classical Pathway to Green Chemistry. Molecules, 25(17), 3904. [Link]

• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. Retrieved from [Link]

• SSCDT – Laboratorio Farmanguinhos. (2019). Advances in triazole synthesis from copper-catalyzed azide-alkyne cycloadditions (CuAAC) based on eco-friendly procedures. Retrieved from [Link]

Sources

• 1. isres.org [isres.org]
• 2. 1H-1,2,4-Triazole synthesis [organic-chemistry.org]
• 3. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Recrystallization methods for purifying 5-Benzyl-3-chloro-1H-1,2,4-triazole

An essential final step in the synthesis of many pharmaceutical intermediates is purification. For 5-Benzyl-3-chloro-1H-1,2,4-triazole, a compound of interest in drug discovery, recrystallization is a powerful technique to achieve the high purity required for subsequent synthetic steps and biological screening. This guide provides detailed, experience-driven answers to common challenges encountered during its purification.

As a Senior Application Scientist, my aim is to not only provide protocols but to explain the underlying principles, enabling you to adapt and troubleshoot effectively in your own laboratory setting.

Technical Support Center: Purifying 5-Benzyl-3-chloro-1H-1,2,4-triazole

This center is structured to address the most pressing questions researchers face during the recrystallization process, from solvent selection to troubleshooting poor outcomes.

Frequently Asked Questions (FAQs)

Q1: How do I select the best solvent for recrystallizing 5-Benzyl-3-chloro-1H-1,2,4-triazole?

A1: The cornerstone of a successful recrystallization is the choice of solvent. The ideal solvent should dissolve the compound completely when hot but only sparingly when cold. This differential solubility is what drives the purification process, as the target compound crystallizes upon cooling while impurities remain in the "mother liquor."

Causality Behind Solvent Choice: The structure of 5-Benzyl-3-chloro-1H-1,2,4-triazole features a moderately polar triazole ring and a nonpolar benzyl group. This amphiphilic nature suggests that solvents of intermediate polarity, such as alcohols or esters, are excellent starting points. For similar benzyl-substituted triazoles, ethanol has been used effectively for recrystallization.[1][2]

Recommended Screening Protocol:

• Place approximately 20-30 mg of your crude material into separate test tubes.

• Add a potential solvent (see table below) dropwise at room temperature, vortexing after each addition, until a total of 0.5 mL is reached. Note the solubility at room temperature. A good candidate will show poor solubility.

• For solvents where the compound was poorly soluble, heat the mixture gently (e.g., in a warm water bath) and observe. The compound should fully dissolve at or near the solvent's boiling point.

• Allow the clear solution to cool slowly to room temperature, and then in an ice bath. Abundant crystal formation is the desired outcome.

Table 1: Potential Solvents for Screening

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Rationale & Comments
Ethanol	78	24.5	Primary Candidate. Often effective for substituted triazoles.[1][2] Good balance of polarity.
Isopropanol	82	19.9	Slightly less polar than ethanol; may offer different solubility characteristics.
Ethyl Acetate	77	6.0	A less polar option. Can be used alone or in a co-solvent system with a nonpolar solvent like hexane.
Toluene	111	2.4	A nonpolar aromatic solvent. The high boiling point can sometimes lead to "oiling out."
Acetonitrile	82	37.5	A polar aprotic solvent; may be suitable depending on the impurity profile.
Water	100	80.1	Unlikely to be a good single solvent due to the nonpolar benzyl group, but could be used as an anti-solvent.[3]

Q2: What is a reliable, step-by-step protocol for the recrystallization process?

A2: Once you have identified a suitable solvent (e.g., ethanol), you can proceed with a bulk recrystallization. The following is a self-validating protocol that incorporates best practices for maximizing both purity and yield.

Experimental Protocol: Recrystallization from Ethanol

• Dissolution: Place the crude 5-Benzyl-3-chloro-1H-1,2,4-triazole in an Erlenmeyer flask. Add the minimum amount of hot ethanol required to just fully dissolve the solid. This is a critical step to ensure high recovery.[4] Adding the solvent in small portions to the heated mixture is recommended.

• (Optional) Decolorization: If the hot solution is colored by impurities, remove it from the heat source, allow it to cool slightly, and add a small amount (1-2% w/w) of activated charcoal.[4] Re-heat the mixture to boiling for a few minutes.

• Hot Filtration: To remove insoluble impurities (or the activated charcoal), perform a hot gravity filtration. Use a pre-heated funnel and fluted filter paper to prevent premature crystallization in the funnel. Collect the hot, clear filtrate in a clean, pre-warmed Erlenmeyer flask.

• Crystallization (Slow Cooling): Cover the flask with a watch glass and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals. Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.[4]

• Crystal Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent (in this case, ethanol) to remove any residual mother liquor.

• Drying: Dry the crystals under vacuum to remove all traces of solvent. Determine the melting point and yield. A sharp melting point close to the literature value indicates high purity.

Caption: Troubleshooting flowchart for when a compound "oils out".

Procedural Fixes:

• Re-dissolve and Dilute: Heat the solution to re-dissolve the oil, then add a bit more hot solvent to lower the saturation point. [5]2. Promote Nucleation: Allow the solution to cool very slowly. If crystals don't form, try scratching the inner surface of the flask with a glass rod at the meniscus or adding a tiny "seed" crystal of pure product. [4]These actions provide nucleation sites for crystal growth to begin.

• Change Solvents: If the problem persists, your compound's melting point may be too low for the chosen solvent. Switch to a solvent with a lower boiling point.

Q4: My yield of crystalline product is very low. What are the likely causes and how can I improve recovery?

A4: Low recovery is a frustrating issue that can almost always be traced back to a few key experimental parameters.

Primary Causes & Optimization Strategies:

• Excess Solvent Usage: This is the most common error. Using too much solvent will keep a significant portion of your product dissolved even after cooling.

  • Solution: During the dissolution step, add the hot solvent portion-wise until the compound just dissolves. If you've already completed the crystallization, you can try to evaporate some of the solvent from the mother liquor and cool it again to obtain a second crop of crystals. [4]Be aware that this second crop may be less pure and might require a separate recrystallization.

• Premature Crystallization: If the product crystallizes in the funnel during hot filtration, it will be lost.

  • Solution: Ensure your filtration apparatus (funnel, filter paper, receiving flask) is pre-heated. Work quickly but safely.

• Significant Solubility in Cold Solvent: The compound may still be quite soluble in the solvent, even when cold.

  • Solution: Ensure you have cooled the flask in an ice bath or refrigerator for a sufficient amount of time (e.g., 20-30 minutes) to maximize precipitation. [4]Alternatively, a different solvent system where the compound has lower solubility at cold temperatures may be necessary. A co-solvent system (a "good" solvent for dissolving, and a "poor" solvent to induce precipitation) can be very effective here. [4]

Q5: The final product is still impure after one recrystallization. What are my options?

A5: While a single recrystallization is often sufficient, some impurities can be stubborn. If your product's melting point is broad or lower than expected, or if analytical data (TLC, NMR) shows impurities, further purification is needed.

Advanced Purification Strategies:

• Second Recrystallization: Simply repeating the recrystallization process can often remove the remaining impurities. Ensure you are using the slow cooling technique to maximize the purifying power of the process.

• Charcoal Treatment: If the impurities are colored, high molecular weight byproducts, using activated charcoal during the recrystallization process is highly effective. [4]3. Alternative Purification Method: If recrystallization fails to yield a pure product, the impurities may have very similar solubility properties to your compound. In this case, an orthogonal purification method is required.

  • Column Chromatography: This is the most common next step. For substituted triazoles, column chromatography on silica gel is frequently used. [6]A good starting point for a solvent system (eluent) would be a mixture of a nonpolar solvent and a polar solvent, such as hexane/ethyl acetate or dichloromethane/methanol. [4]The optimal ratio should be determined by Thin Layer Chromatography (TLC) beforehand.

References

• Synthesis of Biologically Relevant 1,2,3- and 1,3,4-Triazoles: From Classical Pathway to Green Chemistry - Semantic Scholar. (2021-09-18). Retrieved from [Link]

• Recyclable ruthenium(II) complex supported on magnetic nanoparticles: A regioselective catalyst for alkyne azide cycloaddition - The Royal Society of Chemistry. Retrieved from [Link]

• Synthesis of 1H-1,2,4-triazoles - Organic Chemistry Portal. Retrieved from [Link]

• Supplementary Information - The Royal Society of Chemistry. Retrieved from [Link]

• 4-Benzyl-1-(4-nitrophenyl)-1H-1,2,3-triazole: crystal structure and Hirshfeld analysis - IUCr Journals. Retrieved from [Link]

• Problems with Recrystallisations - Chemistry Teaching Labs - University of York. Retrieved from [Link]

• (PDF) Characterization and purification of 1,2,4-triazole-containing phthalocyaninessynthesized by microwave method and structure elucidation by spectroscopictechniques - ResearchGate. Retrieved from [Link]

• Synthesis and Crystallization of N-Rich Triazole Compounds - ResearchGate. Retrieved from [Link]

• 223 questions with answers in RECRYSTALLISATION | Science topic - ResearchGate. Retrieved from [Link]

• Current issues in recrystallization: a review - SciSpace. Retrieved from [Link]

• Synthesis and characterization of substituted 1, 2,4-triazole and their derivatives on poly ethylene - PharmaInfo. Retrieved from [Link]

• Synthesis and characterization of substituted 1, 2,4-triazole and their derivatives on poly ethylene - ResearchGate. Retrieved from [Link]

• Full article: Synthesis of N-Substituted 1,2,4-Triazoles. A Review - Taylor & Francis. Retrieved from [Link]

• Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives - MDPI. Retrieved from [Link]

• Tips & Tricks: Recrystallization - Department of Chemistry : University of Rochester. Retrieved from [Link]

• Synthesis of Substituted 1,2,4-Triazole-3-Thione Nucleosides Using E. coli Purine Nucleoside Phosphorylase - MDPI. Retrieved from [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Tips & Tricks [chem.rochester.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activity of 5-Benzyl-3-chloro-1H-1,2,4-triazole and Other Triazole Derivatives

A Technical Guide for Researchers in Medicinal Chemistry and Drug Development

The 1,2,4-triazole scaffold is a cornerstone in the development of a wide array of therapeutic agents due to its remarkable chemical stability and diverse biological activities. This guide provides a comparative analysis of the biological potential of 5-Benzyl-3-chloro-1H-1,2,4-triazole against other notable triazole derivatives. While direct experimental data for this specific compound is limited in publicly accessible literature, this document synthesizes findings from structurally related analogues to project its potential efficacy and to highlight key structure-activity relationships (SAR) that govern the biological actions of this important class of heterocyclic compounds.

The Triazole Nucleus: A Privileged Scaffold in Medicinal Chemistry

The five-membered ring of 1,2,4-triazole, containing three nitrogen atoms, is a bioisostere for amide and ester groups, enabling it to interact with various biological targets through hydrogen bonding and other non-covalent interactions. This inherent versatility has led to the development of numerous drugs with a broad spectrum of activities, including antifungal, antibacterial, anticancer, and enzyme inhibitory properties. The biological profile of a triazole derivative is profoundly influenced by the nature and position of its substituents. This guide focuses on the impact of a benzyl group at the C5 position and a chloro group at the C3 position.

Comparative Biological Activities

To construct a comparative landscape, we will examine the biological activities of triazole derivatives bearing substitutions analogous to 5-Benzyl-3-chloro-1H-1,2,4-triazole.

Antifungal Activity

Triazole-based compounds are renowned for their antifungal properties, primarily by inhibiting the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51), which is crucial for the biosynthesis of ergosterol, a vital component of the fungal cell membrane.[1][2] Disruption of ergosterol synthesis leads to a cascade of detrimental effects on the fungal cell, ultimately inhibiting its growth and proliferation.[1][3]

Table 1: Antifungal Activity of Selected Benzyl-Triazole Derivatives

Compound/Derivative	Fungal Strain	Activity Metric	Result	Reference
N-benzyl-1H-1,2,3-triazole-4-carboxamide (5a)	Cryptococcus neoformans	% Inhibition at 32 µg/mL	22.35%	[4]
N-benzyl-1H-1,2,3-triazole-4-carboxamide (5h)	Candida albicans	% Inhibition at 32 µg/mL	17.70%	[4]
5-Benzyl-4-hexyl-2,4-dihydro-3H-1,2,4-triazole-3-thione (5f)	Not Specified	General Antimicrobial	Active	[5]
4-Cyclohexyl-5-benzyl-2,4-dihydro-3H-1,2,4-triazole-3-thione (6f)	Not Specified	General Antimicrobial	Active	[5]

Note: The data presented is for structurally related compounds and not for 5-Benzyl-3-chloro-1H-1,2,4-triazole itself.

The chloro substituent at the C3 position is also expected to influence the electronic properties of the triazole ring, potentially enhancing its binding affinity to the target enzyme. Halogenated compounds often exhibit increased lipophilicity, which can improve cell membrane permeability.

Antibacterial Activity

The antibacterial potential of triazole derivatives has been extensively explored. A study on novel N-benzyl and related 1H-1,2,3-triazole-4-carboxamides showed that compound 5n led to a 20.20% inhibition of Acinetobacter baumannii at 32 µg/mL, indicating that the benzyl group contributes to antibacterial activity.[4] Another study on 3,5-disubstituted-1,2,4-triazoles highlighted their effectiveness against various bacterial strains.[6] The presence of a benzyl group in these structures is often a key feature for their antimicrobial action.

Table 2: Antibacterial Activity of Selected Benzyl-Triazole Derivatives

Compound/Derivative	Bacterial Strain	Activity Metric	Result	Reference
N-benzyl-1H-1,2,3-triazole-4-carboxamide (5n)	Acinetobacter baumannii	% Inhibition at 32 µg/mL	20.20%	[4]
3,5-disubstituted-1,2,4-triazoles	Various	General Antibacterial	Effective	[6]
4-benzyl-5-(furan-2-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione	E. coli, E. aerogenes, Y. pseudotuberculosis	Inhibition Zone	8-12 mm	[7]

Note: The data presented is for structurally related compounds and not for 5-Benzyl-3-chloro-1H-1,2,4-triazole itself.

Anticancer Activity

Triazole derivatives have emerged as promising anticancer agents, acting through various mechanisms such as enzyme inhibition and disruption of cellular signaling pathways. For instance, benzimidazole-triazole hybrids have been identified as multi-target inhibitors of EGFR, VEGFR-2, and Topoisomerase II.[8] In one study, a 1,2,3-triazole derivative (E)-1-(3,4-dichlorobenzyl)-4-((4-(2-nitrovinyl)phenoxy)methyl)-1H-1,2,3-triazole, exhibited a potent cytotoxic effect against the Hep-2 cell line with an IC50 value of 4.66 ± 1.3 μM.[9] Another study on 1,4-disubstituted-1,2,3-triazoles linked to cyclic ketones showed moderate cytotoxic properties against pancreatic adenocarcinoma and colorectal carcinoma cells, with the fluorobenzyl derivative having an IC50 of 11.8 µM and 13.6 µM, respectively.[10]

Table 3: Anticancer Activity of Selected Benzyl-Triazole Derivatives

Compound/Derivative	Cancer Cell Line	Activity Metric	Result	Reference
(E)-1-(3,4-dichlorobenzyl)-4-((4-(2-nitrovinyl)phenoxy)methyl)-1H-1,2,3-triazole	Hep-2 (Laryngeal Carcinoma)	IC50	4.66 ± 1.3 μM	[9]
2,6-bis(4-((1-(4-fluorobenzyl)-1H-1,2,3-triazol-4-yl)-methoxy)benzylidene)cyclohexanone	Pancreatic Adenocarcinoma	IC50	11.8 µM	[10]
2,6-bis(4-((1-(4-fluorobenzyl)-1H-1,2,3-triazol-4-yl)-methoxy)benzylidene)cyclohexanone	Colorectal Carcinoma	IC50	13.6 µM	[10]
Benzothiazole-1,2,3-triazole hybrids	T47D (Breast Cancer)	IC50	13-19 μM	[11]

Note: The data presented is for structurally related compounds and not for 5-Benzyl-3-chloro-1H-1,2,4-triazole itself.

The benzyl group in these structures likely contributes to their cytotoxic effects through hydrophobic interactions with the target proteins. The chloro substituent in the target compound could further enhance this activity.

Mechanistic Insights

The biological activities of triazole derivatives are underpinned by their ability to interact with specific molecular targets.

Antifungal Mechanism of Action

As previously mentioned, the primary mechanism of antifungal action for triazoles is the inhibition of lanosterol 14α-demethylase (CYP51).[1][2] This enzyme is a key player in the ergosterol biosynthesis pathway in fungi. The nitrogen atom at the N4 position of the triazole ring coordinates with the heme iron atom in the active site of CYP51, effectively blocking its function.[1] This leads to the depletion of ergosterol and the accumulation of toxic sterol intermediates, which disrupt the fungal cell membrane integrity and function.

Caption: Antifungal mechanism of 1,2,4-triazole derivatives.

Anticancer Mechanisms of Action

The anticancer effects of triazoles are more diverse and can involve multiple pathways. Some derivatives have been shown to inhibit key enzymes involved in cancer cell proliferation and survival, such as EGFR and VEGFR-2.[8] Others can induce apoptosis (programmed cell death) or interfere with the cell cycle. The ability of the triazole scaffold to be functionalized with various substituents allows for the fine-tuning of its activity against specific cancer-related targets.

Caption: Potential anticancer mechanisms of triazole derivatives.

Experimental Protocols

To facilitate further research and comparative studies, detailed protocols for key biological assays are provided below.

In Vitro Antifungal Susceptibility Testing (Broth Microdilution Method)

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines and is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against a fungal strain.[12][13]

Materials:

• Test compound (e.g., 5-Benzyl-3-chloro-1H-1,2,4-triazole)

• Fungal strain (e.g., Candida albicans)

• RPMI-1640 medium

• 96-well microtiter plates

• Spectrophotometer

• Dimethyl sulfoxide (DMSO)

Procedure:

• Preparation of Fungal Inoculum:

  • Culture the fungal strain on an appropriate agar medium.

  • Prepare a suspension of fungal cells in sterile saline.

  • Adjust the suspension to a concentration of 1 x 10³ to 5 x 10³ CFU/mL in RPMI-1640 medium.[13]

• Preparation of Compound Dilutions:

  • Dissolve the test compound in DMSO to create a stock solution.

  • Perform serial two-fold dilutions of the stock solution in RPMI-1640 medium in a 96-well plate to achieve a range of final concentrations (e.g., 0.125 to 64 µg/mL).[13]

• Inoculation:

  • Add 100 µL of the fungal inoculum to each well of the microtiter plate containing the compound dilutions.

  • Include a positive control (fungal inoculum without compound) and a negative control (medium only).

• Incubation:

  • Incubate the plates at 35°C for 24-48 hours.[12][13]

• MIC Determination:

  • The MIC is the lowest concentration of the compound that causes a significant inhibition of fungal growth (typically ≥80%) compared to the positive control, determined visually or by measuring the optical density at 630 nm.[13]

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[14][15][16]

Materials:

• Test compound

• Cancer cell line (e.g., HepG2, A549)

• Complete cell culture medium

• 96-well cell culture plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed the cancer cells in a 96-well plate at a density of 1,000 to 100,000 cells per well in 100 µL of complete medium.[16]

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in the cell culture medium.

  • Replace the medium in the wells with the medium containing the test compound at various concentrations.

  • Include a vehicle control (medium with the same concentration of DMSO as the test compounds).

  • Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution to each well.[16]

  • Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.[16]

• Formazan Solubilization:

  • Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[14][15]

• Absorbance Measurement:

  • Shake the plate for 15 minutes on an orbital shaker.

  • Measure the absorbance at 570 nm using a microplate reader.[16]

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth) from the dose-response curve.

Conclusion and Future Perspectives

While direct experimental evidence for the biological activity of 5-Benzyl-3-chloro-1H-1,2,4-triazole is currently lacking in the public domain, a comparative analysis of structurally similar triazole derivatives provides a strong rationale for its potential as a bioactive compound. The presence of the benzyl group at the C5 position is consistently associated with significant antifungal, antibacterial, and anticancer activities in related triazole scaffolds. The chloro substituent at the C3 position is likely to further modulate these activities, potentially enhancing potency and cellular uptake.

Future research should focus on the synthesis and in-depth biological evaluation of 5-Benzyl-3-chloro-1H-1,2,4-triazole. The experimental protocols detailed in this guide provide a framework for such investigations. A systematic exploration of its activity against a panel of fungal pathogens, bacterial strains, and cancer cell lines, coupled with mechanistic studies, will be crucial to fully elucidate its therapeutic potential and to pave the way for the development of novel triazole-based drugs.

References

[4] Journal of Chemistry and Technologies. (2025). SYNTHESIS OF NOVEL N-BENZYL AND RELATED 1H-1,2,3-TRIAZOLE-4-CARBOXAMIDES AND THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Symbiosis Online Publishing. (n.d.). Mechanism of Antifungal Triazoles and Related Drugs: Electron Transfer, Reactive Oxygen Species and Oxidative Stress. [6] ResearchGate. (2025). Synthesis of New 3,5-disubstituted-1,2,4-Triazoles and Evaluation of Antibacterial, Antiurease and Antioxidant Activities. [17] ResearchGate. (2025). Design, synthesis, and antifungal activities of novel triazole derivatives containing the benzyl group. [14] NCBI Bookshelf. (2013). Cell Viability Assays. [12] NIH. (n.d.). In vitro activity of four triazole antifungal drugs against clinically common and uncommon yeast species. [8] NIH. (2023). Identification of new benzimidazole-triazole hybrids as anticancer agents: multi-target recognition, in vitro and in silico studies. [1] NIH. (n.d.). Advances in synthetic approach to and antifungal activity of triazoles. [18] Frontiers. (n.d.). 1,2,3-Triazole-Containing Compounds as Anti–Lung Cancer Agents: Current Developments, Mechanisms of Action, and Structure–Activity Relationship. [7] NIH. (n.d.). 1,2,4-Triazoles as Important Antibacterial Agents. [19] MDPI. (n.d.). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. [15] International Journal of Pharmaceutical Research and Applications (IJPRA). (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. [20] Taylor & Francis Online. (2023). Full article: Design, synthesis and in vitro biological studies of novel triazoles with potent and broad-spectrum antifungal activity. [9] Bentham Science Publishers. (2019). Design, Synthesis and In vitro Cytotoxicity of New 1,2,3-triazol- and Nitrostyrene Hybrids as Potent Anticancer Agents. [21] ResearchGate. (n.d.). Anticancer and cytotoxicity activity assay was performed by MTT assay. [22] NIH. (n.d.). Synthesis, Characterization and Antifungal Evaluation of 5-Substituted-4-Amino-1,2,4-Triazole-3-Thioesters. ResearchGate. (2025). Synthesis, Antibacterial and Antifungal Activity of Some Novel 3,5-Disubstituted-1 H -1,2,4-triazoles. [13] MDPI. (n.d.). Design, Synthesis, and In Vitro and In Vivo Antifungal Activity of Novel Triazoles Containing Phenylethynyl Pyrazole Side Chains. [23] Journal of Pharmaceutical Negative Results. (n.d.). Microwave-Assisted Synthesis And Antifungal Evaluation Of 1,2,4- Triazole Derivatives. [5] Advances in Microbiology. (n.d.). Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. [24] ResearchGate. (2016). (PDF) Triazole antifungals: A review. Abcam. (n.d.). MTT assay protocol. [11] RSC Publishing. (n.d.). Discovery of new benzothiazole-1,2,3-triazole hybrid-based hydrazone/thiosemicarbazone derivatives as potent EGFR inhibitors with cytotoxicity against cancer. [16] ATCC. (n.d.). MTT Cell Proliferation Assay. [25] SciELO México. (n.d.). Antioxidant activity and antimicrobial evaluation of 1-benzyl-1,2,3-triazole. [10] ResearchGate. (2025). 1,4-Disubstituted-1,2,3-triazole Linked Cyclic Ketones as Cytotoxic Agents. [26] Oxford Academic. (2024). Triazole antifungal drug interactions—practical considerations for excellent prescribing | Journal of Antimicrobial Chemotherapy. [27] PMC. (n.d.). A Practical Guide to Antifungal Susceptibility Testing. [2] EBSCO. (n.d.). Triazole antifungals | Research Starters.

Sources

• 1. Advances in synthetic approach to and antifungal activity of triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Triazole antifungals | Agriculture and Agribusiness | Research Starters | EBSCO Research [ebsco.com]
• 3. symbiosisonlinepublishing.com [symbiosisonlinepublishing.com]
• 4. SYNTHESIS OF NOVEL N-BENZYL AND RELATED 1H-1,2,3-TRIAZOLE-4-CARBOXAMIDES AND THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES | Journal of Chemistry and Technologies [chemistry.dnu.dp.ua]
• 5. Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols [scirp.org]
• 6. researchgate.net [researchgate.net]
• 7. 1,2,4-Triazoles as Important Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Identification of new benzimidazole-triazole hybrids as anticancer agents: multi-target recognition, in vitro and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benthamdirect.com [benthamdirect.com]
• 10. researchgate.net [researchgate.net]
• 11. Discovery of new benzothiazole-1,2,3-triazole hybrid-based hydrazone/thiosemicarbazone derivatives as potent EGFR inhibitors with cytotoxicity against cancer - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. In vitro activity of four triazole antifungal drugs against clinically common and uncommon yeast species - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. ijprajournal.com [ijprajournal.com]
• 16. atcc.org [atcc.org]
• 17. researchgate.net [researchgate.net]
• 18. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 19. Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives | MDPI [mdpi.com]
• 20. tandfonline.com [tandfonline.com]
• 21. researchgate.net [researchgate.net]
• 22. Synthesis, Characterization and Antifungal Evaluation of 5-Substituted-4-Amino-1,2,4-Triazole-3-Thioesters - PMC [pmc.ncbi.nlm.nih.gov]
• 23. pnrjournal.com [pnrjournal.com]
• 24. researchgate.net [researchgate.net]
• 25. Antioxidant activity and antimicrobial evaluation of 1-benzyl-1,2,3-triazole [scielo.org.mx]
• 26. academic.oup.com [academic.oup.com]
• 27. A Practical Guide to Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Structure-Activity Landscape of 5-Benzyl-3-chloro-1H-1,2,4-triazole Analogs: A Comparative Guide for Drug Discovery

Introduction: The 1,2,4-Triazole Scaffold - A Privileged Motif in Medicinal Chemistry

The 1,2,4-triazole ring system is a cornerstone in the edifice of medicinal chemistry, recognized for its metabolic stability, unique electronic properties, and its ability to engage in a multitude of non-covalent interactions.[1] This five-membered heterocycle, featuring three nitrogen atoms, is a bioisostere for amide and ester groups, enhancing its capacity to bind to biological targets with high affinity.[1] Its derivatives have demonstrated a remarkable breadth of pharmacological activities, including anticancer, antimicrobial, and enzyme inhibitory effects.[1][2] The 5-benzyl-3-chloro-1H-1,2,4-triazole core represents a promising starting point for the development of novel therapeutic agents, offering distinct sites for chemical modification to fine-tune biological activity and selectivity. This guide provides a comparative analysis of the structure-activity relationships (SAR) of analogs based on this scaffold, drawing upon experimental data from key studies to inform rational drug design.

Core Scaffold and Rationale for Modification

The 5-benzyl-3-chloro-1H-1,2,4-triazole scaffold can be dissected into three key regions for structural modification: the 5-benzyl group, the 3-chloro substituent, and the 1H- and 4H-positions of the triazole ring. Understanding the impact of substitutions at these positions is crucial for optimizing potency, selectivity, and pharmacokinetic properties. The benzyl group provides a large surface area for interaction with hydrophobic pockets in target proteins, while the chloro group can act as a key binding element or a leaving group for further functionalization. The nitrogen atoms of the triazole ring are pivotal for coordinating with metal ions in metalloenzymes or forming hydrogen bonds with receptor active sites.

Comparative Analysis of Structure-Activity Relationships

While a comprehensive SAR study on the exact 5-benzyl-3-chloro-1H-1,2,4-triazole scaffold is not extensively documented in a single public source, we can synthesize a robust understanding by comparing findings from closely related analog series. This section will primarily draw from a study on 5-benzyl-3-pyridyl-1H-1,2,4-triazole derivatives as xanthine oxidase inhibitors, supplemented with insights from other relevant research on substituted 1,2,4-triazoles.[3]

Impact of Substitutions on the 5-Benzyl Moiety

The benzyl group at the 5-position of the triazole ring is a critical determinant of biological activity. Modifications to the phenyl ring of this group can significantly influence potency and selectivity. A study on a series of 5-benzyl-3-pyridyl-1H-1,2,4-triazole derivatives as xanthine oxidase (XO) inhibitors provides valuable insights into these relationships.[3]

Table 1: Xanthine Oxidase Inhibitory Activity of 5-Benzyl-3-pyridyl-1H-1,2,4-triazole Analogs [3]

Compound	Substitution on Benzyl Ring	IC50 (µM)
1a	Unsubstituted	2.35
1b	2'-Cl	1.89
1c	3'-Cl	1.27
1d	4'-Cl	1.56
1e	3'-NO2	0.25
1f	4'-NO2	0.88
1g	4'-OCH3	2.11
1h	4'-sec-butoxy	0.16
1i	3',4'-di-Cl	1.03
1j	3',4',5'-tri-OCH3	> 10

From this data, several key SAR trends emerge:

• Electronic Effects: The introduction of electron-withdrawing groups on the benzyl ring generally enhances inhibitory activity. For instance, the nitro-substituted analogs (1e and 1f ) exhibit significantly lower IC50 values compared to the unsubstituted compound (1a ). The 3'-nitro analog (1e ) is particularly potent, suggesting that the position of the substituent is crucial.

• Halogen Substitution: Chloro-substitution also leads to an increase in potency, with the 3'-chloro analog (1c ) being the most active among the mono-chloro derivatives. The 3',4'-dichloro analog (1i ) shows comparable activity to the mono-chloro derivatives, indicating that multiple halogen substitutions do not necessarily lead to a synergistic effect.

• Steric and Lipophilic Effects: The introduction of a bulky, lipophilic group at the 4'-position, such as a sec-butoxy group (1h ), results in the most potent compound in the series. This suggests the presence of a hydrophobic pocket in the enzyme's active site that can accommodate such groups. Conversely, the introduction of multiple methoxy groups (1j ) leads to a significant loss of activity, likely due to unfavorable steric interactions.

These findings underscore the importance of a systematic exploration of both electronic and steric parameters of the benzyl substituent to optimize biological activity.

The Role of the 3-Position Substituent

The chloro group at the 3-position of the target scaffold is a key feature. While the primary reference for our SAR discussion features a pyridyl group at this position, the influence of a halogen can be inferred from broader studies on 1,2,4-triazoles. The chlorine atom can participate in halogen bonding, a non-covalent interaction that is increasingly recognized as important in ligand-protein binding. Furthermore, its electron-withdrawing nature influences the overall electronic profile of the triazole ring, which can impact its pKa and hydrogen bonding capabilities. In synthetic strategies, the 3-chloro group can also serve as a versatile handle for introducing other functionalities through nucleophilic substitution reactions, allowing for further diversification of the scaffold.

Modifications at the Triazole Ring (N1 and N4 Positions)

Alkylation or arylation at the N1 or N4 positions of the 1,2,4-triazole ring can have a profound impact on the molecule's biological activity and physicochemical properties. The position of substitution can affect the molecule's ability to act as a hydrogen bond donor or acceptor, as well as its overall conformation. For instance, in a study on antibacterial 1,2,4-triazoles, it was found that compounds containing a benzyl group at the 4-position of the triazole ring exhibited stronger inhibition of Gram-positive bacteria compared to their 4-phenyl counterparts.[4] This highlights the importance of the nature and position of the substituent on the triazole nitrogen for specific biological activities.

Experimental Protocols

To facilitate further research and validation of the SAR principles discussed, detailed experimental protocols for the synthesis of a representative 5-benzyl-3-chloro-1H-1,2,4-triazole analog and a general method for evaluating its biological activity are provided below.

Synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole

This protocol describes a general synthetic route.

Step 1: Synthesis of Phenylacetyl Chloride

• In a round-bottom flask equipped with a reflux condenser and a calcium chloride guard tube, add phenylacetic acid (1 equivalent).

• Slowly add thionyl chloride (2 equivalents) to the flask at room temperature with stirring.

• Heat the reaction mixture at reflux for 2 hours.

• After cooling to room temperature, remove the excess thionyl chloride by distillation under reduced pressure to obtain phenylacetyl chloride.

Step 2: Synthesis of 2-(Phenylacetyl)hydrazinecarbothioamide

• Dissolve thiosemicarbazide (1 equivalent) in a suitable solvent such as ethanol.

• Cool the solution in an ice bath and slowly add phenylacetyl chloride (1 equivalent) dropwise with vigorous stirring.

• After the addition is complete, continue stirring at room temperature for 4 hours.

• Collect the resulting precipitate by filtration, wash with cold ethanol, and dry to yield 2-(phenylacetyl)hydrazinecarbothioamide.

Step 3: Synthesis of 5-Benzyl-4H-1,2,4-triazole-3-thiol

• Suspend 2-(phenylacetyl)hydrazinecarbothioamide (1 equivalent) in an aqueous solution of sodium hydroxide (8%, 1.2 equivalents).

• Heat the mixture at reflux for 4 hours.

• Cool the reaction mixture and acidify with dilute hydrochloric acid to a pH of 5-6.

• Collect the precipitate by filtration, wash with water, and recrystallize from ethanol to obtain 5-benzyl-4H-1,2,4-triazole-3-thiol.

Step 4: Synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole

• Suspend 5-benzyl-4H-1,2,4-triazole-3-thiol (1 equivalent) in phosphorus oxychloride (5 equivalents).

• Heat the mixture at reflux for 3 hours.

• After cooling, pour the reaction mixture slowly onto crushed ice with stirring.

• Neutralize the solution with a saturated solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 5-benzyl-3-chloro-1H-1,2,4-triazole.

In Vitro Xanthine Oxidase Inhibition Assay

This protocol provides a general method for assessing the inhibitory activity of the synthesized analogs against xanthine oxidase.[3]

• Reagents and Solutions:

  • Xanthine oxidase from bovine milk.

  • Xanthine solution (substrate).

  • Phosphate buffer (pH 7.5).

  • Test compounds dissolved in DMSO.

• Assay Procedure:

  • In a 96-well plate, add 50 µL of xanthine solution, 100 µL of phosphate buffer, and 10 µL of the test compound solution at various concentrations.

  • Pre-incubate the mixture at 25°C for 15 minutes.

  • Initiate the reaction by adding 50 µL of xanthine oxidase solution.

  • Monitor the absorbance at 295 nm for 5 minutes using a microplate reader. The rate of uric acid formation is proportional to the increase in absorbance.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the test compound relative to a control reaction without an inhibitor.

  • Determine the IC50 value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Visualizing Key Relationships and Workflows

To better illustrate the concepts discussed, the following diagrams created using Graphviz are provided.

Caption: Key modification sites on the 5-benzyl-3-chloro-1H-1,2,4-triazole scaffold and their influence on biological properties.

Caption: General synthetic workflow for the preparation of the 5-benzyl-3-chloro-1H-1,2,4-triazole scaffold.

Conclusion and Future Directions

The 5-benzyl-3-chloro-1H-1,2,4-triazole scaffold holds significant promise for the development of novel therapeutic agents. The comparative analysis of related structures reveals clear structure-activity relationships that can guide future drug design efforts. Specifically, the electronic and steric properties of substituents on the 5-benzyl ring are critical for modulating biological activity. Electron-withdrawing groups and optimally sized lipophilic moieties have been shown to enhance potency in related series.

Future research should focus on a systematic exploration of the chemical space around this scaffold. This includes the synthesis and biological evaluation of a focused library of analogs with diverse substitutions on the benzyl ring, the replacement of the 3-chloro group with other halogens or functional groups to probe for additional interactions, and the investigation of N1 versus N4 substitution on the triazole ring. Such studies, coupled with computational modeling and structural biology, will undoubtedly unlock the full therapeutic potential of this versatile chemical scaffold.

References

• Li, L., et al. (2018). Synthesis and Biological Evaluation of 5-benzyl-3-pyridyl-1H-1,2,4-triazole Derivatives as Xanthine Oxidase Inhibitors. Letters in Drug Design & Discovery, 15(9), 943-951. [Link]

• Gao, Y., et al. (2022). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. Molecules, 27(19), 6263. [Link]

• Abdel-Wahab, B. F., et al. (2022). New Benzimidazole-, 1,2,4-Triazole-, and 1,3,5-Triazine-Based Derivatives as Potential EGFRWT and EGFRT790M Inhibitors: Microwave-Assisted Synthesis, Anticancer Evaluation, and Molecular Docking Study. Molecules, 27(4), 1357. [Link]

• Li, Y., et al. (2021). 1,2,3-Triazole-Containing Compounds as Anti–Lung Cancer Agents: Current Developments, Mechanisms of Action, and Structure–Activity Relationship. Frontiers in Oncology, 11, 730598. [Link]

• Özdemir, Y., et al. (2017). Synthesis and Biological Significances of New Heterocyclic Compounds Containing 5-(4-Chlorobenzyl)-3-(4-Chlorophenyl)-1H-1,2,4-triazol Ring. Journal of the Chemical Society of Pakistan, 39(6), 1055-1064. [Link]

• Plech, T., et al. (2019). 1,2,4-Triazoles as Important Antibacterial Agents. Pharmaceuticals, 12(4), 157. [Link]

• Al-Soud, Y. A., et al. (2003). Synthesis and antimicrobial activity of new 1,2,4-triazole and 1,3,4-thiadiazole derivatives. Il Farmaco, 58(11), 1163-1172. [Link]

• Kaur, R., et al. (2022). Synthesis, docking study, and structure activity relationship of novel anti-tumor 1, 2, 4 triazole derivatives incorporating 2-(2, 3- dimethyl aminobenzoic acid) moiety. Pharmacia, 69(2), 433-445. [Link]

Sources

• 1. Synthesis, docking study, and structure activity relationship of novel anti-tumor 1, 2, 4 triazole derivatives incorporating 2-(2, 3- dimethyl aminobenzoic acid) moiety [pharmacia.pensoft.net]
• 2. New Benzimidazole-, 1,2,4-Triazole-, and 1,3,5-Triazine-Based Derivatives as Potential EGFRWT and EGFRT790M Inhibitors: Microwave-Assisted Synthesis, Anticancer Evaluation, and Molecular Docking Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Biological Evaluation of 5-benzyl-3-pyridyl-1H-1,2,4-triazole Derivatives as Xanthine Oxidase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

The In Vitro Landscape: High-Throughput Screening and Mechanistic Elucidation

An In-Depth Technical Guide to Evaluating 1,2,4-Triazole Based Compounds: Bridging the In Vitro-In Vivo Divide

For researchers and scientists in drug development, the journey of a novel compound from a promising hit to a viable therapeutic candidate is fraught with challenges. A critical juncture in this path is the transition from controlled in vitro experiments to complex in vivo biological systems. The 1,2,4-triazole scaffold, a five-membered heterocyclic ring, is a cornerstone of modern medicinal chemistry, recognized as a "privileged structure" due to its presence in a wide array of pharmacologically active agents.[1][2] These compounds exhibit a vast spectrum of activities, including antifungal, anticancer, antibacterial, anti-inflammatory, and antiviral properties.[1][3]

This guide provides an in-depth comparison of the in vitro and in vivo evaluation of 1,2,4-triazole based compounds. Moving beyond a simple listing of protocols, we will explore the causality behind experimental choices, the critical data required to justify advancing a compound, and the common pitfalls that lead to the high attrition rate between the lab bench and preclinical studies. Our focus is to provide a self-validating framework for assessing these potent molecules, ensuring that the data generated at each stage is robust, reproducible, and truly predictive of therapeutic potential.

In vitro testing is the foundational step in drug discovery. It offers a rapid, cost-effective, and highly controlled environment to screen large libraries of compounds, determine their potency, and elucidate their mechanism of action. For 1,2,4-triazole derivatives, these initial assays are tailored to their intended therapeutic application.

Causality in Assay Selection

The choice of an in vitro assay is dictated by the compound's hypothesized mechanism. For instance, the well-established antifungal activity of many triazoles, such as fluconazole and voriconazole, stems from their ability to inhibit lanosterol 14α-demethylase, a fungal cytochrome P450 enzyme (CYP51).[4][5] This inhibition disrupts the biosynthesis of ergosterol, an essential component of the fungal cell membrane, leading to cell death.[4] Therefore, the primary in vitro evaluation for a novel antifungal triazole is a direct measure of its ability to halt fungal growth.

Similarly, the anticancer properties of various 1,2,4-triazoles are often linked to the inhibition of specific molecular targets crucial for cancer cell proliferation and survival, such as c-Met kinase, EGFR, BRAF, or tubulin.[1][6] Consequently, the initial screening involves cytotoxicity assays against relevant cancer cell lines, followed by specific enzyme inhibition assays to confirm the mechanism.

Experimental Protocol: Antifungal Susceptibility Testing (Broth Microdilution)

This protocol is a self-validating system for determining the Minimum Inhibitory Concentration (MIC), the lowest concentration of a drug that prevents visible growth of a microorganism.

• Preparation of Inoculum: A standardized suspension of the fungal strain (e.g., Candida albicans ATCC 90028) is prepared in RPMI-1640 medium to a concentration of approximately 0.5–2.5 x 10³ colony-forming units (CFU)/mL.

• Compound Dilution: The test 1,2,4-triazole compound is serially diluted (two-fold) in a 96-well microtiter plate using the broth medium. A range of concentrations is prepared, for example, from 64 µg/mL down to 0.0625 µg/mL.

• Inoculation: Each well containing the diluted compound is inoculated with the fungal suspension.

• Controls:

  • Positive Control: A well containing the fungal inoculum without any drug, to ensure the viability and growth of the organism.

  • Negative Control: A well containing only sterile broth, to check for contamination.

  • Reference Drug: A known antifungal agent (e.g., fluconazole) is tested in parallel to validate the assay's sensitivity.

• Incubation: The plate is incubated at 35°C for 24–48 hours.

• Endpoint Determination: The MIC is determined as the lowest drug concentration at which there is no visible turbidity (growth).

Experimental Protocol: Anticancer Cytotoxicity (SRB Assay)

The Sulforhodamine B (SRB) assay provides a reliable measure of drug-induced cytotoxicity in cell culture.

• Cell Plating: Human cancer cells (e.g., MCF-7 breast cancer line) are seeded into 96-well plates at a density of 5,000–10,000 cells/well and allowed to attach overnight.

• Compound Treatment: Cells are treated with various concentrations of the 1,2,4-triazole compound for a specified period (typically 48–72 hours).

• Cell Fixation: The cells are fixed by gently adding cold trichloroacetic acid (TCA) and incubating for 1 hour at 4°C.

• Staining: The plates are washed with water and stained with 0.4% (w/v) SRB solution for 30 minutes at room temperature.

• Solubilization: The unbound dye is washed away, and the protein-bound dye is solubilized with a 10 mM Tris base solution.

• Data Acquisition: The absorbance is read on a plate reader at 510 nm. The IC₅₀ value (the concentration required to inhibit cell growth by 50%) is calculated by plotting the percentage of cell viability against the drug concentration.

Visualizing the In Vitro Workflow

The following diagram illustrates a typical screening cascade for a novel 1,2,4-triazole library.

Caption: A streamlined workflow for identifying potent 1,2,4-triazole candidates.

Summarizing In Vitro Efficacy Data

The results from these assays provide the first quantitative measure of a compound's potential.

Compound ID	Therapeutic Area	Assay Type	Target/Cell Line	Efficacy Metric (IC₅₀/MIC)	Reference
Compound 66	Anticancer	Kinase Assay	c-Met Kinase	IC₅₀ = 0.24 nM	[1]
Compound 66	Anticancer	Cytotoxicity	EBC-1 (Lung Cancer)	IC₅₀ = 0.85 nM	[1]
Compound Vg	Anticancer	Cytotoxicity	MCF-7 (Breast Cancer)	IC₅₀ = 0.891 µM	[7]
Compound 6c	Antifungal	Broth Microdilution	C. albicans	MIC = 0.0625 µg/mL	[8]
Schiff Base 25	Antifungal	Growth Inhibition	G. saubinetii	EC₅₀ = 0.0087–0.0309 g/L	[1]

The Critical Transition: From Potency to Efficacy

A low nanomolar IC₅₀ value is exciting, but it is not a guarantee of in vivo success. The primary reason for failure during the transition from in vitro to in vivo is unfavorable pharmacokinetics (PK) and pharmacodynamics (PD).[9][10] A compound must not only be potent against its target but must also be able to reach that target in a living organism at a sufficient concentration and for a sufficient duration, without causing undue toxicity. This is the ADME/Tox challenge: Absorption, Distribution, Metabolism, Excretion, and Toxicity.

Caption: The ADME/Tox bridge determines if in vitro potency becomes in vivo efficacy.

The In Vivo Arena: Validating Therapeutic Potential in Complex Systems

In vivo models are indispensable for evaluating how a 1,2,4-triazole compound behaves within a whole, living system. These studies are designed to answer critical questions: Does the compound inhibit tumor growth? Can it clear a systemic fungal infection? Is it safe at therapeutic doses?

Causality in Model Selection

The choice of animal model is paramount and must accurately reflect the human disease state. For anticancer studies, immunodeficient mice (e.g., nude or SCID mice) are used for xenograft models, where human cancer cells are implanted and allowed to grow into tumors.[1] This allows for the direct assessment of a compound's effect on human tumors in situ. For antifungal studies, a systemic infection model, such as disseminated candidiasis in mice, is the gold standard for mimicking a life-threatening human infection.[8]

Experimental Protocol: Anticancer Xenograft Model

This protocol assesses a compound's ability to inhibit tumor growth in a living animal.

• Cell Implantation: Immunocompromised mice (e.g., BALB/c nude mice) are subcutaneously injected with a suspension of human cancer cells (e.g., 5 x 10⁶ EBC-1 cells).

• Tumor Establishment: Tumors are allowed to grow until they reach a palpable, measurable size (e.g., 100–150 mm³).

• Randomization and Dosing: Animals are randomized into control and treatment groups. The test 1,2,4-triazole compound is administered (e.g., orally or via intraperitoneal injection) at a predetermined dose and schedule. The control group receives the vehicle only.

• Monitoring: Tumor volume and the body weight of the mice are measured regularly (e.g., twice a week). Animal welfare is closely monitored throughout the study.

• Endpoint Analysis: The study is concluded when tumors in the control group reach a predetermined size. The primary endpoint is Tumor Growth Inhibition (% TGI), calculated by comparing the mean tumor volume of the treated group to that of the control group.

Experimental Protocol: Murine Model of Disseminated Candidiasis

This protocol evaluates a compound's efficacy against a systemic fungal infection.

• Infection: Swiss albino mice are infected via intravenous (tail vein) injection with a lethal dose of a pathogenic Candida albicans strain.[8][11]

• Treatment: Treatment with the test 1,2,4-triazole compound begins shortly after infection (e.g., 2 hours post-infection) and continues for a set period (e.g., 7 days).

• Efficacy Endpoints:

  • Survival Study: A cohort of mice is monitored for survival over a period (e.g., 21–28 days), and the data are analyzed using Kaplan-Meier survival curves.

  • Fungal Burden Study: A separate cohort is euthanized at a specific time point (e.g., 48 hours post-infection). Kidneys and other target organs are harvested, homogenized, and plated on agar to determine the CFU per gram of tissue. Efficacy is measured as the reduction in fungal burden compared to the vehicle-treated control group.

Summarizing In Vivo Efficacy Data

These studies provide the ultimate preclinical proof-of-concept for a compound's therapeutic utility.

Compound ID	Therapeutic Area	Animal Model	Dose & Route	Efficacy Metric	Reference
Compound 66	Anticancer	EBC-1 Xenograft (Mice)	25 mg/kg	97.1% Tumor Growth Inhibition	[1]
AMG 337	Anticancer	NIH-3T3/TPR-Met Xenograft	3 & 10 mg/kg	>90% Tumor Growth Inhibition	[1]
Compound 6c	Antifungal	Disseminated Candidiasis (Mice)	1.0 mg/kg	Reduced fungal burden in kidneys	[8]
Compound 3	Anti-inflammatory	Carrageenan-induced Paw Edema	-	91% edema inhibition	[11]
Antimalarial 210	Antiparasitic	P. falciparum (SCID Mice)	~100 mg/kg	ED₅₀ (Effective Dose, 50%)	[1]

A Case Study in Correlation: The c-Met Inhibitor Story

The successful translation of in vitro potency to in vivo efficacy is exemplified by the 1,2,4-triazolotriazine derivative, Compound 66.[1]

• In Vitro Potency: This compound demonstrated exceptional potency in enzymatic and cellular assays, with an IC₅₀ of 0.24 nM against the c-Met kinase and an IC₅₀ of 0.85 nM against the EBC-1 cancer cell line, which overexpresses c-Met.[1]

• In Vivo Efficacy: When tested in a mouse xenograft model using these same EBC-1 cells, Compound 66 exhibited a remarkable 97.1% inhibition of tumor growth at a dose of 25 mg/kg.[1]

This strong correlation suggests that Compound 66 possesses favorable pharmacokinetic properties that allow it to achieve and maintain therapeutic concentrations at the tumor site, effectively inhibiting its target in vivo as predicted by the in vitro data.

Caption: The successful translation pathway of Compound 66 from target to tumor.

Conclusion and Future Directions

The evaluation of 1,2,4-triazole based compounds requires a systematic, multi-stage approach where in vitro and in vivo studies are intricately linked. While in vitro assays are essential for identifying potent molecules and understanding their mechanisms, in vivo studies provide the definitive test of their therapeutic potential in a complex biological context. The significant gap between the two highlights the critical importance of early ADME/Tox and pharmacokinetic profiling.[12]

Future research will likely focus on bridging this divide with more predictive and sophisticated models. The use of 3D cell cultures and organoids can offer a more physiologically relevant in vitro environment, while advances in computational modeling can help predict PK/PD properties before resource-intensive animal studies are undertaken.[13][14] By rigorously applying the principles of causality and self-validation at every step, researchers can more effectively navigate the path from a promising 1,2,4-triazole scaffold to a life-saving therapeutic.

References

• Alam, M. A., et al. (2020). An insight on medicinal attributes of 1,2,4-triazoles. PubMed Central. [Link]

• Kokil, G. R., et al. (2010). Synthesis and In Vitro Evaluation of Novel 1, 2, 4-Triazole Derivatives as Antifungal Agents. ResearchGate. [Link]

• Kumar, D. & Singh, S. (2023). A Review on Synthesis and Biological Activity of 1,2,4-triazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research. [Link]

• El-Naggar, M., et al. (2023). Novel indolyl 1,2,4-triazole derivatives as potential anti-proliferative agents: in silico studies, synthesis, and biological evaluation. RSC Publishing. [Link]

• Kaplaushenko, A., et al. (2024). Anticancer properties of 1,2,4-triazole derivatives (literature review). Pharmaceutical Journal. [Link]

• Kumar, V. (2017). Evaluation of Antitumor Activity of Novel 1,2,4 Triazole Derivatives: An in vitro and in vivo Model. Research & Reviews: Journal of Pharmacy and Pharmaceutical Sciences. [Link]

• Gomha, S. M., et al. (2021). Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. National Institutes of Health. [Link]

• Plebańska, A., et al. (2021). 1,2,4-Triazoles as Important Antibacterial Agents. PubMed Central. [Link]

• Gowda, J., et al. (2021). An in vivo evaluation of anti-inflammatory, analgesic and anti-pyretic activities of newly synthesized 1, 2, 4 Triazole derivatives. PubMed Central. [Link]

• Wang, W., et al. (2022). Design, Synthesis, and In Vitro and In Vivo Antifungal Activity of Novel Triazoles Containing Phenylethynyl Pyrazole Side Chains. PubMed Central. [Link]

• Pizoń, M., et al. (2022). The Overview on the Pharmacokinetic and Pharmacodynamic Interactions of Triazoles. PubMed Central. [Link]

• Çakır, D. U., et al. (2022). Design, synthesis, and in vitro and in vivo anticancer activity studies of new (S)-Naproxen thiosemicarbazide/1,2,4-triazole derivatives. RSC Publishing. [Link]

• Xu, H., et al. (2023). Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments. MDPI. [Link]

• Zhang, M., et al. (2017). Design, synthesis, and biological evaluation of novel 1, 2, 4-triazole derivatives as antifungal agent. PubMed. [Link]

• Parlak, A. E. (2021). Anticancer Properties of 1,2,4-Triazoles. ISRES Publishing. [Link]

• Sharma, D., et al. (2017). 1,2,4-TRIAZOLE: A REVIEW OF PHARMACOLOGICAL ACTIVITIES. ResearchGate. [Link]

• Nath, A., et al. (2021). In silico modelling of acute toxicity of 1, 2, 4-triazole antifungal agents towards zebrafish (Danio rerio) embryos: Application of the Small Dataset Modeller tool. Toxicology in Vitro. [Link]

• Alrawashdeh, M. S. M. (2018). Determination of antimicrobial activity of some 1,2,4-triazole derivatives. SciSpace. [Link]

• Zazharskyi, V., et al. (2024). Toxicity parameters of a new 1,2,4-triazole derivative when subcutaneously injected to guinea pigs. Regulatory Mechanisms in Biosystems. [Link]

• Al-Ostath, A., et al. (2022). Novel 1,2,4-triazole derivatives as potential anticancer agents: Design, synthesis, molecular docking and mechanistic studies. PubMed. [Link]

• Xu, H., et al. (2023). Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments. ResearchGate. [Link]

• Samelyuk, Y. & Kaplaushenko, A. (2021). 1,2,4-TRIAZOLE DERIVATIVES IN MEDICINE AND PHARMACY AND APPLICATION PROSPECTS. DergiPark. [Link]

• Badiee, P. & Hashemizadeh, Z. (2014). In vitro activity of four triazole antifungal drugs against clinically common and uncommon yeast species. National Institutes of Health. [Link]

• Andes, D. (2003). In Vivo Pharmacokinetics and Pharmacodynamics of a New Triazole, Voriconazole, in a Murine Candidiasis Model. PubMed Central. [Link]

• Kankate, R. S., et al. (2022). Microwave-Assisted Synthesis And Antifungal Evaluation Of 1,2,4- Triazole Derivatives. Journal of Pharmaceutical Negative Results. [Link]

• Aslam, M., et al. (2025). Recent Advances in 1,2,4-Triazole-Based Anticancer Agents: Structural Optimization, Mechanisms, and Therapeutic Potential (2022-2025). PubMed. [Link]

• Szałek, A., et al. (2023). Evaluation of Biological Activity of New 1,2,4-Triazole Derivatives Containing Propionic Acid Moiety. PubMed Central. [Link]

• Chen, Q., et al. (2014). Triazole derivatives with improved in vitro antifungal activity over azole drugs. PubMed Central. [Link]

Sources

• 1. An insight on medicinal attributes of 1,2,4-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Triazole derivatives with improved in vitro antifungal activity over azole drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel 1,2,4-triazole derivatives as potential anticancer agents: Design, synthesis, molecular docking and mechanistic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Novel indolyl 1,2,4-triazole derivatives as potential anti-proliferative agents: in silico studies, synthesis, and biological evaluation - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Design, Synthesis, and In Vitro and In Vivo Antifungal Activity of Novel Triazoles Containing Phenylethynyl Pyrazole Side Chains - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Overview on the Pharmacokinetic and Pharmacodynamic Interactions of Triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In Vivo Pharmacokinetics and Pharmacodynamics of a New Triazole, Voriconazole, in a Murine Candidiasis Model - PMC [pmc.ncbi.nlm.nih.gov]
• 11. An in vivo evaluation of anti-inflammatory, analgesic and anti-pyretic activities of newly synthesized 1, 2, 4 Triazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. dergipark.org.tr [dergipark.org.tr]
• 13. In silico modelling of acute toxicity of 1, 2, 4-triazole antifungal agents towards zebrafish (Danio rerio) embryos: Application of the Small Dataset Modeller tool - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Recent Advances in 1,2,4-Triazole-Based Anticancer Agents: Structural Optimization, Mechanisms, and Therapeutic Potential (2022-2025) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Spectroscopic Validation of 5-Benzyl-3-chloro-1H-1,2,4-triazole

For researchers, medicinal chemists, and professionals in drug development, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific integrity and progress. The biological activity of a compound is intrinsically linked to its three-dimensional architecture. An incorrect structural assignment can lead to flawed structure-activity relationship (SAR) studies, wasted resources, and potentially misleading biological data. This guide provides an in-depth, experience-driven approach to the structural validation of 5-Benzyl-3-chloro-1H-1,2,4-triazole, a heterocyclic compound representative of a class with significant interest in medicinal chemistry.[1][2]

We will move beyond a simple checklist of techniques, instead focusing on the causality behind experimental choices and the synergy of a multi-pronged analytical approach. This guide is designed to be a self-validating system, where data from orthogonal techniques converge to a single, confident structural assignment.

The Strategic Imperative: Why Multi-Technique Validation is Non-Negotiable

Relying on a single analytical technique for structural elucidation is a significant risk. Each method interrogates a different aspect of the molecule's physical properties. Nuclear Magnetic Resonance (NMR) spectroscopy maps the chemical environment of magnetically active nuclei, Mass Spectrometry (MS) provides information on the molecular weight and fragmentation patterns, and Fourier-Transform Infrared (FT-IR) spectroscopy identifies the functional groups present through their characteristic vibrational frequencies.[3][4] By integrating these techniques, we create a robust validation workflow where the strengths of one method compensate for the limitations of another.[5][6]

Workflow for Structural Validation of 5-Benzyl-3-chloro-1H-1,2,4-triazole

Caption: A comprehensive workflow for the structural validation of a synthesized compound, emphasizing a multi-technique spectroscopic approach.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Architectural Blueprint

NMR is arguably the most powerful tool for the structural elucidation of organic molecules in solution.[7] It provides detailed information about the number, connectivity, and chemical environment of ¹H and ¹³C atoms. For 5-Benzyl-3-chloro-1H-1,2,4-triazole, we will focus on ¹H and ¹³C NMR, supplemented by 2D techniques like HSQC and HMBC for unambiguous assignments.

Expected ¹H NMR Spectral Data (400 MHz, DMSO-d₆)

The choice of a deuterated solvent is critical. DMSO-d₆ is often preferred for triazole derivatives due to its ability to dissolve a wide range of organic compounds and because the N-H proton of the triazole ring is often observable.

Predicted Signal	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment Rationale
N-H	~14.0 - 15.0	Broad Singlet	1H	The acidic proton on the triazole ring is expected to be significantly deshielded and may exchange with residual water in the solvent.
Aromatic CH	~7.20 - 7.40	Multiplet	5H	Protons of the monosubstituted benzene ring. The multiplet arises from complex spin-spin coupling.
CH₂	~4.20	Singlet	2H	The benzylic methylene protons. The singlet nature indicates no adjacent protons. Its chemical shift is influenced by the adjacent aromatic ring and the triazole system.

Expected ¹³C NMR Spectral Data (100 MHz, DMSO-d₆)

Predicted Signal	Chemical Shift (δ, ppm)	Assignment Rationale
C=N (Triazole)	~160	Carbon atom in the triazole ring double-bonded to nitrogen.
C-Cl (Triazole)	~145	The carbon atom attached to the electronegative chlorine atom is expected to be significantly downfield.
C (Aromatic, Quaternary)	~135	The ipso-carbon of the benzyl group attached to the methylene.
CH (Aromatic)	~129, ~128, ~127	Aromatic carbons of the benzyl group. Overlapping signals are common.
CH₂	~32	The benzylic methylene carbon.

Experimental Protocol: A Step-by-Step Guide

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The use of a high-purity deuterated solvent is crucial to avoid interfering signals.

• Acquisition of ¹H NMR Spectrum:

  • Record the spectrum at a field strength of at least 400 MHz to ensure adequate signal dispersion.

  • Set the spectral width to cover the expected range of chemical shifts (e.g., 0-16 ppm).

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

• Acquisition of ¹³C NMR Spectrum:

  • Acquire a proton-decoupled ¹³C spectrum to simplify the signals to singlets.

  • A larger number of scans will be necessary compared to ¹H NMR due to the lower natural abundance of ¹³C.

• 2D NMR (HSQC/HMBC) - If Necessary: If assignments are ambiguous, acquire a Heteronuclear Single Quantum Coherence (HSQC) spectrum to identify direct C-H correlations and a Heteronuclear Multiple Bond Correlation (HMBC) spectrum to identify long-range (2-3 bond) C-H correlations. This is particularly useful for confirming the connectivity between the benzyl group and the triazole ring.[7]

Mass Spectrometry (MS): The Molecular Weight and Fragmentation Puzzle

Mass spectrometry provides the molecular weight of the compound, which is a critical piece of evidence for its identity. The fragmentation pattern can also offer valuable structural clues. For a compound containing chlorine, the isotopic pattern is a key confirmatory feature.

Expected Mass Spectrum Data

• Ionization Method: Both Electron Ionization (EI) and Electrospray Ionization (ESI) are suitable. ESI is a softer technique that is more likely to yield the molecular ion peak, while EI can provide more detailed fragmentation information.

• Molecular Ion (M⁺): The nominal mass of C₉H₈ClN₃ is 193 g/mol . Due to the presence of chlorine, we expect to see two prominent peaks for the molecular ion:

  • [M]⁺ at m/z 193: Corresponding to the ³⁵Cl isotope.

  • [M+2]⁺ at m/z 195: Corresponding to the ³⁷Cl isotope.

  • Isotopic Abundance Ratio: The ratio of the intensities of the M⁺ and M+2 peaks should be approximately 3:1, which is characteristic of a molecule containing one chlorine atom.

• Key Fragmentation Pattern (Expected for EI): A prominent fragment would likely be the loss of the benzyl group, resulting in a fragment ion corresponding to the chloro-triazole ring. The tropylium ion (C₇H₇⁺) at m/z 91 is a very common and stable fragment from benzyl-containing compounds.

Experimental Protocol: A Step-by-Step Guide

• Sample Preparation: Prepare a dilute solution of the compound in a suitable volatile solvent like methanol or acetonitrile.

• Instrument Setup (for ESI-MS):

  • Infuse the sample solution into the ESI source at a low flow rate.

  • Optimize the capillary voltage and drying gas temperature to achieve a stable signal.

  • Acquire the spectrum in positive ion mode.

• Data Analysis:

  • Identify the molecular ion peak and its isotopic pattern.

  • Compare the observed m/z values with the calculated exact mass.

  • Analyze the fragmentation pattern to identify characteristic fragments that support the proposed structure.

FT-IR Spectroscopy: The Functional Group Fingerprint

FT-IR spectroscopy is a rapid and non-destructive technique that identifies the functional groups present in a molecule by measuring the absorption of infrared radiation at specific frequencies corresponding to bond vibrations.[4]

Expected FT-IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Rationale
~3400-3200	N-H Stretch	1,2,4-Triazole	A broad peak characteristic of N-H stretching in a hydrogen-bonded system.[8]
~3100-3000	C-H Stretch	Aromatic/Alkene	C-H stretching vibrations of the benzyl group's aromatic ring.
~2950-2850	C-H Stretch	Alkane	C-H stretching of the benzylic CH₂ group.
~1600-1450	C=C & C=N Stretch	Aromatic Ring & Triazole Ring	Multiple bands corresponding to the stretching vibrations within the aromatic and triazole rings.[9]
~1250-1000	C-N Stretch	Triazole Ring	Characteristic stretching vibrations of the C-N bonds within the triazole ring.
~800-600	C-Cl Stretch	Chloroalkane	The C-Cl stretch is expected in this region, though it can sometimes be weak.

Experimental Protocol: A Step-by-Step Guide

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Place a small amount of the solid sample directly onto the ATR crystal.

  • Ensure good contact between the sample and the crystal by applying pressure with the anvil.

• Data Acquisition:

  • Record a background spectrum of the empty ATR setup.

  • Record the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Analysis:

  • Identify the characteristic absorption bands and correlate them with the functional groups expected in the 5-Benzyl-3-chloro-1H-1,2,4-triazole structure.

Comparison with Alternative and Complementary Techniques

While the combination of NMR, MS, and FT-IR provides a very high level of confidence, other techniques can offer complementary information.

Technique	Information Provided	Advantages	Disadvantages
Elemental Analysis	Provides the percentage composition of C, H, N, and other elements.	Confirms the empirical formula.	Requires a highly pure sample; does not provide structural connectivity information.
X-ray Crystallography	Provides the exact 3D structure of the molecule in the solid state.	Unambiguous structural determination.	Requires a suitable single crystal, which can be difficult to grow.
UV-Vis Spectroscopy	Provides information about the electronic transitions within the molecule.	Can be useful for quantitative analysis and studying conjugation.	Generally provides limited structural information for complex molecules.

Conclusion: A Unified and Validated Structural Assignment

The structural validation of a novel compound like 5-Benzyl-3-chloro-1H-1,2,4-triazole is a process of accumulating and cross-verifying evidence from multiple, independent analytical techniques. The convergence of data from NMR, which details the atomic connectivity; Mass Spectrometry, which confirms the molecular weight and elemental composition (via isotopic pattern); and FT-IR, which verifies the presence of key functional groups, provides an unassailable confirmation of the structure. This rigorous, multi-faceted approach is essential for ensuring the integrity of chemical research and is a foundational practice in the development of new therapeutics. Adherence to established standards for data reporting, such as those proposed by IUPAC, further enhances the value and reliability of these findings.[10][11][12]

References

• National Chemical Laboratory. NMR STUDIES ON FIVE MEMBERED 1,2,3/1,2,4- TRIAZOLES AND THEIR HYBRID SYSTEMS. Available from: [Link]

• ResearchGate. FT-IR spectra of control and treated 1,2,4-triazole. Available from: [Link]

• ACS Omega. Machine-Learning Approach to Identify Organic Functional Groups from FT-IR and NMR Spectral Data. Available from: [Link]

• ChemRxiv. IUPAC Specification for the FAIR Management of Spectroscopic Data in Chemistry (IUPAC FAIRSpec) - Guiding Principles. Available from: [Link]

• The Royal Society of Chemistry. Electrochemical cycloaddition of hydrazones with cyanamide for the synthesis of substituted 5-amine- 1,2,4-triazoles. Available from: [Link]

• YouTube. Structure Elucidation from Spectroscopic Data in Organic Chemistry. Available from: [Link]

• PubMed Central. Halogen-containing heteroaromatic carbenes of the 1,2,4-triazole series and their transformations. Available from: [Link]

• AIST. Spectral Database for Organic Compounds,SDBS. Available from: [Link]

• PubMed Central. Strategies for structure elucidation of small molecules based on LC–MS/MS data from complex biological samples. Available from: [Link]

• PubMed Central. Machine-Learning Approach to Identify Organic Functional Groups from FT-IR and NMR Spectral Data. Available from: [Link]

• The Royal Society of Chemistry. Supporting Information. Available from: [Link]

• NIST. Welcome to the NIST WebBook. Available from: [Link]

• Fiehn Lab. Structure Elucidation of Small Molecules. Available from: [Link]

• IUPAC. Digital Standards. Available from: [Link]

• PubMed. Structure and IR spectroscopic properties of complexes of 1,2,4-triazole and 3-amino-1,2,4-triazole with dinitrogen isolated in solid argon. Available from: [Link]

• Chemistry World. Infrared and NMR fusion boosts automated structure verification. Available from: [Link]

• PubMed Central. Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments. Available from: [Link]

• Universal Class. NMR, Mass Spectrometry, and Infrared (IR) Spectroscopy. Available from: [Link]

• SpectraBase. 1,2,4-Triazole. Available from: [Link]

• National Institute of Standards and Technology. NIST Chemistry WebBook. Available from: [Link]

• IJRPC. SYNTHESIS, CHARACTERIZATION AND EVALUATION OF BIOLOGICAL ACTIVITY OF SOME HETEROCYCLIC COMPOUNDS CONTAINING 1,2,4- TRIAZOLE RING. Available from: [Link]

• IUPAC. Development of a Standard for FAIR Data Management of Spectroscopic Data - Project Details. Available from: [Link]

• PubMed Central. Advancing Structure Elucidation with a Flexible Multi‐Spectral AI Model. Available from: [Link]

• NIST WebBook. 1-Benzyl-1,2,3-triazole. Available from: [Link]

• Intertek. Molecular Structure Characterisation and Structural Elucidation. Available from: [Link]

• Hindawi. Synthesis and Spectral Investigations of New Derivatives of Salicyl Including Rings of 1,3,4-Oxadiazole, 1,3,4-Thiadiazole, and. Available from: [Link]

• National Institute of Standards and Technology. Atomic Spectra Database. Available from: [Link]

• IUPAC. Updating IUPAC spectroscopy recommendations and data standards. Available from: [Link]

• Journal of Pharmaceutical Negative Results. Spectral Characterization And Biological Screening Of 1,2,4-Triazole Derivatives Of Isothiocyanates. Available from: [Link]

• PubMed. Experimental and theoretical assignment of the vibrational spectra of triazoles and benzotriazoles. Identification of IR marker bands and electric response properties. Available from: [Link]

• American Chemical Society. IUPAC specification for the FAIR management of spectroscopic data in chemistry (IUPAC FAIRSpec) - preliminary (meta)data model. Available from: [Link]

Sources

• 1. Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijrpc.com [ijrpc.com]
• 3. NMR, Mass Spectrometry, and Infrared (IR) Spectroscopy [universalclass.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Machine-Learning Approach to Identify Organic Functional Groups from FT-IR and NMR Spectral Data - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dspace.ncl.res.in [dspace.ncl.res.in]
• 8. Structure and IR spectroscopic properties of complexes of 1,2,4-triazole and 3-amino-1,2,4-triazole with dinitrogen isolated in solid argon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. chemrxiv.org [chemrxiv.org]
• 11. iupac.org [iupac.org]
• 12. spectroscopyeurope.com [spectroscopyeurope.com]

A Comparative Guide to the Synthetic Efficiency of 5-Benzyl-3-chloro-1H-1,2,4-triazole

Introduction

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, appearing in a wide array of therapeutic agents due to its unique physicochemical properties and ability to engage in various biological interactions. Among its many derivatives, 5-Benzyl-3-chloro-1H-1,2,4-triazole serves as a crucial intermediate in the synthesis of pharmacologically active compounds. The efficient and scalable synthesis of this key building block is paramount for drug discovery and development programs. This guide provides an in-depth comparison of the prevalent synthetic routes to 5-Benzyl-3-chloro-1H-1,2,4-triazole, offering a critical evaluation of their efficiency, practicality, and underlying chemical principles. We will delve into detailed experimental protocols and comparative data to empower researchers in making informed decisions for their synthetic strategies.

Core Synthetic Strategies: A Comparative Overview

The synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole is predominantly approached through multi-step sequences. Two primary strategies have emerged as the most viable, each with its own set of advantages and challenges.

Route 1: The Aminotriazole Pathway via Sandmeyer Reaction. This is arguably the most common approach, involving the initial construction of the 5-benzyl-1H-1,2,4-triazol-3-amine intermediate, followed by the conversion of the amino group to a chloro substituent via a Sandmeyer-type reaction.

Route 2: The Thiol/Hydroxytriazole Pathway. An alternative strategy involves the synthesis of a 5-benzyl-1H-1,2,4-triazole-3-thiol or 5-benzyl-1H-1,2,4-triazol-3-ol intermediate, which is subsequently converted to the desired chloro-derivative.

This guide will now dissect each route, providing detailed protocols and a comparative analysis of their respective efficiencies.

Route 1: The Aminotriazole Pathway

This pathway is a two-stage process, beginning with the formation of the aminotriazole core, followed by diazotization and chlorination.

Diagram 1: Workflow of the Aminotriazole Pathway (Route 1).

Stage 1: Synthesis of 5-Benzyl-1H-1,2,4-triazol-3-amine

The formation of the aminotriazole ring is typically achieved through the condensation of a phenylacetic acid derivative with aminoguanidine. The choice of starting material and reaction conditions significantly impacts the overall efficiency. A common method involves the reaction of phenylacetyl chloride with aminoguanidine hydrochloride.

Experimental Protocol: Synthesis of 5-Benzyl-1H-1,2,4-triazol-3-amine

• Preparation of Phenylacetyl Chloride: To a round-bottom flask, add phenylacetic acid (1.0 eq) and thionyl chloride (1.2 eq). Reflux the mixture for 2 hours. Remove the excess thionyl chloride under reduced pressure to obtain crude phenylacetyl chloride, which can be used directly in the next step.

• Acylation of Aminoguanidine: Dissolve aminoguanidine hydrochloride (1.0 eq) in pyridine at 0 °C. Slowly add the freshly prepared phenylacetyl chloride. Stir the reaction mixture at room temperature for 4-6 hours.

• Cyclization: After the acylation is complete, heat the reaction mixture to reflux for 8-12 hours to effect cyclization.

• Work-up and Purification: Cool the reaction mixture and pour it into ice-water. The precipitated solid is collected by filtration, washed with water, and recrystallized from ethanol to afford 5-benzyl-1H-1,2,4-triazol-3-amine.

Causality of Experimental Choices:

• The in-situ preparation of the acid chloride is preferred to avoid decomposition of this reactive intermediate.

• Pyridine acts as both a solvent and a base to neutralize the HCl generated during the acylation reaction.

• The subsequent heating is crucial for the intramolecular cyclization of the initially formed acylaminoguanidine intermediate to the triazole ring.

Stage 2: Sandmeyer Reaction for Chlorination

The Sandmeyer reaction is a classic and reliable method for the conversion of an aromatic amino group to a halide.[1] It involves the diazotization of the amino group followed by a copper(I) catalyzed displacement.

Experimental Protocol: Synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole

• Diazotization: Suspend 5-benzyl-1H-1,2,4-triazol-3-amine (1.0 eq) in a mixture of concentrated hydrochloric acid and water at 0-5 °C. To this suspension, add a solution of sodium nitrite (1.1 eq) in water dropwise, maintaining the temperature below 5 °C. Stir the mixture for 30 minutes at this temperature.

• Sandmeyer Reaction: In a separate flask, prepare a solution of copper(I) chloride (1.2 eq) in concentrated hydrochloric acid. Cool this solution to 0-5 °C. Slowly add the freshly prepared diazonium salt solution to the cuprous chloride solution.

• Reaction Completion and Work-up: Allow the reaction mixture to warm to room temperature and stir for 2-3 hours. The evolution of nitrogen gas should be observed. Extract the product with ethyl acetate, wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to yield 5-benzyl-3-chloro-1H-1,2,4-triazole.

Causality of Experimental Choices:

• Low temperatures during diazotization are critical to prevent the premature decomposition of the unstable diazonium salt.

• Copper(I) chloride is the catalyst of choice for the Sandmeyer chlorination, facilitating the radical-mediated substitution of the diazonium group.

Route 2: The Thiol/Hydroxytriazole Pathway

This alternative route avoids the sometimes-problematic diazotization step by first preparing a triazole with a handle at the 3-position (a thiol or hydroxyl group) that can be subsequently displaced by a chlorine atom.

Diagram 2: Workflow of the Thiol/Hydroxytriazole Pathway (Route 2).

Stage 1: Synthesis of 5-Benzyl-1H-1,2,4-triazole-3-thiol

The synthesis of the triazole-3-thiol is commonly achieved by the cyclization of an acylthiosemicarbazide, which is formed from the reaction of a phenylacetic acid derivative with thiosemicarbazide.[2]

Experimental Protocol: Synthesis of 5-Benzyl-1H-1,2,4-triazole-3-thiol

• Acylation of Thiosemicarbazide: Reflux a mixture of phenylacetic acid (1.0 eq) and thiosemicarbazide (1.0 eq) in phosphorus oxychloride (POCl₃) for 4-6 hours.

• Cyclization and Work-up: Cool the reaction mixture and carefully pour it onto crushed ice. The solid that precipitates is filtered, washed with water, and then dissolved in a 10% sodium hydroxide solution.

• Purification: Filter the alkaline solution to remove any insoluble impurities. Acidify the filtrate with dilute hydrochloric acid to precipitate the product. Collect the solid by filtration, wash with water, and recrystallize from ethanol to obtain 5-benzyl-1H-1,2,4-triazole-3-thiol.

Causality of Experimental Choices:

• Phosphorus oxychloride serves as both a dehydrating agent and a catalyst for the condensation and cyclization reaction.

• The dissolution in base and subsequent re-precipitation is an effective purification method to separate the acidic thiol from non-acidic byproducts.

Stage 2: Chlorination of 5-Benzyl-1H-1,2,4-triazole-3-thiol

The conversion of the thiol to the chloride can be achieved using various chlorinating agents. A common method involves oxidative chlorination.

Experimental Protocol: Synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole

• Oxidative Chlorination: Suspend 5-benzyl-1H-1,2,4-triazole-3-thiol (1.0 eq) in a mixture of acetic acid and water. Bubble chlorine gas through the suspension at room temperature until the starting material is consumed (monitored by TLC).

• Work-up and Purification: Pour the reaction mixture into water and extract with ethyl acetate. Wash the organic layer with sodium bicarbonate solution, water, and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure. The crude product is then purified by column chromatography.

Causality of Experimental Choices:

• Chlorine gas in an acidic medium is a potent oxidizing and chlorinating agent that effectively converts the thiol group to a chloro group, likely through a sulfenyl chloride intermediate.

Comparative Analysis of Synthetic Routes

To provide a clear comparison, the key parameters of each route are summarized in the table below. The yield and reaction times are indicative and can vary based on the specific conditions and scale of the reaction.

Parameter	Route 1: Aminotriazole Pathway	Route 2: Thiol/Hydroxytriazole Pathway
Starting Materials	Phenylacetic acid, Aminoguanidine	Phenylacetic acid, Thiosemicarbazide
Key Intermediates	5-Benzyl-1H-1,2,4-triazol-3-amine	5-Benzyl-1H-1,2,4-triazole-3-thiol
Key Reactions	Acylguanidine formation, Cyclization, Diazotization, Sandmeyer reaction	Acylthiosemicarbazide formation, Cyclization, Oxidative chlorination
Typical Overall Yield	40-60%	50-70%
Number of Steps	2 (from phenylacetic acid)	2 (from phenylacetic acid)
Reagent Hazards	Sodium nitrite (toxic, oxidizer), Diazonium salts (potentially explosive)	Chlorine gas (toxic, corrosive), POCl₃ (corrosive)
Scalability	Good, but requires careful temperature control during diazotization.	Good, though handling of chlorine gas can be challenging on a large scale.
Purification	Column chromatography often required for both steps.	Base-acid workup for thiol purification is efficient. Final product requires chromatography.

Expert Insights and Recommendations

From a practical standpoint, both routes are viable for the laboratory-scale synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole. However, there are important considerations for selecting the optimal route:

• Route 1 (Aminotriazole Pathway): This is a well-established and widely documented method. The primary challenge lies in the handling of the potentially unstable diazonium salt, which necessitates strict temperature control. For researchers comfortable with diazotization procedures, this route offers a reliable and predictable outcome. The starting materials are readily available and relatively inexpensive.

• Route 2 (Thiol/Hydroxytriazole Pathway): This route may offer a slight advantage in terms of overall yield and avoids the use of potentially explosive diazonium intermediates. The purification of the intermediate thiol via an acid-base extraction is a notable advantage. However, the use of chlorine gas in the final step requires appropriate safety precautions and specialized equipment, which may not be available in all laboratory settings. The use of alternative chlorinating agents like sulfuryl chloride or N-chlorosuccinimide could be explored to mitigate the hazards associated with chlorine gas.

Recommendation: For most laboratory applications where safety and ease of handling are prioritized, Route 1, the Aminotriazole Pathway, is often the preferred choice due to its extensive literature precedent and the avoidance of gaseous chlorine. However, for process development and scale-up where maximizing yield is a primary driver and appropriate safety infrastructure is in place, Route 2, the Thiol/Hydroxytriazole Pathway, presents a compelling alternative.

Conclusion

The synthesis of 5-Benzyl-3-chloro-1H-1,2,4-triazole can be efficiently achieved through two primary synthetic routes, each with its distinct advantages and disadvantages. The choice between the aminotriazole/Sandmeyer pathway and the thiol/hydroxytriazole pathway will ultimately depend on the specific requirements of the research, including scale, available equipment, safety considerations, and desired yield. This guide has provided the necessary technical details and expert analysis to facilitate an informed decision, empowering researchers to efficiently access this valuable synthetic intermediate.

References

• Bechara, W. S., et al. (2015). One-Pot Synthesis of 3,4,5-Trisubstituted 1,2,4-Triazoles. Organic Letters, 17(15), 3806–3809. [Link]

• Kaur, P., et al. (2018). A review on methods of synthesis of 1,2,4-triazole derivatives. International Research Journal of Pharmacy, 9(7), 1-10. [Link]

• Organic Chemistry Portal. (n.d.). Sandmeyer Reaction. Retrieved from [Link]

• Demirbas, N., et al. (2009). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives and Their Antifungal Activities. Molecules, 14(9), 3335-3349. [Link]

• Master Organic Chemistry. (2018). Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Mechanistic Analysis of 5-Benzyl-3-chloro-1H-1,2,4-triazole as a Potential Antimitotic Agent

A Guide for Researchers in Oncology Drug Discovery

Introduction

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties[1][2]. The structural versatility of this heterocycle allows for the fine-tuning of its pharmacological profile, making it a privileged structure in drug design. This guide focuses on elucidating the mechanism of action of a specific derivative, 5-Benzyl-3-chloro-1H-1,2,4-triazole, by postulating a hypothesis based on the known activities of structurally related compounds and providing a comprehensive framework for its experimental validation.

Recent studies have highlighted the antiproliferative effects of benzyl-substituted 1,2,4-triazoles. For instance, certain 3-benzyl-N-aryl-1H-1,2,4-triazol-5-amine derivatives have demonstrated notable growth inhibition in various human cancer cell lines, with molecular docking studies suggesting an interaction with the colchicine binding site of tubulin[3]. Based on this precedent, we hypothesize that 5-Benzyl-3-chloro-1H-1,2,4-triazole exerts its cytotoxic effects by acting as a microtubule-destabilizing agent, thereby inducing cell cycle arrest and apoptosis.

This guide will provide a comparative analysis of this proposed mechanism against established tubulin inhibitors and detail the necessary experimental protocols to rigorously test this hypothesis.

Hypothesized Mechanism of Action of 5-Benzyl-3-chloro-1H-1,2,4-triazole

We propose that 5-Benzyl-3-chloro-1H-1,2,4-triazole functions as a tubulin polymerization inhibitor. This mechanism involves the binding of the small molecule to tubulin, the protein monomer that polymerizes to form microtubules. By interfering with this process, the compound disrupts the dynamic instability of microtubules, which is critical for the formation and function of the mitotic spindle during cell division. This disruption is expected to activate the spindle assembly checkpoint, leading to a mitotic arrest and subsequent induction of apoptosis.

Caption: Hypothesized signaling pathway for 5-Benzyl-3-chloro-1H-1,2,4-triazole.

Comparative Analysis with Alternative Tubulin Inhibitors

To provide context for the experimental validation, it is crucial to compare the hypothesized action of 5-Benzyl-3-chloro-1H-1,2,4-triazole with well-characterized tubulin inhibitors. We will consider two classes of agents: colchicine, which binds to a specific site on β-tubulin and inhibits microtubule polymerization, and paclitaxel, a microtubule-stabilizing agent.

Feature	5-Benzyl-3-chloro-1H-1,2,4-triazole (Hypothesized)	Colchicine	Paclitaxel (Taxol)
Primary Mechanism	Inhibition of tubulin polymerization	Inhibition of tubulin polymerization	Promotion of tubulin polymerization and stabilization of microtubules
Binding Site	Proposed to be the colchicine binding site on β-tubulin	Colchicine binding site on β-tubulin	Taxol binding site on β-tubulin
Effect on Microtubules	Decrease in cellular microtubule polymer mass	Decrease in cellular microtubule polymer mass	Increase in cellular microtubule polymer mass
Cell Cycle Effect	Arrest in G2/M phase	Arrest in G2/M phase	Arrest in G2/M phase
Cellular Morphology	Loss of microtubule network, rounded cell morphology	Loss of microtubule network, rounded cell morphology	Formation of abnormal microtubule bundles (asters)

Experimental Protocols for Mechanism of Action Confirmation

The following section outlines a series of self-validating experiments designed to systematically investigate and confirm the proposed mechanism of action of 5-Benzyl-3-chloro-1H-1,2,4-triazole.

In Vitro Tubulin Polymerization Assay

Objective: To directly measure the effect of the compound on the polymerization of purified tubulin.

Methodology:

• Reconstitute lyophilized bovine brain tubulin (>99% pure) in G-PEM buffer (80 mM PIPES, 2 mM MgCl₂, 0.5 mM EGTA, 1 mM GTP, pH 6.9).

• In a 96-well plate, add varying concentrations of 5-Benzyl-3-chloro-1H-1,2,4-triazole (e.g., 0.1 µM to 100 µM) to the tubulin solution. Include colchicine as a positive control for inhibition and paclitaxel as a positive control for promotion of polymerization. Use DMSO as a vehicle control.

• Incubate the plate at 37°C to initiate polymerization.

• Monitor the change in absorbance at 340 nm over time using a temperature-controlled spectrophotometer. An increase in absorbance indicates tubulin polymerization.

• Calculate the IC50 value for the inhibition of tubulin polymerization.

Expected Outcome: 5-Benzyl-3-chloro-1H-1,2,4-triazole will inhibit tubulin polymerization in a dose-dependent manner, similar to colchicine.

Caption: Workflow for the in vitro tubulin polymerization assay.

Cellular Microtubule Integrity Assay (Immunofluorescence)

Objective: To visualize the effect of the compound on the microtubule network in intact cells.

Methodology:

• Seed a suitable cancer cell line (e.g., HeLa or A549) on glass coverslips in a 24-well plate and allow them to adhere overnight.

• Treat the cells with varying concentrations of 5-Benzyl-3-chloro-1H-1,2,4-triazole, colchicine, paclitaxel, and a vehicle control for a duration determined by preliminary cytotoxicity assays (e.g., 24 hours).

• Fix the cells with 4% paraformaldehyde, permeabilize with 0.1% Triton X-100, and block with 1% BSA.

• Incubate with a primary antibody against α-tubulin.

• Wash and incubate with a fluorescently labeled secondary antibody (e.g., Alexa Fluor 488).

• Counterstain the nuclei with DAPI.

• Mount the coverslips on microscope slides and visualize using a fluorescence or confocal microscope.

Expected Outcome: Treatment with 5-Benzyl-3-chloro-1H-1,2,4-triazole will lead to a dose-dependent disruption of the microtubule network, characterized by a diffuse cytoplasmic staining of tubulin, contrasting with the well-defined filamentous network in control cells and the bundled microtubules in paclitaxel-treated cells.

Cell Cycle Analysis by Flow Cytometry

Objective: To determine the effect of the compound on cell cycle progression.

Methodology:

• Seed cancer cells in 6-well plates and treat with the test compound at its approximate IC50 concentration for various time points (e.g., 12, 24, 48 hours).

• Harvest the cells by trypsinization, wash with PBS, and fix in cold 70% ethanol.

• Wash the fixed cells and resuspend in a staining solution containing propidium iodide (PI) and RNase A.

• Analyze the DNA content of the cells using a flow cytometer.

• Quantify the percentage of cells in the G1, S, and G2/M phases of the cell cycle.

Expected Outcome: The compound will cause a significant increase in the population of cells in the G2/M phase, indicative of a mitotic arrest.

Apoptosis Assay

Objective: To confirm that the induced cell cycle arrest leads to programmed cell death.

Methodology:

• Treat cells with the test compound as in the cell cycle analysis.

• Harvest the cells and stain with Annexin V-FITC and propidium iodide (PI).

• Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are in early apoptosis, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

• Alternatively, perform a Western blot analysis for the cleavage of caspase-3 and PARP, which are biochemical markers of apoptosis.

Expected Outcome: Treatment with 5-Benzyl-3-chloro-1H-1,2,4-triazole will result in a significant increase in the percentage of apoptotic cells.

Conclusion

The proposed experimental framework provides a robust and logical pathway to investigate the mechanism of action of 5-Benzyl-3-chloro-1H-1,2,4-triazole. By combining in vitro biochemical assays with cell-based functional assays, researchers can generate a comprehensive dataset to confirm or refute the hypothesis that this compound acts as a tubulin polymerization inhibitor. The comparative analysis with known agents will further contextualize its activity and potential as a novel anticancer therapeutic. The diverse biological activities reported for the 1,2,4-triazole scaffold underscore the importance of detailed mechanistic studies to unlock the full therapeutic potential of this chemical class[2][4][5].

References

• MDPI. (n.d.). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. Retrieved from [Link]

• PubMed. (2015). 1H-1,2,3-triazol-4-yl)-2-(4-bromophenylamino)-1-(4-chlorophenyl)ethanol induces reactive oxygen species and autophagy-dependent apoptosis in both in vitro and in vivo breast cancer models. Retrieved from [Link]

• ResearchGate. (2017). (PDF) 1,2,4-TRIAZOLE: A REVIEW OF PHARMACOLOGICAL ACTIVITIES. Retrieved from [Link]

• Beilstein Journals. (n.d.). A recent overview on the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Some New 1,2,4-Triazole Derivatives Starting from 3-(4-Chlorophenyl)-5-(4-methoxybenzyl)-4 H -1,2,4-triazol with Anti-Lipase and Anti-Urease Activities | Request PDF. Retrieved from [Link]

• National Institutes of Health. (n.d.). Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. Retrieved from [Link]

• PubMed. (n.d.). New methyl/benzyl-1,2,4-triazole-3-one Derivatives: Synthesis, Characterization (IR, NMR), Antidiabetic, Anti-Alzheimer, and Molecular Docking Study. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Synthesis and Antibacterial Activity of N-substituted-1-benzyl-1H-1,2,3- triazole-carbohydrazide derivatives. Retrieved from [Link]

• MDPI. (n.d.). 1,2,4-Triazoles as Important Antibacterial Agents. Retrieved from [Link]

• Indian Journal of Heterocyclic Chemistry. (2022). Synthesis, Anticancer, and Molecular Docking Studies of 3-Benzyl-N-aryl-1H-1,2,4-triazol-5. Retrieved from [Link]

• National Institutes of Health. (n.d.). Target identification and mechanism of action in chemical biology and drug discovery. Retrieved from [Link]

• ACS Publications. (n.d.). The Chemistry of 1,2,4-Triazoles. Retrieved from [Link]

• ResearchGate. (2021). (PDF) Synthesis, characterization, in vitro biological and computational evaluation of 5-benzyl-4-(benzylideneamino)-2H-1,2,4-triazole-3(4H)-thiones. Retrieved from [Link]

• MDPI. (n.d.). Mechanisms of Action for Small Molecules Revealed by Structural Biology in Drug Discovery. Retrieved from [Link]

• MDPI. (n.d.). Synthesis, Characterization, and In Vivo Study of Some Novel 3,4,5-Trimethoxybenzylidene-hydrazinecarbothioamides and Thiadiazoles as Anti-Apoptotic Caspase-3 Inhibitors. Retrieved from [Link]

• DergiPark. (2021). 1,2,4-TRIAZOLE DERIVATIVES IN MEDICINE AND PHARMACY AND APPLICATION PROSPECTS. Retrieved from [Link]

• Broad Institute. (n.d.). Mechanism of Action: discover your small molecule's interactions and targets. Retrieved from [Link]

• ACS Publications. (2022). Cellular Target Deconvolution of Small Molecules Using a Selection-Based Genetic Screening Platform. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments. Retrieved from [Link]

• Creative Bioarray. (n.d.). Role of Cell-Based Assays in Drug Discovery and Development. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. psau.sa.elsevierpure.com [psau.sa.elsevierpure.com]
• 4. researchgate.net [researchgate.net]
• 5. New methyl/benzyl-1,2,4-triazole-3-one Derivatives: Synthesis, Characterization (IR, NMR), Antidiabetic, Anti-Alzheimer, and Molecular Docking Study - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 5-Benzyl-3-chloro-1H-1,2,4-triazole

This document provides a detailed, safety-first protocol for the proper disposal of 5-Benzyl-3-chloro-1H-1,2,4-triazole. As a halogenated heterocyclic compound, its handling and disposal demand a rigorous approach rooted in chemical safety principles and regulatory compliance. This guide is designed for researchers and drug development professionals to ensure that laboratory operations are conducted with the highest regard for personal safety and environmental stewardship. The procedures outlined herein are based on established best practices for managing chlorinated chemical waste.

Hazard Profile and Core Safety Principles

While comprehensive toxicological data for 5-Benzyl-3-chloro-1H-1,2,4-triazole is not extensively published, its structure—incorporating a chlorinated aromatic system and a triazole ring—allows us to infer a hazard profile from analogous compounds. Related triazole derivatives and chlorinated compounds are known to present significant health and environmental risks.

The foundational principle for disposing of this compound is unequivocal classification as hazardous waste .[1] Under no circumstances should it be discharged into the sewer system or mixed with general laboratory refuse.[2][3] The presence of chlorine necessitates its segregation into a dedicated halogenated waste stream .[4][5] This is not merely a procedural step; it is critical for ensuring the correct final disposal method, typically high-temperature incineration, which is required to prevent the formation of highly toxic byproducts like dioxins and furans.[6]

Hazard Category	Associated Risk and Rationale	Recommended PPE
Acute Toxicity (Oral)	Analogous triazoles are harmful if swallowed.[7][8] Ingestion may cause gastrointestinal irritation.[9]	Standard laboratory PPE. No eating, drinking, or smoking in the lab.
Skin & Eye Irritation	Similar structures cause skin and serious eye irritation.[7] Prolonged contact may lead to redness and discomfort.[9]	Chemical safety goggles (conforming to EN166 or OSHA 29 CFR 1910.133)[2], chemical-resistant gloves (e.g., nitrile).[3]
Respiratory Irritation	May cause respiratory irritation upon inhalation of dust or aerosols.[7] Handling should occur in a well-ventilated area or chemical fume hood.[3][7]	Use in a well-ventilated area. A NIOSH/MSHA approved respirator may be needed if dust formation is likely.[2]
Chronic Toxicity	Some triazole derivatives are suspected of damaging fertility or the unborn child.[10]	Strict adherence to handling protocols to minimize any exposure.
Ecotoxicity	Halogenated organic compounds and some triazoles are toxic to aquatic life with long-lasting effects.[8]	Prevent any release into the environment. Do not empty into drains.[2][3]

The Disposal Workflow: A Step-by-Step Protocol

The following protocol provides a systematic approach to the safe collection, storage, and disposal of 5-Benzyl-3-chloro-1H-1,2,4-triazole waste. This includes the pure compound, contaminated consumables (e.g., weighing paper, gloves, pipette tips), and reaction mother liquors.

Step 1: Immediate Waste Segregation

Causality: The primary driver for segregating halogenated waste is regulatory and technical. Disposal facilities use different processes for halogenated versus non-halogenated waste streams.[5][11] High-temperature incineration with specialized scrubbers is necessary to safely break down chlorinated molecules and neutralize the resulting hydrochloric acid, a process that is more complex and costly than standard solvent fuel blending.[6]

• Action: Designate a specific, clearly marked waste container exclusively for "Halogenated Organic Waste."[5] This container must be chemically compatible (e.g., high-density polyethylene) and have a secure, vapor-tight lid.[4][12]

Step 2: Waste Collection and Containment

• Solid Waste: Collect any solid 5-Benzyl-3-chloro-1H-1,2,4-triazole, along with contaminated items like gloves, wipes, and TLC plates, and place them directly into the designated halogenated waste container.[3] Avoid creating dust.[10]

• Liquid Waste: If the compound is in solution, collect the liquid waste in the same designated container. Ensure that incompatible materials are not mixed. This compound is stable under normal conditions but may react with strong oxidizing agents or strong acids.[9]

• Container Management: Do not overfill the container. A headspace of at least 10% (or filling to no more than the 3/4 full mark) is recommended to allow for vapor expansion and prevent spills.[5] Keep the container closed at all times except when adding waste.[12]

Step 3: Labeling and Documentation

Causality: Accurate and detailed labeling is a legal requirement and a critical safety measure. It informs waste handlers of the container's contents, associated hazards, and the point of origin, ensuring it is managed correctly throughout the disposal chain.

• Action: Affix a "Hazardous Waste" tag to the container as soon as the first drop of waste is added.[5] The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "5-Benzyl-3-chloro-1H-1,2,4-triazole" and any other constituents (solvents, etc.) with their approximate percentages.

  • The specific hazard characteristics (e.g., Toxic, Irritant, Environmental Hazard).[5]

  • The name and contact information of the generating researcher or lab.

  • The date the waste was first added to the container.

Step 4: Interim Storage in a Satellite Accumulation Area (SAA)

Causality: Storing waste in a designated SAA ensures that hazardous materials are kept in a controlled, safe location pending pickup by environmental health and safety (EHS) personnel, minimizing the risk of spills or accidental exposure in the main laboratory area.

• Action: Store the sealed and labeled waste container in a designated SAA.[5]

• The SAA must be at or near the point of generation.

• The container must be stored in secondary containment (e.g., a chemical-resistant tray or tub) to contain any potential leaks.[5]

• The area should be cool, dry, and well-ventilated.[2]

Step 5: Arranging for Final Disposal

• Action: Once the waste container is full, or if the project is complete, arrange for a pickup through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[2]

• Mechanism: The final disposal will be carried out at an approved waste disposal plant.[9] The most appropriate method for chlorinated compounds is controlled high-temperature incineration.[6]

Disposal Workflow Diagram

Caption: Disposal workflow for 5-Benzyl-3-chloro-1H-1,2,4-triazole.

Emergency Procedures

In the event of an accidental spill or exposure, immediate and correct action is vital to mitigate harm.

• Spill Cleanup:

  • Evacuate non-essential personnel and ensure the area is well-ventilated.[7]

  • Wearing appropriate PPE (lab coat, gloves, safety goggles), contain the spill with an inert absorbent material like sand or vermiculite.[7] Do not use combustible materials.

  • Carefully sweep or scoop the absorbed material into the designated halogenated waste container.[2]

  • Decontaminate the spill area thoroughly.

  • For large spills, evacuate the area and contact your institution's EHS emergency line immediately.[1]

• Personnel Exposure:

  • Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[1][2]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][2]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[2]

  • Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water afterwards. Seek immediate medical attention.[2][9]

By adhering to this comprehensive disposal guide, you contribute to a safer laboratory environment and ensure that the chemical lifecycle of 5-Benzyl-3-chloro-1H-1,2,4-triazole is managed responsibly from acquisition to final disposition.

References

• Carl ROTH. (2024). Safety Data Sheet: 1,2,4-Triazole. [Link]

• Columbus Chemical Industries, Inc. (n.d.). Safety Data Sheet: 1,2,4-Triazole. [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 612: Chlorinated Hydrocarbons. [Link]

• M, M. (2017). Halogenated Wastes Safe Disposal: Polychlorinated biphenyls. International Journal of Petroleum and Petrochemical Engineering Research, 1(2), 76-78. [Link]

• Journal of Ecology and Rural Environment. (n.d.). Degradation of 1,2,4-Triazole Fungicides in the Environment. [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Benzyl Chloride. [Link]

• ResearchGate. (2016). Degradation of 1,2,4-Triazole fungicides in the environment. [Link]

• Hazardous Waste Experts. (2022). Guidelines for Solvent Waste Recycling and Disposal. [Link]

• ISRES Publishing. (n.d.). TREATMENT METHODS FOR 1,2,4-TRIAZOLE FUNGICIDES FROM WATERS. [Link]

• Vita-D-Chlor. (n.d.). Guidance Manual for Disposal of Chlorinated Water. [Link]

• ACS Publications. (n.d.). Degradation of Organophosphates Promoted by 1,2,4-Triazole Anion: Exploring Scaffolds for Efficient Catalytic Systems. [Link]

• OC-Praktikum. (n.d.). Solvent Wastes in the Laboratory – Disposal and/or Recycling. [Link]

• ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles. [Link]

• U.S. Environmental Protection Agency. (n.d.). Robust Summaries & Test Plan: 1H-1,2,4-triazole. [Link]

• U.S. Environmental Protection Agency. (n.d.). EPA-EAD: 612: Chlorinated Hydrocarbons in Water by GCECD. [Link]

• Temple University. (n.d.). Halogenated Solvents in Laboratories - Campus Operations. [Link]

• U.S. Environmental Protection Agency. (n.d.). EPA Method 551.1: Determination of Chlorination Disinfection Byproducts, Chlorinated Solvents, And Halogenated Pesticides/Herbicides in Drinking Water by Liquid-Liquid Extraction and Gas Chromatography with Electron-Capture Detection. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. ethz.ch [ethz.ch]
• 5. campusoperations.temple.edu [campusoperations.temple.edu]
• 6. researchgate.net [researchgate.net]
• 7. static.cymitquimica.com [static.cymitquimica.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. columbuschemical.com [columbuschemical.com]
• 10. carlroth.com [carlroth.com]
• 11. Making sure you're not a bot! [oc-praktikum.de]
• 12. hazardouswasteexperts.com [hazardouswasteexperts.com]

Personal protective equipment for handling 5-Benzyl-3-chloro-1H-1,2,4-triazole

A-Z Guide to Safe Handling: 5-Benzyl-3-chloro-1H-1,2,4-triazole

For Researchers, Scientists, and Drug Development Professionals

Immediate Safety & Hazard Assessment

Before handling 5-Benzyl-3-chloro-1H-1,2,4-triazole, a thorough understanding of its potential hazards—inferred from analogous compounds—is critical. The primary concerns involve irritation, sensitization, and potential toxicity.

Inferred Hazard Profile:

Hazard Class	Anticipated Risk	Rationale Based on Analogous Compounds
Acute Toxicity (Oral)	Harmful if swallowed.	The parent compound, 1,2,4-Triazole, is classified as acutely toxic if swallowed.[1]
Skin Irritation/Corrosion	Causes skin irritation. May cause allergic skin reaction.	Chlorinated aromatic compounds are known skin irritants. 3-Chloro-1H-1,2,4-triazole is listed as a skin irritant.[2]
Eye Irritation/Damage	Causes serious eye irritation.[2]	The parent triazole and its chlorinated derivatives are known to cause serious eye irritation.[1][2]
Respiratory Irritation	May cause respiratory irritation. Avoid breathing dust.[2]	Fine chemical powders can irritate the respiratory tract.
Long-term Exposure	Suspected of damaging fertility or the unborn child. May cause damage to organs through prolonged or repeated exposure.	3-Amino-1H-1,2,4-triazole carries these long-term exposure warnings.[3]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE strategy is mandatory to prevent exposure through inhalation, dermal contact, and ocular routes.

Core PPE Requirements:

PPE Component	Specification	Rationale
Hand Protection	Double Gloving: Nitrile or Neoprene gloves.[4] Change every 30 minutes or immediately if compromised.[5]	Provides robust protection against solvents and potential skin irritants. Double gloving minimizes risk during glove removal.
Body Protection	Disposable, long-sleeved, back-closing gown with tight-fitting cuffs.[5]	Prevents contamination of personal clothing and skin from spills or dust.
Eye & Face Protection	Chemical splash goggles meeting ANSI Z87.1 standards.[6] A face shield worn over goggles is required for splash-risk procedures.[7][8]	Protects against dust particles and potential splashes. A face shield offers an additional barrier for the entire face.
Respiratory Protection	A fit-tested N95 respirator is required when handling the powder outside of a certified chemical fume hood.[4][5]	Minimizes the risk of inhaling fine particles. Surgical masks are not sufficient.[5]

Operational Plan: From Receipt to Reaction

All handling of 5-Benzyl-3-chloro-1H-1,2,4-triazole solid must be performed within a certified chemical fume hood to contain any airborne particles.

Step-by-Step Handling Protocol:

• Preparation: Before retrieving the chemical, ensure the fume hood is operational, the work area is decontaminated, and all necessary PPE is correctly worn.

• Weighing:

  • Tare a suitable, clean container on an analytical balance inside the fume hood.

  • Carefully transfer the desired amount of 5-Benzyl-3-chloro-1H-1,2,4-triazole using a clean spatula.

  • Avoid creating dust. If any material is spilled, decontaminate the area immediately (see Spill Procedures).

• Transfer & Dissolution:

  • Securely cap the container with the weighed solid before removing it from the balance.

  • For dissolution, add the solvent to the reaction vessel first, then slowly introduce the solid in a controlled manner to prevent splashing.

• Post-Handling:

  • Thoroughly decontaminate all equipment that came into contact with the chemical.

  • Remove PPE in the correct order to avoid self-contamination (gloves first, then gown, then face/eye protection).

  • Wash hands thoroughly with soap and water after exiting the lab.[9]

Caption: Standard operational workflow for handling the compound.

Emergency & Disposal Plan

A clear, actionable plan for emergencies and waste disposal is non-negotiable.

Spill Response

• Minor Spill (<1g, contained in fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, cover the spill with an absorbent material like vermiculite or cat litter, working from the outside in.[10]

  • Gently sweep the absorbed material into a designated hazardous waste container.[9] Avoid creating dust.[9]

  • Decontaminate the spill area and all tools used for cleanup.

  • Label the waste container and dispose of it as halogenated organic waste.[9]

• Major Spill (>1g or outside of fume hood):

  • Evacuate: Immediately evacuate the laboratory, alerting all personnel.

  • Isolate: Close the laboratory doors and prevent re-entry.

  • Report: Contact your institution's Environmental Health & Safety (EHS) department and follow their emergency procedures.

Sources

• 1. carlroth.com [carlroth.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 5. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 6. Chemical Safety PPE | Environmental Health & Safety | University of Colorado Boulder [colorado.edu]
• 7. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 8. Lab Safety Equipment & PPE | ChemTalk [chemistrytalk.org]
• 9. Chemical Spills | Emergency Management [emergency.fsu.edu]
• 10. acs.org [acs.org]